1,1,3,3,5,5-Hexamethyltrisiloxane

• CAS: 1189-93-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane

CAS Number: 1189-93-1

This technical guide provides a comprehensive overview of 1,1,3,3,5,5-hexamethyltrisiloxane, a versatile organosilicon compound. The information is tailored for researchers, scientists, and drug development professionals, with a focus on its chemical properties, synthesis, reactions, and potential applications.

Chemical and Physical Properties

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane with the chemical formula C6H20O2Si3.[1][2] It is characterized by a backbone of three silicon atoms linked by two oxygen atoms, with methyl groups attached to each silicon atom.[3] This structure imparts properties such as low surface tension, high thermal stability, and hydrophobicity.[3] It is a colorless, odorless liquid with low viscosity and high volatility.[3]

Table 1: Physicochemical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

Property	Value	Reference(s)
CAS Number	1189-93-1	[1][4]
Molecular Formula	C6H20O2Si3	[1][2]
Molecular Weight	208.48 g/mol	[1][2]
Appearance	Colorless, clear liquid	[3]
Melting Point	-67 °C	[1]
Boiling Point	128 °C	[1][5]
Density	0.82-0.83 g/mL at 25 °C	[1][5]
Refractive Index (n20/D)	1.383	[1][5]
Flash Point	20 °C	[6]
Solubility	Slightly miscible with water.[1][7] Soluble in many organic solvents.
Synonyms	Dimethylbis(dimethylsilyloxy)silane, Hexamethyltrisiloxane	[3]

Table 2: Spectral Data for 1,1,3,3,5,5-Hexamethyltrisiloxane

Spectrum Type	Key Features	Reference(s)
Mass Spectrum (EI)	Available through the NIST WebBook.	[4]
¹H NMR (600MHz, Chloroform-d)	δ 4.71 (m, 2H, Si-H), 0.21 (m, 12H, Si-CH₃), 0.09 (m, 6H, Si-CH₃)	[2]

Synthesis and Experimental Protocols

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

A common method for the synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane is the co-hydrolysis of dimethyldichlorosilane and a source of Si-H, such as tetramethyldisiloxane (TMDS).[2]

Experimental Protocol: Synthesis via Co-hydrolysis

Materials:

• Tetramethyldisiloxane (TMDS)

• Dimethyldichlorosilane

• Deionized water

• Sodium bicarbonate (for neutralization)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

• Standard laboratory glassware for reaction, extraction, and distillation

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, combine tetramethyldisiloxane and an equimolar amount of deionized water.

• Cool the mixture in an ice bath.

• Slowly add dimethyldichlorosilane to the stirred mixture. The reaction is exothermic and will produce HCl gas, so it should be performed in a well-ventilated fume hood.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 72 hours.[2]

• Neutralize the crude product by washing it with a saturated solution of sodium bicarbonate, followed by deionized water until the aqueous layer is neutral.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Purify the product by fractional distillation under reduced pressure to obtain 1,1,3,3,5,5-hexamethyltrisiloxane as a colorless liquid.[2] The expected yield is approximately 82%.[2]

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Chemical Reactions and Applications

1,1,3,3,5,5-Hexamethyltrisiloxane is a key intermediate in the synthesis of more complex organosilicon compounds.[8] Its primary reactivity stems from the two Si-H bonds, which can undergo hydrosilylation reactions.

Hydrosilylation

Hydrosilylation is the addition of a silicon-hydrogen bond across an unsaturated bond, such as a carbon-carbon double or triple bond.[9] This reaction is typically catalyzed by platinum complexes.[9]

Experimental Protocol: Platinum-Catalyzed Hydrosilylation of an Alkene

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• An alkene (e.g., 1-octene)

• Karstedt's catalyst (a platinum(0)-divinyltetramethyldisiloxane complex)

• Anhydrous toluene

• Inert atmosphere (e.g., nitrogen or argon)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the alkene in anhydrous toluene.

• Add a catalytic amount of Karstedt's catalyst to the solution.

• Slowly add a stoichiometric amount of 1,1,3,3,5,5-hexamethyltrisiloxane to the reaction mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 50-80 °C) and monitor the progress by TLC or GC-MS.

• Once the reaction is complete, the solvent can be removed under reduced pressure.

• The product can be purified by column chromatography or distillation.

General scheme of a hydrosilylation reaction.

Applications in Research and Industry

• Precursor for Polymers: It serves as a building block for the synthesis of various silicone polymers and copolymers.[9]

• Surface Modifier: It can be used to modify the surface properties of materials, imparting hydrophobicity.[8]

• Reducing Agent: In organic synthesis, it can act as a mild and selective reducing agent.

• Lubricants and Sealants: Due to its thermal stability and low volatility, it finds use in formulations for lubricants and sealants.[9]

• Cosmetics: In personal care products, it acts as a conditioning agent and emollient.[10]

Relevance to Drug Development

While direct applications of 1,1,3,3,5,5-hexamethyltrisiloxane in drug development are not extensively documented, its role as a precursor to functionalized siloxanes is of significant interest. Silicones, in general, are widely used in the pharmaceutical industry due to their biocompatibility, stability, and non-toxic nature.[11]

Potential applications stemming from 1,1,3,3,5,5-hexamethyltrisiloxane include:

• Synthesis of Drug Delivery Vehicles: Through hydrosilylation, functional groups can be introduced onto the trisiloxane backbone. These functionalized molecules can then be used to create polymers for controlled-release drug delivery systems.[11]

• Formation of Biocompatible Materials: The siloxane backbone is a key component of many biocompatible materials used in medical devices and implants.[12]

• Excipients in Formulations: Short-chain siloxanes can act as emulsifiers and stabilizers in pharmaceutical formulations, improving the stability and bioavailability of active pharmaceutical ingredients (APIs).[11]

Safety and Toxicology

1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a highly flammable liquid and vapor.[13][14] It should be handled in a well-ventilated area, away from sources of ignition.[13] Protective gloves, clothing, and eye protection are recommended.[13]

There is limited specific acute toxicity information available for 1,1,3,3,5,5-hexamethyltrisiloxane.[13][14] However, the safety data for the cyclic analog, hexamethylcyclotrisiloxane (B157284) (CAS 541-05-9), indicates an oral LD50 in rats of >1540 mg/kg.[15][16] It is important to note that the toxicological properties of linear and cyclic siloxanes can differ.

Table 3: Toxicological Information

Test	Result	Compound	Reference(s)
Acute Oral LD50 (rat)	>1540 mg/kg	Hexamethylcyclotrisiloxane	[15][16]
Acute Toxicity	No information available	1,1,3,3,5,5-Hexamethyltrisiloxane	[13][14]
Skin Irritation	May cause mild skin irritation	1,1,3,3,5,5-Hexamethyltrisiloxane	[17]
Eye Irritation	May cause eye irritation	1,1,3,3,5,5-Hexamethyltrisiloxane	[17]

References

• 1. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 2. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 3. Trisiloxane, 1,1,3,3,5,5-hexamethyl- (CAS 1189-93-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 5. chemos.de [chemos.de]
• 6. researchgate.net [researchgate.net]
• 7. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 8. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 9. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Chemical Synthesis - Siwin [siwinsilicone.com]
• 12. mdpi.com [mdpi.com]
• 13. fishersci.com [fishersci.com]
• 14. fishersci.no [fishersci.no]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 17. gelest.com [gelest.com]

An In-Depth Technical Guide to the Chemical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear organosilicon compound belonging to the siloxane family. It is characterized by a backbone of three silicon atoms alternating with two oxygen atoms, with methyl groups and terminal silicon hydrides attached to the silicon atoms. Identified by the CAS number 1189-93-1, this compound is a versatile chemical intermediate with significant applications in organic synthesis and materials science. Its unique structure, particularly the presence of reactive silicon-hydride (Si-H) bonds, makes it a valuable precursor for the synthesis of a wide range of functionalized silicone polymers and as a reducing agent.[1][2]

It is important to note a common point of ambiguity: while the CAS number 1189-93-1 is sometimes associated with the fully methyl-capped formula C6H18O2Si3, the commercially available and synthetically utilized compound under this CAS number is the Si-H terminated version with the molecular formula C6H20O2Si3.[3][4][5] This guide will focus on the properties and reactivity of this latter, more reactive species.

Chemical and Physical Properties

The physicochemical properties of 1,1,3,3,5,5-Hexamethyltrisiloxane are foundational to its utility. It exists as a colorless, clear liquid with low viscosity and is known for its thermal stability and hydrophobicity.[4][6] These properties are summarized in the tables below.

Table 1: Physical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

Property	Value	Reference(s)
Appearance	Colorless clear liquid	[4]
Molecular Formula	C6H20O2Si3	[3][4][5][7]
Molecular Weight	208.48 g/mol	[1][3][4][7]
CAS Number	1189-93-1	[3][4][7]
Density	0.822 - 0.83 g/mL at 25 °C	[4][8]
Boiling Point	128 °C (at 760 mmHg)	[4][8]
Melting Point	-67 °C	[8]
Refractive Index	n20/D 1.381 - 1.383	[8]
Vapor Pressure	5.413 mmHg at 25 °C	[8]
Solubility	Slightly miscible to insoluble in water	[8]

Table 2: Chemical and Safety Properties

Property	Description	Reference(s)
Structure (SMILES)	C--INVALID-LINK--O--INVALID-LINK--(C)O--INVALID-LINK--C
Linear Formula	[(CH3)2SiHO]2Si(CH3)2	[4]
Reactivity	Incompatible with strong oxidizing agents, strong acids, alkalis, and precious metal salts. The Si-H bond is reactive.
Stability	Stable in sealed containers under a dry, inert atmosphere.
Flash Point	20 °C (68 °F) - Closed Cup
Hazards	Highly flammable liquid and vapor (GHS02).	[9]

Key Chemical Reactions and Mechanisms

The synthetic utility of 1,1,3,3,5,5-Hexamethyltrisiloxane is dominated by the reactivity of its terminal silicon-hydride bonds.

Hydrosilylation

Hydrosilylation is the primary reaction of this compound, involving the addition of the Si-H bond across a carbon-carbon double or triple bond. This reaction is typically catalyzed by platinum complexes, such as Karstedt's catalyst, and is a cornerstone of silicone chemistry for creating cross-linked polymers and functionalizing organic molecules with siloxane moieties.[10][11]

Caption: Platinum-catalyzed hydrosilylation reaction pathway.

Experimental Protocols

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

A common laboratory-scale synthesis involves the controlled co-hydrolysis of chlorosilane precursors.

• Principle : This method relies on the reaction of dichlorodimethylsilane (B41323) and a source of silicon-hydride, such as tetramethyldisiloxane (TMDS), in the presence of water. The hydrolysis of the Si-Cl bonds forms silanols, which then undergo condensation to form the siloxane backbone.

• Materials :

  • Dichlorodimethylsilane ((CH3)2SiCl2)

  • 1,1,3,3-Tetramethyldisiloxane (B107390) ((H(CH3)2Si)2O)

  • Deionized Water

  • Anhydrous sodium bicarbonate (for neutralization)

  • Anhydrous magnesium sulfate (B86663) (for drying)

• Methodology :

  • To a reaction vessel equipped with a stirrer and dropping funnel, add 1,1,3,3-tetramethyldisiloxane (TMDS) and deionized water.

  • Cool the mixture in an ice bath and slowly add dichlorodimethylsilane dropwise with vigorous stirring. Maintain the temperature below 20°C.

  • After the addition is complete, allow the mixture to stir at room temperature for an extended period (e.g., 72 hours) to ensure complete reaction.[7]

  • The organic layer is then separated and neutralized by washing with a saturated sodium bicarbonate solution, followed by deionized water until the aqueous layer is neutral.

  • Dry the crude product over anhydrous magnesium sulfate, filter, and purify by fractional distillation under reduced pressure to yield the final product.

Caption: General workflow for the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Determination of Boiling Point (Thiele Tube Method)

This micro-scale method is suitable for determining the boiling point with a small amount of sample.

• Principle : The boiling point is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure. This method identifies that temperature by observing the point at which a bubble stream from a heated sample stops and the liquid is drawn back into a capillary tube upon cooling.[12]

• Apparatus :

  • Thiele tube filled with mineral oil

  • Thermometer (0-200 °C range)

  • Small test tube (e.g., Durham tube)

  • Capillary tube (sealed at one end)

  • Rubber band or wire for attachment

  • Heat source (Bunsen burner or hot plate)

• Methodology :

  • Attach a small test tube containing 0.5 mL of 1,1,3,3,5,5-Hexamethyltrisiloxane to a thermometer using a rubber band.

  • Place a capillary tube, sealed end up, into the test tube.

  • Place the assembly into the Thiele tube, ensuring the sample is level with the upper arm of the tube. The thermometer bulb should be just below the side arm.

  • Gently heat the side arm of the Thiele tube. Convection will circulate the oil, ensuring uniform heating.

  • As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the bubble stream ceases and the liquid is drawn back into the capillary tube. Record this temperature.

Applications in Research and Development

The unique properties of 1,1,3,3,5,5-Hexamethyltrisiloxane lead to its use in several high-value applications.

• Polymer Synthesis : It is a crucial building block for creating silicone polymers with specific functionalities. Through hydrosilylation, it can be used to introduce siloxane segments into organic polymers or to create cross-linked silicone networks for elastomers and resins.

• Surface Modification : Its ability to functionalize surfaces makes it useful as a coupling agent or surface modifier.

• Silylating Agent : It can be used as a silylating agent in various chemical preparations.[9]

• Reducing Agent : The hydridic nature of the Si-H bond allows it to act as a mild and selective reducing agent in organic synthesis.[1]

Caption: Logical flow from chemical properties to primary applications.

References

• 1. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 3. scbt.com [scbt.com]
• 4. 1,1,3,3,5,5-Hexamethyltrisiloxane 95 1189-93-1 [sigmaaldrich.com]
• 5. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 8. chembk.com [chembk.com]
• 9. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Optimization and intensification of hydrosilylation reactions using a microreactor system - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. chem.libretexts.org [chem.libretexts.org]

1,1,3,3,5,5-Hexamethyltrisiloxane molecular weight

An In-depth Technical Guide to the Molecular Weight of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical guide provides a comprehensive overview of the molecular weight of 1,1,3,3,5,5-Hexamethyltrisiloxane, targeting researchers, scientists, and professionals in drug development. The document details the compound's physicochemical properties, experimental protocols for molecular weight determination, and its applications.

Core Molecular Properties

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane that serves as a fundamental building block in silicone chemistry. Its precise molecular weight is a critical parameter for stoichiometric calculations in synthesis, formulation development, and for the characterization of polymers derived from it.

Property	Value
Molecular Weight	208.48 g/mol [1][2]
206.46 g/mol [3][4]
Molecular Formula	C₆H₂₀O₂Si₃[5] or C₆H₁₈O₂Si₃[3][4]
CAS Number	1189-93-1[5][1][3]
Linear Formula	[((CH₃)₂SiH)O]₂Si(CH₃)₂[1]
Density	0.822 g/mL at 25 °C[1]
Boiling Point	128 °C[1][6]
Refractive Index	n20/D 1.383[1]
Flash Point	20 °C (68 °F) - closed cup[1]

Experimental Determination of Molecular Weight

The determination of the molecular weight of a compound like 1,1,3,3,5,5-Hexamethyltrisiloxane can be approached through several analytical techniques. The choice of method often depends on the nature of the sample, the required accuracy, and the available instrumentation.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for the direct determination of molecular weight.[7] It involves ionizing the molecule and then measuring its mass-to-charge ratio.

Methodology:

• Sample Preparation: A dilute solution of 1,1,3,3,5,5-Hexamethyltrisiloxane is prepared in a suitable volatile solvent.

• Ionization: The sample is introduced into the mass spectrometer where it is ionized, commonly using techniques like Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The detector records the abundance of ions at each mass-to-charge ratio, generating a mass spectrum. The molecular ion peak ([M]⁺) will correspond to the molecular weight of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile compounds like 1,1,3,3,5,5-Hexamethyltrisiloxane, GC-MS is a highly effective method that combines the separation power of gas chromatography with the detection capabilities of mass spectrometry.

Methodology:

• Injection: A small volume of the sample is injected into the gas chromatograph.

• Separation: The sample is vaporized and carried by an inert gas through a chromatographic column. The separation occurs based on the compound's boiling point and interactions with the stationary phase.

• Ionization and Detection: As the separated components elute from the column, they enter the mass spectrometer for ionization and detection as described in the MS section.

Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

While primarily used for polymers, GPC/SEC can be employed to determine the molecular weight and purity of smaller molecules by comparing their elution time to that of known standards.[7][8][9]

Methodology:

• System Calibration: The GPC/SEC system is calibrated using a series of well-characterized molecular weight standards.

• Sample Preparation: The 1,1,3,3,5,5-Hexamethyltrisiloxane sample is dissolved in the mobile phase solvent.

• Chromatography: The sample solution is injected into the system and passes through a column packed with porous gel.[7] Molecules are separated based on their hydrodynamic volume; smaller molecules can penetrate more of the pores and thus have a longer elution time.

• Data Analysis: The elution time of the sample is compared to the calibration curve to determine its molecular weight.

Synthesis Overview

1,1,3,3,5,5-Hexamethyltrisiloxane is typically synthesized through the hydrolysis of chlorosilanes or the condensation of silanol-terminated precursors.[10] One documented method involves the reaction of dimethyldichlorosilane and 1,1,3,3-tetramethyldisiloxane (B107390) in the presence of deionized water. The mixture is stirred for an extended period at room temperature, followed by neutralization, drying, and distillation under reduced pressure to yield the final product.[2]

Applications in Research and Development

The well-defined molecular weight and structure of 1,1,3,3,5,5-Hexamethyltrisiloxane make it a valuable compound in various scientific and industrial applications:

• Polymer Synthesis: It is a key intermediate in the synthesis of more complex silicone polymers and copolymers.[11]

• Surface Modification: Used as a surface modifier and crosslinking agent.[11]

• Silylating Agent: Employed as a silylating agent in organic synthesis.[6]

• Coating Materials: It is involved in the preparation of inorganic siloxane polymers used as coating materials.[3][6]

• Lubricants and Dielectric Fluids: Its thermal stability makes it suitable for use as a lubricant or dielectric fluid.[10]

Visualized Workflows and Relationships

Caption: Experimental workflow for molecular weight determination.

Caption: Relationship between properties and applications.

References

• 1. 1,1,3,3,5,5-ヘキサメチルトリシロキサン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 3. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% 100 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 4. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 7. What Are the Methods for Determining the Molecular Weight Distribution of Polymers | MtoZ Biolabs [mtoz-biolabs.com]
• 8. eng.uc.edu [eng.uc.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 11. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]

An In-depth Technical Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane: Structure, Properties, and Applications in Pharmaceutical Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane oligomer with a unique combination of properties that make it a versatile compound in both industrial and scientific settings. Its low viscosity, high thermal stability, and chemical reactivity position it as a key intermediate in the synthesis of more complex organosilicon structures. This technical guide provides a comprehensive overview of the structure, physicochemical properties, and synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane. Furthermore, it delves into its current and potential applications within the pharmaceutical and drug development sectors, including its role as a precursor for functionalized polymers and as a surface modification agent. Detailed experimental protocols and spectroscopic data are presented to facilitate its practical application in a research environment.

Molecular Structure and Identification

1,1,3,3,5,5-Hexamethyltrisiloxane is a short-chain organosilicon compound characterized by a backbone of three silicon atoms linked by two oxygen atoms, with methyl groups attached to each silicon atom.[1][2]

Molecular structure of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Table 1: Compound Identification

Identifier	Value	Reference(s)
CAS Number	1189-93-1	[3][4]
Molecular Formula	C₆H₂₀O₂Si₃	[3]
Molecular Weight	208.48 g/mol	[4]
Linear Formula	[(CH₃)₂SiH]₂O·Si(CH₃)₂	[4]
SMILES	C--INVALID-LINK--(O--INVALID-LINK--(C)H)O--INVALID-LINK--(C)H	[4]
InChI Key	HZBDPZBVINJJET-UHFFFAOYSA-N	[3][4]

Physicochemical Properties

The physical and chemical properties of 1,1,3,3,5,5-Hexamethyltrisiloxane are summarized in the table below.

Table 2: Physicochemical Data

Property	Value	Reference(s)
Appearance	Colorless liquid	[2]
Boiling Point	128 °C (lit.)	[4]
Density	0.822 g/mL at 25 °C (lit.)	[4]
Refractive Index (n20/D)	1.383 (lit.)	[4]
Flash Point	20 °C (68 °F) - closed cup	[4]
Solubility	Slightly miscible with water	[5]
Hydrolytic Sensitivity	Reacts with water	[6]

Spectroscopic Data

¹H NMR Spectroscopy

Table 3: ¹H NMR Data (600MHz, Chloroform-d)

Chemical Shift (δ) ppm	Multiplicity	Assignment	Reference(s)
4.71	m	Si-H	[7]
0.21	m	Si-CH ₃	[7]
0.09	m	Si-CH ₃	[7]

Note: The multiplicity and exact chemical shifts can vary based on the solvent and the purity of the sample. The two methyl signals suggest slightly different chemical environments for the methyl protons.

Mass Spectrometry

The mass spectrum of 1,1,3,3,5,5-Hexamethyltrisiloxane obtained by electron ionization (EI) shows a characteristic fragmentation pattern for siloxanes.

Table 4: Mass Spectrometry Data (Electron Ionization)

m/z	Relative Intensity (%)	Putative Fragment	Reference(s)
59	99.99	[Si(CH₃)₂H]⁺	[8]
73	29.50	[Si(CH₃)₃]⁺	[8]
74	33.20	[HSi(CH₃)₂O]⁺	[8]
96	71.10	[M - Si(CH₃)₃ - OCH₃]⁺	[8]

Note: The molecular ion peak (M⁺) at m/z 208 is often of low abundance or absent in the EI spectra of siloxanes due to facile fragmentation.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1,3,3,5,5-Hexamethyltrisiloxane would be expected to show characteristic absorptions for Si-H, Si-O-Si, and Si-CH₃ bonds. An ATR-IR spectrum is available in the SpectraBase database, and typical vibrational modes for similar structures are listed below.[9]

Table 5: Characteristic IR Absorptions

Wavenumber (cm⁻¹)	Vibrational Mode
~2960	C-H stretch in CH₃
~2150	Si-H stretch
~1260	CH₃ deformation in Si-CH₃
~1080-1020	Si-O-Si asymmetric stretch
~840	Si-CH₃ rock

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

1,1,3,3,5,5-Hexamethyltrisiloxane can be synthesized through the hydrolysis and condensation of chlorosilanes. A common laboratory-scale preparation involves the reaction of 1,1,3,3-Tetramethyldisiloxane (TMDS) with dichlorodimethylsilane (B41323) in the presence of water.[7]

Synthesis pathway for 1,1,3,3,5,5-Hexamethyltrisiloxane.

Experimental Protocol: Synthesis from TMDS and Dichlorodimethylsilane

This protocol is based on the general description found in the literature.[7]

Materials:

• 1,1,3,3-Tetramethyldisiloxane (TMDS)

• Dichlorodimethylsilane

• Deionized water

• Sodium bicarbonate solution (for neutralization)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

Procedure:

• To a reaction flask equipped with a magnetic stirrer and an addition funnel, add 1,1,3,3-Tetramethyldisiloxane (TMDS) and deionized water.

• Slowly add dichlorodimethylsilane to the stirred mixture at room temperature. The reaction is exothermic and will generate hydrogen chloride gas, so it should be performed in a well-ventilated fume hood.

• After the addition is complete, continue stirring the mixture at room temperature for an extended period (e.g., 72 hours) to ensure the reaction goes to completion.[7]

• Carefully neutralize the crude product by washing it with a saturated solution of sodium bicarbonate until the effervescence ceases.

• Separate the organic layer and wash it with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, then filter.

• Purify the product by distillation under reduced pressure to obtain 1,1,3,3,5,5-Hexamethyltrisiloxane as a colorless liquid.[7]

Applications in Pharmaceutical Research and Drug Development

While broadly used in industrial applications, the unique properties of 1,1,3,3,5,5-Hexamethyltrisiloxane and related siloxanes are of increasing interest in the pharmaceutical field.[10]

Relationship between properties and pharmaceutical applications.

Intermediate in the Synthesis of Functionalized Excipients and APIs

1,1,3,3,5,5-Hexamethyltrisiloxane serves as a valuable building block for more complex silicone-based molecules. The reactive Si-H groups can undergo hydrosilylation reactions with molecules containing unsaturated bonds (e.g., alkenes, alkynes). This allows for the introduction of a wide range of functional groups, which can be tailored for specific pharmaceutical applications. For instance, it is used to prepare compounds like 1,5-Bis[2-(1,2-epoxycyclohex-4-yl)ethyl]-1,1,3,3,5,5-hexamethyltrisiloxane, which can be used in the development of novel polymers and coating materials.[5][11]

Surface Modification of Drug Delivery Systems

The surface properties of nanoparticles are critical for their stability, biocompatibility, and targeting efficiency in drug delivery.[12] Silanes and siloxanes are used to modify the surface of nanoparticles to improve their dispersibility and reduce aggregation.[13] The low surface tension and reactive nature of 1,1,3,3,5,5-Hexamethyltrisiloxane make it a candidate for creating hydrophobic or otherwise functionalized surfaces on drug carriers, potentially improving their interaction with biological membranes.

Enhancing Solubility and Bioavailability

Short-chain siloxanes, due to their lipophilic nature, can be explored as components in formulations to enhance the solubility and bioavailability of poorly water-soluble drugs.[14] Porous silica-based drug delivery systems have shown promise in this area by adsorbing drugs in an amorphous state, which can lead to supersaturation and improved absorption in the gastrointestinal tract.[15] While not a porous silica (B1680970) itself, 1,1,3,3,5,5-Hexamethyltrisiloxane represents the basic structural unit of polysiloxanes and can be a precursor to such materials.

Safety and Handling

1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a highly flammable liquid and vapor (GHS Hazard H225).[8] It should be handled in a well-ventilated area, away from ignition sources. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn.[4] It is incompatible with strong oxidizing agents and strong acids.[5]

Conclusion

1,1,3,3,5,5-Hexamethyltrisiloxane is a fundamental organosilicon compound with well-defined properties. Its true potential in the pharmaceutical sciences lies in its utility as a versatile chemical intermediate. For researchers and drug development professionals, this compound offers a gateway to novel, functionalized siloxane-based materials for advanced drug delivery systems, specialized excipients, and potentially as a key building block in the synthesis of new active pharmaceutical ingredients. The detailed data and protocols provided in this guide are intended to support further exploration and innovation in this promising area.

References

• 1. researchgate.net [researchgate.net]
• 2. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 3. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 4. 1,1,3,3,5,5-ヘキサメチルトリシロキサン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 7. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 8. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 11. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 12. Frontiers | Recent advances in surface decoration of nanoparticles in drug delivery [frontiersin.org]
• 13. Polysiloxanes in Theranostics and Drug Delivery: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The role of silicon in drug discovery: a review - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D4MD00169A [pubs.rsc.org]
• 15. Enhancing oral bioavailability of poorly soluble drugs with mesoporous silica based systems: opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]

1,1,3,3,5,5-Hexamethyltrisiloxane safety data sheet

An In-depth Technical Safety Guide for 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides comprehensive safety and technical information for 1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1), tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Physical Properties

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane compound.[1] It is recognized for its stability, low surface tension, and excellent thermal resistance, making it a valuable component in various industrial and research applications.[1]

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	1189-93-1[1][2][3][4]
EC Number	214-716-8[3][5]
Molecular Formula	C₆H₁₈O₂Si₃[2][5] or C₆H₂₀O₂Si₃[1][3][4]
Molecular Weight	206.46 g/mol [2] or 208.48 g/mol [1][4][6]
InChI Key	HZBDPZBVINJJET-UHFFFAOYSA-N

| Synonyms | Dimethylbis(dimethylsilyloxy)silane, M'DM'[1][5] |

Table 2: Physical and Chemical Properties

Property	Value
Physical State	Colorless clear liquid[1][5]
Boiling Point	128 °C (lit.)[1][7]
Melting Point	-67 °C (lit.)[1]
Density	0.822 g/mL at 25 °C (lit.)[7] or 0.83 g/mL[1]
Refractive Index	n20/D 1.383 (lit.)[7]
Flash Point	20 °C (68.0 °F) - closed cup
Purity / Assay	≥ 95%[3][5] or ≥ 97% (GC)[1]
Vapor Properties	Vapors may form explosive mixtures with air[3]

| Solubility | Slightly miscible with water[7] |

Hazard Identification and Classification

The primary hazard associated with 1,1,3,3,5,5-Hexamethyltrisiloxane is its high flammability.[3][5] It is classified as a Flammable Liquid, Category 2, under the Globally Harmonized System (GHS).[2][5]

Table 3: GHS Classification

Classification	Code	Description
Flammable Liquids	Flam. Liq. 2[2][3][5]	Highly flammable liquid and vapor[2][3][5]
GHS Pictogram	GHS02 (Flame)[5][8]
Signal Word	Danger[2][3][5]

| Hazard Statement | H225[2][3][8] | Highly flammable liquid and vapor |

GHS Hazard Communication Flow

Toxicological Information

The toxicological properties of 1,1,3,3,5,5-Hexamethyltrisiloxane have not been fully investigated.[3] Available safety data sheets indicate a lack of comprehensive acute toxicity data.[5]

• Inhalation : Inhalation of high vapor concentrations may lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[3][9] May cause irritation to the respiratory tract.[10]

• Skin Contact : May cause skin irritation.[5][10]

• Eye Contact : May cause eye irritation.[5][10]

• Ingestion : No specific information is available.[5]

Experimental Protocols

Detailed experimental protocols for toxicological studies on 1,1,3,3,5,5-Hexamethyltrisiloxane are not available in the reviewed safety data sheets. The provided documents do not cite specific studies (e.g., OECD guidelines) used to determine the toxicological properties of this specific substance.

Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to ensure safety, primarily due to the substance's flammability.

Safe Handling

• Keep away from heat, sparks, open flames, and hot surfaces.[5][9]

• Use only non-sparking tools and explosion-proof electrical equipment.[5][9]

• Ground and bond containers and receiving equipment to prevent static discharge.[5][9]

• Handle in a well-ventilated area to prevent the accumulation of vapors.[5]

• Avoid contact with skin and eyes, and do not breathe vapor or mist.[5]

• Wash hands thoroughly after handling.[5]

Storage Conditions

• Store in a cool, well-ventilated place.[5][9]

• Keep the container tightly closed.[5][9]

• Incompatible materials include oxidizing agents, alkalis, metal salts, and precious metals.[5]

Personal Protective Equipment (PPE)

Emergency eyewash fountains and safety showers should be readily accessible.[5]

• Eye/Face Protection : Chemical goggles or a face shield should be worn. Contact lenses are not recommended.[5]

• Hand Protection : Neoprene or nitrile rubber gloves are recommended.[5]

• Skin and Body Protection : Wear suitable protective clothing.[5]

• Respiratory Protection : If inhalation exposure is possible, a NIOSH-certified organic vapor respirator is recommended.[5]

Personal Protective Equipment (PPE) Decision Flow

First Aid and Firefighting Measures

First Aid Measures

• After Inhalation : Move the individual to fresh air. If feeling unwell, seek medical advice.[5][9]

• After Skin Contact : Immediately take off all contaminated clothing. Rinse the skin with plenty of water and soap.[5][9]

• After Eye Contact : Rinse eyes immediately and thoroughly with water for at least 15 minutes. Remove contact lenses if present and easy to do so. Seek medical attention.[5]

• After Ingestion : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek medical attention.[5][9]

Firefighting Measures

The substance is highly flammable and its vapor can form explosive mixtures with air.[3][5]

• Suitable Extinguishing Media : Use water spray, water fog, foam, carbon dioxide (CO2), or dry chemical extinguishers.[5]

• Unsuitable Extinguishing Media : None known.[5]

• Specific Hazards : Irritating fumes and organic acid vapors may develop when exposed to high temperatures or open flame.[5]

• Firefighter Protection : Do not enter the fire area without proper protective equipment, including respiratory protection. Use water spray or fog to cool exposed containers.[5]

Fire Emergency Response Protocol

Accidental Release Measures

• Personal Precautions : Evacuate unnecessary personnel. Eliminate all ignition sources and use special care to avoid static electric charges.[5]

• Environmental Precautions : Prevent the substance from entering sewers and public waters.[5]

• Methods for Cleaning Up : Absorb the spill with an inert material. Collect the material using non-sparking tools and place it in an appropriate container for disposal.[5]

Transport Information

1,1,3,3,5,5-Hexamethyltrisiloxane is classified as a dangerous good for transport.[4]

Table 4: Transport Classification

Regulation	UN Number	Proper Shipping Name	Transport Hazard Class	Packing Group

| DOT / ADR / IMDG | UN1993[3] | Flammable liquid, n.o.s. (1,1,3,3,5,5-Hexamethyltrisiloxane)[3] | 3[3] | II[3] |

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.no [fishersci.no]
• 4. scbt.com [scbt.com]
• 5. gelest.com [gelest.com]
• 6. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 7. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 8. 1,1,3,3,5,5-Hexamethyltrisiloxane SDS - Download & Subscribe for Updates [sdsmanager.com]
• 9. fishersci.com [fishersci.com]
• 10. gelest.com [gelest.com]

1,1,3,3,5,5-Hexamethyltrisiloxane physical properties

An In-depth Technical Guide to the Physical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1).[1][2][3][4] This linear siloxane is noted for its unique characteristics, including low surface tension and thermal stability, making it a valuable component in a variety of industrial and research applications.[2][5]

Core Physical Properties

The physical characteristics of 1,1,3,3,5,5-Hexamethyltrisiloxane are summarized in the table below. These values have been compiled from various chemical suppliers and safety data sheets.

Property	Value	Source(s)
Molecular Formula	C6H20O2Si3	[1][2]
Molecular Weight	208.48 g/mol	[2][4]
Appearance	Colorless clear liquid	[2][3]
Boiling Point	128 °C	[2][3][4]
Melting Point	-67 °C	[2]
Density	0.822 g/mL at 25 °C	[4]
0.83 g/mL	[2]
0.820 g/mL	[3]
Refractive Index	n20/D 1.383	[4]
n20D 1.38	[2]
Flash Point	20 °C (68 °F) - closed cup	[3][4]
Vapor Density	>1 (vs air)	[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,1,3,3,5,5-Hexamethyltrisiloxane are not explicitly detailed in the readily available literature. The reported values are typically referenced as "(lit.)", indicating they are established and published figures. However, standard methodologies for determining these properties are well-established in the field of chemistry.

A general workflow for the characterization of a liquid chemical such as 1,1,3,3,5,5-Hexamethyltrisiloxane is outlined below.

General workflow for physical property characterization.

Applications and Reactivity

1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key intermediate in silicone chemistry.[7] Its reactivity allows for its use in hydrosilylation reactions, making it valuable for producing cross-linked polymers and other functionalized polysiloxanes.[7] For instance, it is used in the synthesis of 1,1,3,3,5,5-Hexamethyl-1,5-bis[(3-ethyl-3-methoxyoxetane)propyl]trisiloxane through the hydrosilylation of allyl ethers.[7] This reactivity also makes it a precursor for creating materials with applications in UV-curable inks and adhesives.[7]

The synthesis of specialized siloxane derivatives from 1,1,3,3,5,5-Hexamethyltrisiloxane can be represented by the following logical diagram.

Synthesis of a functionalized trisiloxane.

References

• 1. fishersci.no [fishersci.no]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.com [fishersci.com]
• 4. 1,1,3,3,5,5-六甲基三硅氧烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]

An In-depth Technical Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane for Researchers and Drug Development Professionals

Introduction: 1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane oligomer that serves as a versatile chemical intermediate and building block in silicone chemistry. Its unique properties, including low surface tension, high thermal stability, and chemical reactivity, make it a valuable compound in a wide array of industrial and research applications. For researchers, scientists, and drug development professionals, understanding the characteristics and reactivity of this compound is crucial for its application in the synthesis of more complex organosilicon compounds and functionalized polymers. This guide provides a comprehensive overview of its synonyms, chemical and physical properties, synthesis, and key applications relevant to the scientific and pharmaceutical fields.

Synonyms and Chemical Identifiers

1,1,3,3,5,5-Hexamethyltrisiloxane is known by several alternative names and is registered under various chemical identifiers. A comprehensive list is provided in the table below for easy reference.

Identifier Type	Value
IUPAC Name	1,1,3,3,5,5-Hexamethyltrisiloxane
CAS Number	1189-93-1[1][2][3][4]
EC Number	214-716-8[3]
PubChem CID	6327152[4][5]
InChI	1S/C6H18O2Si3/c1-9(2)7-11(5,6)8-10(3)4/h1-6H3[4]
InChIKey	YTEISYFNYGDBRV-UHFFFAOYSA-N[4]
SMILES	C--INVALID-LINK--O--INVALID-LINK--(C)O--INVALID-LINK--C[4]
MDL Number	MFCD00039788[1][3]
Beilstein/REAXYS	1746341[3]
Alternative Names	Hexamethyltrisiloxane[4], Trisiloxane, 1,1,3,3,5,5-hexamethyl-[4], Dimethylbis(dimethylsilyloxy)silane[1][4], M'DM'[6]

Physicochemical Properties

The physical and chemical properties of 1,1,3,3,5,5-Hexamethyltrisiloxane are summarized in the table below. This data is essential for its handling, storage, and application in various experimental setups.

Property	Value	Reference
Molecular Formula	C6H18O2Si3	[4]
Molecular Weight	206.46 g/mol	[4]
Appearance	Colorless liquid
Boiling Point	128 °C	[2][3]
Melting Point	-67 °C	[1]
Density	0.822 g/mL at 25 °C	[2][3]
Refractive Index (n20/D)	1.383	[2][3]
Flash Point	20 °C (closed cup)	[3]
Solubility	Slightly miscible with water	[2][5]

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

The most common method for the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane is through the hydrolysis of dimethyldichlorosilane. This reaction produces a mixture of linear and cyclic siloxanes, from which the desired product can be isolated.

Experimental Protocol: Hydrolysis of Dimethyldichlorosilane

Materials:

• Dimethyldichlorosilane (Me2SiCl2)

• Deionized water

• Diethyl ether (or another suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (B86663) (or another suitable drying agent)

Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Set up a three-neck round-bottom flask equipped with a dropping funnel and a magnetic stirrer in an ice bath.

• Add dimethyldichlorosilane and diethyl ether to the flask.

• Slowly add deionized water to the stirred solution from the dropping funnel. The reaction is exothermic and produces hydrochloric acid, so the addition should be controlled to maintain a low temperature.

• After the addition is complete, continue stirring the mixture for a specified period (e.g., 3 days at room temperature) to ensure the reaction goes to completion.[7]

• Transfer the reaction mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with saturated sodium bicarbonate solution to neutralize the hydrochloric acid, followed by washing with deionized water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator.

• The crude product is then purified by fractional distillation under reduced pressure to obtain 1,1,3,3,5,5-Hexamethyltrisiloxane.[7]

Synthesis Workflow Diagram

Caption: Synthesis workflow for 1,1,3,3,5,5-Hexamethyltrisiloxane.

Applications in Research and Drug Development

While 1,1,3,3,5,5-Hexamethyltrisiloxane is not typically used as an active pharmaceutical ingredient (API), its role as a versatile chemical intermediate makes it highly relevant to researchers and professionals in drug development.

Silylating Agent

1,1,3,3,5,5-Hexamethyltrisiloxane can be used as a silylating agent to introduce dimethylsilyl groups into organic molecules.[2] This is particularly useful for protecting hydroxyl groups in complex molecules during multi-step syntheses of APIs or their intermediates. The resulting silyl (B83357) ethers are generally stable under neutral and basic conditions but can be easily cleaved under acidic conditions, providing a reliable protecting group strategy.

Precursor for Functionalized Siloxanes and Silicones

This trisiloxane is a key starting material for the synthesis of a wide range of functionalized siloxanes and silicones.[1] For instance, it can undergo hydrosilylation reactions with molecules containing unsaturated bonds (e.g., alkenes, alkynes) to create new carbon-silicon bonds. This allows for the incorporation of the siloxane backbone into larger, more complex structures. These resulting molecules may possess desirable properties for drug delivery applications, such as biocompatibility, controlled release, and improved solubility of hydrophobic drugs. While larger polysiloxanes are more commonly studied for these applications, the synthesis of novel, well-defined silicone-based materials often starts with smaller, reactive oligomers like 1,1,3,3,5,5-Hexamethyltrisiloxane.

Surface Modification of Drug Carriers

The surface properties of drug delivery systems, such as nanoparticles and microparticles, are critical for their in vivo performance. 1,1,3,3,5,5-Hexamethyltrisiloxane can be used to modify the surface of these carriers to improve their hydrophobicity, reduce protein adsorption, and enhance their stability in biological fluids. This surface modification can be achieved through various chemical strategies, ultimately leading to more effective and targeted drug delivery.

Conclusion

1,1,3,3,5,5-Hexamethyltrisiloxane is a fundamental building block in organosilicon chemistry with significant potential in research and drug development. Its well-defined structure and reactivity allow for the precise synthesis of functionalized molecules and materials. For scientists and researchers in the pharmaceutical industry, a thorough understanding of this compound's properties and synthetic utility is essential for the innovation of new drug synthesis routes and advanced drug delivery systems.

References

• 1. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 2. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% | Fisher Scientific [fishersci.ca]
• 6. chemimpex.com [chemimpex.com]
• 7. scbt.com [scbt.com]

In-Depth Technical Guide: Physicochemical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane compound with the chemical formula C6H20O2Si3.[1] It is a key intermediate and building block in the synthesis of a wide array of silicone-based materials. Its unique properties, including low surface tension, high thermal stability, and chemical inertness, make it a valuable component in industrial lubricants, sealants, and cosmetic formulations.[1] This technical guide provides a comprehensive overview of the boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane, detailed experimental protocols for its determination, and a visualization of a key synthetic pathway.

Physicochemical Data

The accurate determination of the boiling point is crucial for the purification, handling, and application of 1,1,3,3,5,5-Hexamethyltrisiloxane. The following table summarizes its key physical and chemical properties, with a focus on its boiling point at standard and reduced pressures.

Property	Value	Reference
Boiling Point (at 760 mmHg)	128 °C	[1][2][3][4][5]
CAS Number	1189-93-1	[1][2][3][6]
Molecular Formula	C6H20O2Si3	[1][6]
Molecular Weight	208.48 g/mol	[1]
Density	0.822 g/mL at 25 °C	[2][3][4]
Melting Point	-67 °C	[1][5]
Refractive Index	n20/D 1.383	[2][3]
Flash Point	20 °C (closed cup)	[3]

Experimental Protocol: Boiling Point Determination by Thiele Tube Method

The Thiele tube method is a convenient and widely used technique for determining the boiling point of a liquid, requiring only a small sample volume.

3.1 Materials and Apparatus

• 1,1,3,3,5,5-Hexamethyltrisiloxane sample

• Thiele tube

• High-boiling point mineral oil or silicone oil

• Thermometer (-10 to 150 °C range)

• Capillary tubes (sealed at one end)

• Small test tube (e.g., Durham tube)

• Rubber band or wire for attaching the test tube to the thermometer

• Bunsen burner or other heat source

• Stand and clamp

3.2 Procedure

• Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with the 1,1,3,3,5,5-Hexamethyltrisiloxane sample.

• Capillary Tube Insertion: Place a capillary tube, with the sealed end pointing upwards, into the test tube containing the sample.

• Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire. The bottom of the test tube should be level with the thermometer bulb.

• Thiele Tube Setup: Fill the Thiele tube with a suitable high-boiling point oil to a level just above the side arm.

• Immersion: Clamp the Thiele tube to a stand and carefully immerse the thermometer and attached test tube into the oil bath. The sample in the test tube should be positioned in the center of the main body of the Thiele tube.

• Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The design of the tube will ensure uniform heating of the oil bath through convection currents.

• Observation: As the temperature rises, a slow stream of bubbles will emerge from the open end of the capillary tube. Continue gentle heating until a rapid and continuous stream of bubbles is observed.

• Boiling Point Determination: Remove the heat source. As the apparatus cools, the stream of bubbles will slow down and eventually stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

• Recording: Record the temperature at which the liquid enters the capillary tube. This is the observed boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane. It is advisable to repeat the measurement to ensure accuracy.

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

1,1,3,3,5,5-Hexamethyltrisiloxane is commonly synthesized through the hydrolysis of dichlorodimethylsilane. The following diagram illustrates the reaction pathway.

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Application in Hydrosilylation Reactions

1,1,3,3,5,5-Hexamethyltrisiloxane can be a precursor in hydrosilylation reactions, a fundamental process in organosilicon chemistry for the formation of silicon-carbon bonds. The following workflow outlines a generic hydrosilylation process.

References

• 1. phillysim.org [phillysim.org]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 4. ASTM D1120 - Standard Test Method for Boiling Point of Engine Coolants - Savant Labs [savantlab.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. store.astm.org [store.astm.org]

1,1,3,3,5,5-Hexamethyltrisiloxane density

An In-depth Technical Guide on the Density of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical guide provides a comprehensive overview of the density of 1,1,3,3,5,5-hexamethyltrisiloxane, a versatile siloxane compound. The document is intended for researchers, scientists, and professionals in drug development and other relevant industries who require precise data and methodologies for the characterization of this compound.

Quantitative Data on Density

The density of 1,1,3,3,5,5-hexamethyltrisiloxane has been reported in the literature, with slight variations between sources. The data is summarized in the table below for easy comparison.

Density Value	Temperature	Source
0.822 g/mL	25 °C	Sigma-Aldrich[1][2], ChemicalBook[3]
0.8222 g/mL	Not Specified	Gelest, Inc.[4]
0.83 g/mL	Not Specified	Chem-Impex[5]
0.822	Not Specified	Fisher Scientific[6]

Note: The temperature dependence of the density for 1,1,3,3,5,5-hexamethyltrisiloxane is not extensively detailed in the provided search results. For high-precision applications, it is recommended to measure the density at the specific temperature of interest.

Experimental Protocols for Density Measurement

The determination of the density of liquids like 1,1,3,3,5,5-hexamethyltrisiloxane is commonly performed using digital density meters that operate based on the oscillating U-tube principle. Standardized methods such as ASTM D4052 and ISO 12185 provide detailed protocols for such measurements.

Principle of the Oscillating U-tube Method

This method involves introducing a small volume of the liquid sample (typically 1-2 mL) into a U-shaped tube, which is then electronically excited to oscillate at its natural frequency.[7][8] The frequency of oscillation is influenced by the mass of the sample in the tube. By measuring the change in the oscillation frequency and using calibration data from substances with known densities (like air and water), the density of the sample can be accurately determined.[7] Modern instruments often incorporate temperature control to ensure precise and reproducible measurements at a specified temperature.

General Experimental Protocol (based on ASTM D4052 and ISO 12185)

• Calibration: The instrument must be calibrated using at least two standards of known density. Typically, dry air and ultrapure water are used. The calibration should be verified regularly.

• Sample Preparation: Ensure the 1,1,3,3,5,5-hexamethyltrisiloxane sample is homogeneous and free of any air bubbles.

• Temperature Equilibration: The sample cell of the density meter is maintained at a constant, specified temperature (e.g., 25 °C).[8]

• Sample Injection: A small volume of the sample is carefully introduced into the oscillating U-tube, either manually with a syringe or using an automated injection system.[7][9] Care must be taken to avoid the introduction of air bubbles.

• Measurement: The instrument measures the oscillation period of the U-tube containing the sample. This measurement is then automatically converted to a density value based on the instrument's calibration.

• Cleaning: After each measurement, the U-tube must be thoroughly cleaned with appropriate solvents and dried completely to prevent cross-contamination.

This method is applicable to liquids with a wide range of viscosities and is known for its high precision and small sample volume requirement.[7][10]

Visualizations

Experimental Workflow for Density Measurement

The following diagram illustrates the general workflow for determining the density of a liquid sample using the oscillating U-tube method.

Caption: Workflow for density determination using the oscillating U-tube method.

References

• 1. 1,1,3,3,5,5-ヘキサメチルトリシロキサン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,1,3,3,5,5-ヘキサメチルトリシロキサン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 4. gelest.com [gelest.com]
• 5. chemimpex.com [chemimpex.com]
• 6. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% | Fisher Scientific [fishersci.ca]
• 7. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids - The ANSI Blog [blog.ansi.org]
• 8. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
• 9. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 10. store.astm.org [store.astm.org]

An In-depth Technical Guide to the Refractive Index of 1,1,3,3,5,5-Hexamethyltrisiloxane

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the refractive index of 1,1,3,3,5,5-Hexamethyltrisiloxane, a versatile organosilicon compound. The document details its key optical properties, outlines the methodology for their measurement, and discusses applications where the refractive index is a critical parameter.

Introduction to 1,1,3,3,5,5-Hexamethyltrisiloxane

1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1) is a linear siloxane compound with the molecular formula C₆H₂₀O₂Si₃.[1][2] It is a colorless, low-viscosity liquid known for its thermal stability, low surface tension, and hydrophobicity.[3] These properties make it a valuable ingredient in a wide range of industrial and consumer products, including lubricants, sealants, coatings, and personal care formulations.[2][3] In research and development, particularly in cosmetics and materials science, its optical properties, specifically its refractive index, are of significant interest for creating stable and clear formulations.

Physicochemical and Optical Properties

The refractive index of a material quantifies how light propagates through it. For 1,1,3,3,5,5-Hexamethyltrisiloxane, this value is consistently reported around 1.38 at 20°C, measured at the sodium D-line (589 nm). A summary of its key properties is presented below.

Table 1: Quantitative Data for 1,1,3,3,5,5-Hexamethyltrisiloxane

Property	Value	Conditions	Source(s)
Refractive Index (n/D)	1.383	20 °C	[1][4]
1.38	20 °C	[2]
1.3811	20 °C	[5]
CAS Number	1189-93-1	N/A	[1][2][4]
Molecular Formula	C₆H₂₀O₂Si₃	N/A	[2][6]
Molecular Weight	208.48 g/mol	N/A	[1][2]
Boiling Point	128 °C	at 1 atm	[1][2][4]
Density	0.822 g/mL	at 25 °C	[1][4]
0.83 g/mL	N/A	[2]
Melting Point	-67 °C	N/A	[2]
Flash Point	20 °C	N/A	[5]

Experimental Protocol: Refractive Index Measurement

Objective: To accurately measure the refractive index of a liquid sample at a specified temperature and wavelength.

Materials and Equipment:

• Abbe Refractometer

• 1,1,3,3,5,5-Hexamethyltrisiloxane sample

• Constant temperature water bath/circulator

• Dropper or pipette

• Lint-free lens paper

• Ethanol (B145695) or isopropanol (B130326) for cleaning

Methodology:

• Instrument Calibration: Verify the calibration of the Abbe refractometer using a standard of known refractive index, such as distilled water.

• Temperature Control: Connect the refractometer prisms to the constant temperature water bath set to 20.0 ± 0.1 °C. Allow sufficient time for the instrument to equilibrate.

• Sample Application: Open the prism assembly. Using a clean dropper, place 2-3 drops of the 1,1,3,3,5,5-Hexamethyltrisiloxane sample onto the surface of the measuring prism.

• Prism Closure: Close the prism assembly firmly to ensure the liquid spreads into a thin, uniform film.

• Optical Measurement: Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields become visible.

• Dispersion Correction: If a colored fringe is visible at the borderline, turn the dispersion compensator knob to eliminate the color and sharpen the borderline.

• Final Reading: Adjust the measurement knob to center the sharp borderline precisely on the crosshairs of the eyepiece.

• Data Recording: Read the refractive index value from the instrument's scale. Record this value along with the measurement temperature.

• Cleaning: Clean the prism surfaces thoroughly with ethanol or isopropanol and lint-free tissue immediately after the measurement.

The logical flow of this experimental procedure is visualized in the diagram below.

Workflow for Refractive Index Measurement.

Application Spotlight: Refractive Index Matching in Emulsions

In fields like cosmetics and personal care, creating optically clear or transparent emulsions is often desirable. This is achieved by matching the refractive indices of the oil and water phases.[7] Siloxanes like 1,1,3,3,5,5-Hexamethyltrisiloxane are common components of the oil phase. If the refractive index of the siloxane phase does not match that of the aqueous phase, the emulsion will appear cloudy or opaque due to light scattering at the oil-water interface.

The low refractive index of 1,1,3,3,5,5-Hexamethyltrisiloxane (approx. 1.38) presents a formulation challenge, as it is significantly different from that of water (approx. 1.33) and other common polar ingredients like glycerin. To create a clear product, formulators must adjust the refractive index of one or both phases until they are nearly identical.[7] This process often involves blending different silicones or adding other compounds to modulate the overall refractive index of a phase.[7][8]

The logical relationship for achieving a transparent emulsion is illustrated below.

Logic for Achieving Emulsion Transparency.

References

• 1. 1,1,3,3,5,5-六甲基三硅氧烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chemimpex.com [chemimpex.com]
• 3. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 4. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 5. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 6. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 7. personalcaremagazine.com [personalcaremagazine.com]
• 8. osti.gov [osti.gov]

An In-depth Technical Guide to the Thermal Stability of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane, a linear siloxane commonly referred to as MDM in industrial contexts, is a versatile organosilicon compound. Its unique properties, including low surface tension, high compressibility, and excellent lubricating characteristics, have led to its use in a variety of applications, from cosmetics and personal care products to industrial lubricants and as a key intermediate in the synthesis of silicone polymers.[1] For many of these applications, particularly those involving high-temperature processing or end-use conditions, a thorough understanding of its thermal stability is paramount. This technical guide provides a comprehensive overview of the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane, presenting key quantitative data, detailed experimental protocols, and a logical workflow for its assessment.

Thermal Stability Data

Parameter	Value	Conditions	Reference
Decomposition Onset	Appreciable decomposition observed at 260°C	Isothermal heating for ~80 hours	[2][3]
Decomposition Rate	~2.95% after 24 hours	Isothermal heating at 250°C and 1 MPa	[4]
Decomposition Behavior	Rate remains relatively constant in the range of 250°C–320°C	Isothermal heating for 24 hours	[4]
Accelerated Decomposition	Sharp increase in decomposition rate at 350°C	Isothermal heating for 24 hours	[4]

It is important to note that the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane can be influenced by the presence of impurities, catalysts, and the atmospheric environment.

Experimental Protocols

The assessment of the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane typically involves thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The following protocols are based on standard methodologies and best practices for the analysis of volatile liquid samples.

Thermogravimetric Analysis (TGA) for Decomposition Temperature

This protocol is designed to determine the temperature at which 1,1,3,3,5,5-Hexamethyltrisiloxane begins to decompose by monitoring its mass change as a function of temperature. This method is adapted from ASTM E2550 - Standard Test Method for Thermal Stability by Thermogravimetry.[5][6]

1. Instrumentation:

• A thermogravimetric analyzer with a high-precision balance and a furnace capable of controlled heating rates.

• Inert sample pans (e.g., aluminum or platinum).

• A source of high-purity inert gas (e.g., nitrogen or argon).

2. Sample Preparation:

• Ensure the 1,1,3,3,5,5-Hexamethyltrisiloxane sample is pure and free of non-volatile impurities.

• Place a small, representative sample (typically 5-10 mg) into a clean, tared TGA pan. Due to the volatile nature of the compound, a sealed pan with a pinhole lid is recommended to control evaporation at lower temperatures.

3. Experimental Conditions:

• Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to maintain an inert atmosphere and remove any evolved gases.

• Temperature Program:

  • Equilibrate the sample at a temperature below its boiling point (e.g., 30°C) for 5-10 minutes to establish a stable baseline.

  • Heat the sample from the initial temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Collection: Continuously record the sample mass and temperature throughout the experiment.

4. Data Analysis:

• Plot the sample mass (or weight percent) as a function of temperature.

• The onset of decomposition is typically determined as the temperature at which a significant deviation from the baseline mass is observed. This can be calculated using the instrument software, often by the intersection of the baseline with the tangent of the decomposition curve.

Isothermal Thermal Stability Testing

This protocol is designed to assess the long-term thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane at a specific temperature, mimicking prolonged use at elevated temperatures. This method is based on the static test method described for linear siloxanes.[2][3]

1. Instrumentation:

• A sealed vessel (e.g., stainless steel autoclave) capable of withstanding the vapor pressure of the siloxane at the test temperature.

• A calibrated oven for maintaining a constant temperature.

• Gas chromatograph-mass spectrometer (GC-MS) for analyzing the composition of the sample before and after the test.

2. Sample Preparation:

• A known quantity of pure 1,1,3,3,5,5-Hexamethyltrisiloxane is placed into the vessel.

• The vessel is purged with an inert gas (e.g., nitrogen or argon) to remove air and then sealed.

3. Experimental Procedure:

• Place the sealed vessel in the oven and heat to the desired test temperature (e.g., 250°C, 300°C, or 350°C).

• Maintain the vessel at this temperature for an extended period (e.g., 24, 48, or 80 hours).

• After the specified time, remove the vessel from the oven and allow it to cool to room temperature.

4. Analysis:

• Carefully open the vessel and collect samples of both the liquid and vapor phases.

• Analyze the composition of the pre- and post-test samples using GC-MS to identify and quantify any decomposition products.

• The decomposition rate can be calculated based on the change in the concentration of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for assessing the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane and the key signaling pathway of thermal decomposition.

Caption: Experimental workflow for assessing the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Caption: Simplified signaling pathway of the thermal decomposition of 1,1,3,3,5,5-Hexamethyltrisiloxane.[4]

Conclusion

1,1,3,3,5,5-Hexamethyltrisiloxane exhibits good thermal stability, making it suitable for a range of applications. However, for uses at elevated temperatures, particularly for extended durations, its decomposition behavior must be considered. Appreciable degradation can occur at temperatures as low as 260°C over long periods. The primary decomposition pathways involve the cleavage of Si-C and rearrangement of Si-O bonds, leading to the formation of smaller and larger siloxane oligomers as well as methane. For critical applications, it is recommended to conduct thermal stability studies under conditions that closely mimic the intended operational environment to ensure material integrity and performance.

References

• 1. Trisiloxane, octamethyl- (MDM) - Canada.ca [canada.ca]
• 2. researchgate.net [researchgate.net]
• 3. crealab.polimi.it [crealab.polimi.it]
• 4. Thermal stability and thermal decomposition mechanism of octamethyltrisiloxane (MDM): Combined experiment, ReaxFF-MD and DFT study [ideas.repec.org]
• 5. store.astm.org [store.astm.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1,3,3,5,5-Hexamethyltrisiloxane, a versatile organosilicon compound. This document compiles available solubility data, outlines experimental protocols for its determination, and illustrates its role in synthetic chemistry, offering valuable insights for its application in research and development.

Core Topic: Solubility of 1,1,3,3,5,5-Hexamethyltrisiloxane

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane with the chemical formula C6H18O2Si3. Its solubility is a critical parameter for its use as a solvent, a reactant, or in the formulation of various products.

Quantitative Solubility Data

Precise quantitative solubility data for 1,1,3,3,5,5-Hexamethyltrisiloxane in a wide range of organic solvents is not extensively documented in publicly available literature. However, based on chemical principles and available information for similar compounds, a qualitative assessment of its solubility can be made. The compound is generally considered to have low polarity.

Solvent	Solvent Type	Expected Solubility	Citation
Water	Protic, Polar	Slightly miscible to Insoluble	[1][2][3]
Methanol	Protic, Polar	Data not available
Ethanol	Protic, Polar	Likely miscible
Isopropanol	Protic, Polar	Data not available
Acetone	Aprotic, Polar	Likely miscible	[4]
Toluene	Aromatic, Non-polar	Data not available
Hexane	Aliphatic, Non-polar	Data not available
Diethyl Ether	Aprotic, Polar	Likely miscible	[4]
Ethyl Acetate	Aprotic, Polar	Data not available
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	Data not available
Chloroform	Halogenated, Non-polar	Data not available

Note: The miscibility of the similar compound 1,1,1,3,5,5,5-Heptamethyltrisiloxane in acetone, ethanol, and diethyl ether suggests that 1,1,3,3,5,5-Hexamethyltrisiloxane is also likely to be miscible in these solvents[4]. A calculated Log10 of water solubility in mol/L is reported as 5.20[5].

It is also reported to have lower solubility in polar solvents as compared to its divinyl derivative[6].

Experimental Protocols

A detailed experimental protocol for determining the solubility of 1,1,3,3,5,5-Hexamethyltrisiloxane in a specific solvent is provided below. This method is adapted from general procedures for determining liquid-liquid miscibility.

Protocol: Determination of Solubility by Visual Titration

Objective: To determine the solubility of 1,1,3,3,5,5-Hexamethyltrisiloxane in a given solvent at a specified temperature.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane (solute)

• Solvent of interest

• Calibrated burette

• Graduated cylinder or volumetric flask

• Stir plate and magnetic stir bar

• Temperature-controlled water bath

• Conical flask or beaker

Procedure:

• Preparation:

  • Ensure all glassware is clean and dry.

  • Equilibrate the solute, solvent, and glassware to the desired experimental temperature using the water bath.

• Measurement:

  • Accurately measure a known volume of the solvent into the conical flask.

  • Fill the burette with 1,1,3,3,5,5-Hexamethyltrisiloxane.

• Titration:

  • Place the conical flask on the stir plate and begin gentle stirring.

  • Slowly add the 1,1,3,3,5,5-Hexamethyltrisiloxane from the burette to the solvent in small increments.

  • After each addition, allow the mixture to stabilize and observe for any signs of immiscibility (e.g., cloudiness, formation of a separate layer).

• Endpoint Determination:

  • The endpoint is reached when the first persistent sign of immiscibility is observed.

  • Record the volume of 1,1,3,3,5,5-Hexamethyltrisiloxane added.

• Calculation:

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Volume of solute added (mL) × Density of solute (g/mL)) / Volume of solvent (mL) × 100

• Replication:

  • Repeat the experiment at least two more times to ensure the reproducibility of the results.

Mandatory Visualizations

Synthetic Pathways Involving 1,1,3,3,5,5-Hexamethyltrisiloxane

1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key precursor in various chemical syntheses. Below are diagrams illustrating two such reaction workflows.

Caption: Synthesis of a coating material precursor.

Caption: Hydrosilylation reaction workflow.

This technical guide provides a foundational understanding of the solubility and synthetic utility of 1,1,3,3,5,5-Hexamethyltrisiloxane. For specific applications, it is recommended that researchers conduct their own solubility tests using the protocols outlined herein to obtain precise quantitative data relevant to their experimental conditions.

References

• 1. gelest.com [gelest.com]
• 2. chembk.com [chembk.com]
• 3. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 4. 1,1,1,3,5,5,5-Heptamethyltrisiloxane | 1873-88-7 [chemicalbook.com]
• 5. Trisiloxane, 1,1,3,3,5,5-hexamethyl- (CAS 1189-93-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane oligomer with a variety of applications in material science and as a precursor for the synthesis of more complex organosilicon compounds. Its synthesis is primarily achieved through the hydrolysis of dichlorodimethylsilane (B41323). This process involves the initial formation of a reactive silanol (B1196071) intermediate, which then undergoes condensation to form the siloxane backbone. Careful control of reaction conditions is crucial to favor the formation of the desired linear trisiloxane over cyclic byproducts or longer polymer chains.

Reaction Mechanism: Hydrolysis and Condensation

The synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane from dichlorodimethylsilane proceeds in two main stages:

• Hydrolysis: Dichlorodimethylsilane reacts with water to form the unstable intermediate, dimethylsilanediol (B41321). This reaction is typically rapid and results in the substitution of the chloro groups with hydroxyl groups, releasing hydrochloric acid (HCl) as a byproduct.[1]

• Condensation: The dimethylsilanediol molecules then undergo intermolecular condensation, where a molecule of water is eliminated between two hydroxyl groups to form a silicon-oxygen-silicon (siloxane) bond. This process continues to build the siloxane chain. To obtain 1,1,3,3,5,5-hexamethyltrisiloxane, the condensation of three dimethylsilanediol units is required.

The overall reaction can be summarized as follows:

3 (CH₃)₂SiCl₂ + 4 H₂O → [(CH₃)₂SiO]₃H₂ + 6 HCl

This process can also lead to the formation of cyclic siloxanes (like hexamethylcyclotrisiloxane, D₃, and octamethylcyclotetrasiloxane, D₄) and longer linear polysiloxanes.[1][2] The ratio of linear to cyclic products can be influenced by reaction conditions such as temperature, solvent, and the rate of addition of reactants.

Experimental Protocol

This protocol details a common method for the synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane via the hydrolysis of dichlorodimethylsilane.

Materials and Equipment:

• Dichlorodimethylsilane ((CH₃)₂SiCl₂)

• Deionized water

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask

• Dropping funnel

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Distillation apparatus (for vacuum distillation)

• Ice bath

Procedure:

• Reaction Setup: Assemble a three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser. The outlet of the condenser should be connected to a gas trap to neutralize the evolving HCl gas.

• Hydrolysis: To the flask, add deionized water. Cool the flask in an ice bath to control the exothermic reaction.

• Reactant Addition: Slowly add dichlorodimethylsilane to the stirred water from the dropping funnel. The rate of addition should be controlled to maintain a low reaction temperature.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature for an extended period (e.g., 72 hours) to ensure complete hydrolysis and condensation.[3]

• Neutralization: Transfer the reaction mixture to a separatory funnel. Carefully add a saturated solution of sodium bicarbonate to neutralize the hydrochloric acid formed during the reaction. Continue adding the bicarbonate solution until the effervescence ceases.

• Phase Separation: Allow the layers to separate. The upper organic layer contains the crude siloxane product. Separate and collect the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent. The crude product is then purified by fractional distillation under reduced pressure to isolate the 1,1,3,3,5,5-hexamethyltrisiloxane.[3]

Data Presentation

Parameter	Value	Reference
Yield	~82%	[3]
Reaction Time	72 hours	[3]
Reaction Temperature	20 °C (Room Temperature)	[3]
Purification Method	Neutralization, Drying, Distillation under reduced pressure	[3]

Visualizations

Reaction Pathway

Caption: Reaction pathway for the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. Hydrolysis and polycondensation [chemiedidaktik.uni-wuppertal.de]
• 2. researchgate.net [researchgate.net]
• 3. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: 1,1,3,3,5,5-Hexamethyltrisiloxane as a Silylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane is an organosilicon compound with applications as a silylating agent for the protection of sensitive functional groups, particularly alcohols, in multi-step organic synthesis.[1] The introduction of a silyl (B83357) ether group enhances the stability of the alcohol functionality, rendering it inert to a variety of reaction conditions, such as those involving strong bases, organometallic reagents, and certain oxidizing and reducing agents.[2] This protective strategy is crucial in the synthesis of complex molecules, including active pharmaceutical ingredients, where selective functional group manipulation is paramount.

The silylation process with 1,1,3,3,5,5-Hexamethyltrisiloxane involves the formation of a silyl ether by reacting the alcohol with the silylating agent, often in the presence of a catalyst. The resulting protected alcohol can then undergo further chemical transformations without interference from the hydroxyl group. Subsequently, the silyl ether can be selectively cleaved under mild conditions to regenerate the original alcohol functionality.

Key Applications

• Protection of Alcohols: The primary application of 1,1,3,3,5,5-Hexamethyltrisiloxane as a silylating agent is the temporary protection of hydroxyl groups in alcohols, phenols, and other compounds bearing this functionality.

• Intermediate in Silicone Chemistry: It serves as a key intermediate in the synthesis of more complex organosilicon compounds and polymers.[3]

• Surface Modification: This compound can be used to modify the surface properties of materials, imparting hydrophobicity.

• Chromatography: Silylation is a common technique in gas chromatography to increase the volatility of polar analytes containing hydroxyl groups.[4]

Physicochemical Properties

Property	Value
CAS Number	1189-93-1
Molecular Formula	C₆H₂₀O₂Si₃
Molecular Weight	208.48 g/mol
Appearance	Colorless liquid
Boiling Point	128 °C
Density	0.822 g/mL at 25 °C
Refractive Index	n20/D 1.383

Experimental Protocols

General Protocol for Silylation of Primary Alcohols

This protocol describes a general procedure for the protection of a primary alcohol using 1,1,3,3,5,5-Hexamethyltrisiloxane. The reaction conditions provided are based on general silylation procedures and may require optimization for specific substrates.

Materials:

• Alcohol substrate

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Catalyst (e.g., Iodine, a Lewis acid such as ZnCl₂, or a solid acid catalyst like H-β zeolite)[4][5][6]

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis (round-bottom flask, condenser, magnetic stirrer, etc.)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Solvent for extraction (e.g., ethyl acetate)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add the alcohol substrate (1 equivalent).

• Dissolve the alcohol in a suitable anhydrous solvent (e.g., DCM, THF).

• Add the catalyst (0.01-0.1 equivalents). The choice of catalyst may depend on the substrate and requires screening for optimal performance.

• Add 1,1,3,3,5,5-Hexamethyltrisiloxane (1.1-1.5 equivalents) to the reaction mixture dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the pure silyl ether.

Quantitative Data (Illustrative)

The following table presents illustrative data for the silylation of a generic primary alcohol. Actual yields and reaction times will vary depending on the specific substrate and reaction conditions.

Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Primary Alcohol	Iodine	DCM	25	2-4	>90
Primary Alcohol	ZnCl₂	THF	50	4-8	85-95

General Protocol for Deprotection of Silyl Ethers

This protocol outlines a general method for the cleavage of the silyl ether to regenerate the alcohol.

Materials:

• Silyl ether substrate

• Deprotection reagent (e.g., Tetrabutylammonium fluoride (B91410) (TBAF) in THF, or an acidic solution such as HCl in methanol)

• Solvent (e.g., THF, Methanol)

• Standard glassware for organic synthesis

• Quenching solution (e.g., water or saturated aqueous ammonium (B1175870) chloride)

• Solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Dissolve the silyl ether (1 equivalent) in a suitable solvent (e.g., THF).

• Add the deprotection reagent. For TBAF, a 1M solution in THF (1.1-1.5 equivalents) is typically used. For acidic deprotection, a dilute solution of HCl in methanol (B129727) can be employed.

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Once the reaction is complete, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude alcohol by flash column chromatography if necessary.

Visualizations

Caption: General workflow for alcohol protection and deprotection.

Caption: Plausible mechanism for catalytic silylation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 6. jsciences.ut.ac.ir [jsciences.ut.ac.ir]

Application Notes and Protocols for Hydrosilylation Reactions Using 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrosilylation is a cornerstone reaction in organosilicon chemistry, enabling the formation of stable silicon-carbon bonds. This process involves the addition of a silicon-hydride (Si-H) bond across an unsaturated bond, typically a carbon-carbon double or triple bond. 1,1,3,3,5,5-Hexamethyltrisiloxane, a linear siloxane with reactive Si-H moieties at both termini, is a valuable reagent in this context. Its bifunctionality allows for its use in the synthesis of a diverse array of molecules, including functionalized siloxanes, crosslinkers for polymers, and surface modifying agents. These products find applications in materials science, personal care, and are of increasing interest in the development of drug delivery systems and biomedical devices.

This document provides detailed application notes and experimental protocols for conducting hydrosilylation reactions with 1,1,3,3,5,5-hexamethyltrisiloxane. The protocols are based on established methodologies, primarily utilizing platinum-based catalysts such as Karstedt's catalyst, which are known to efficiently catalyze these reactions with high selectivity for the anti-Markovnikov product.

Key Applications

• Synthesis of Functionalized Siloxanes: The Si-H groups of 1,1,3,3,5,5-hexamethyltrisiloxane can react with a variety of terminally unsaturated organic molecules (e.g., those containing allyl or vinyl groups) to introduce specific functionalities onto the siloxane backbone. This allows for the tailoring of properties such as solubility, reactivity, and biocompatibility.

• Polymer Modification and Crosslinking: Due to its difunctional nature, 1,1,3,3,5,5-hexamethyltrisiloxane can act as a crosslinking agent for polymers containing vinyl or other unsaturated groups, leading to the formation of silicone elastomers and gels.

• Surface Modification: The reaction of 1,1,3,3,5,5-hexamethyltrisiloxane with unsaturated molecules previously grafted onto a surface allows for the covalent attachment of a siloxane layer, thereby modifying the surface properties (e.g., hydrophobicity, lubricity).

Reaction Mechanism: Platinum-Catalyzed Hydrosilylation

The most widely accepted mechanism for platinum-catalyzed hydrosilylation is the Chalk-Harrod mechanism. This catalytic cycle involves the oxidative addition of the silane (B1218182) to the platinum(0) catalyst, followed by coordination of the alkene, migratory insertion, and finally, reductive elimination of the product to regenerate the catalyst.

Caption: Chalk-Harrod mechanism for hydrosilylation.

Quantitative Data Summary

The following tables summarize typical reaction conditions and reported yields for the hydrosilylation of various unsaturated substrates with short-chain hydrosiloxanes, including the closely analogous 1,1,1,3,5,5,5-heptamethyltrisiloxane. These values serve as a strong reference for reactions with 1,1,3,3,5,5-hexamethyltrisiloxane.

Table 1: Hydrosilylation of Terminal Alkenes

Alkene	Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Octene (B94956)	Karstedt's Catalyst	10-100 ppm Pt	Toluene	Room Temp.	1-4	>95	[1]
1-Hexene	Iron Complex	0.5 mol%	Toluene	Room Temp.	12	95	[1]
Styrene	Nickel Complex	1 mol%	Toluene	60	24	93	[1]

Table 2: Hydrosilylation of Functionalized Allyl Ethers

Allyl Compound	Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Allyl Glycidyl Ether	Rhodium Complex	0.01 mol%	None	25	0.5	98	[2]
Allyl Polyether	Karstedt's Catalyst	10-50 ppm Pt	Toluene	60-80	2-6	>90	[3]
Allylbenzene	Karstedt's Catalyst	1x10⁻⁵ mol/mol olefin	Toluene	40	3	96	[4]

Experimental Protocols

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Platinum catalysts can be toxic and should be handled with care.

• Hydrosilylation reactions can be exothermic; monitor the reaction temperature, especially during the initial phase.

Protocol 1: Hydrosilylation of a Terminal Alkene (e.g., 1-Octene)

This protocol describes the synthesis of a difunctionalized siloxane by reacting 1,1,3,3,5,5-hexamethyltrisiloxane with a terminal alkene.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• 1-Octene

• Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution in xylene, ~2% Pt)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add 1-octene (2.0 eq.) and anhydrous toluene.

• Addition of Siloxane: To the stirring solution, add 1,1,3,3,5,5-hexamethyltrisiloxane (1.0 eq.) via syringe. A slight excess of the alkene is often used to ensure complete consumption of the Si-H groups.

• Catalyst Addition: Add Karstedt's catalyst solution (typically 10-50 ppm Pt relative to the reactants) to the reaction mixture. The reaction is often initiated at room temperature.

• Reaction Monitoring: The progress of the reaction can be monitored by FT-IR spectroscopy by observing the disappearance of the Si-H stretching band (around 2150 cm⁻¹) or by ¹H NMR spectroscopy.

• Heating (if necessary): If the reaction is slow at room temperature, gently heat the mixture to 60-80 °C.

• Work-up: Once the reaction is complete (typically 1-4 hours), cool the mixture to room temperature. The solvent and any excess alkene can be removed under reduced pressure using a rotary evaporator.

• Purification: The product can be further purified by vacuum distillation if necessary.

Caption: Experimental workflow for alkene hydrosilylation.

Protocol 2: Synthesis of a Polyether-Modified Trisiloxane

This protocol details the functionalization of 1,1,3,3,5,5-hexamethyltrisiloxane with an allyl-terminated polyether, a common route to silicone surfactants.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Allyl-terminated poly(ethylene glycol) (e.g., allyl PEG)

• Karstedt's catalyst

• Anhydrous toluene

• Activated carbon (for catalyst removal)

Procedure:

• Reactant Preparation: In a round-bottom flask under an inert atmosphere, dissolve the allyl-terminated polyether (2.0 eq.) in anhydrous toluene.

• Addition of Siloxane: Add 1,1,3,3,5,5-hexamethyltrisiloxane (1.0 eq.) to the solution.

• Catalyst Addition and Reaction: Add Karstedt's catalyst (10-50 ppm Pt) and heat the mixture to 70-90 °C with stirring.

• Monitoring: Monitor the reaction by observing the disappearance of the Si-H peak in the FT-IR spectrum.

• Catalyst Removal: Upon completion, cool the reaction mixture and add a small amount of activated carbon. Stir for 1-2 hours to adsorb the platinum catalyst.

• Purification: Filter the mixture through a pad of celite to remove the activated carbon. The solvent is then removed under reduced pressure to yield the polyether-modified trisiloxane.

Conclusion

The hydrosilylation of 1,1,3,3,5,5-hexamethyltrisiloxane is a versatile and efficient method for the synthesis of a wide range of functionalized organosilicon compounds. The use of platinum catalysts, particularly Karstedt's catalyst, allows for mild reaction conditions and high yields. The protocols provided herein offer a solid foundation for researchers to explore the applications of this chemistry in their respective fields. Proper adherence to safety procedures and reaction monitoring are crucial for successful and reproducible outcomes.

References

• 1. Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 1,1,3,3,5,5-Hexamethyltrisiloxane in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1,1,3,3,5,5-hexamethyltrisiloxane and its derivatives in polymer synthesis. The information is intended to guide researchers in the development of novel polysiloxanes and modified polymers for various applications, including in the biomedical and pharmaceutical fields.

Application Note 1: Synthesis of Functional Polysiloxanes via Diorganocyclotetrasiloxanes

1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key precursor for the synthesis of functionalized cyclotetrasiloxanes, which are important monomers for the preparation of polysiloxanes with tailored properties. By reacting a disodium (B8443419) salt derivative of hexamethyltrisiloxane with various dichlorodiorganosilanes, a range of cyclotetrasiloxanes with specific functionalities can be obtained. These cyclic monomers can then undergo ring-opening polymerization to yield linear polymers with a regular alternation of diorganosilyl and dimethylsilyl units. This method provides precise control over the polymer architecture and functionality.[1][2]

The general synthetic approach involves the reaction of 1,5-disodiumoxyhexamethyltrisiloxane with a dichlorodiorganosilane. The reaction conditions, such as solvent and temperature, can be optimized to achieve high yields of the desired cyclotetrasiloxane.[1] Subsequent anionic polymerization of the purified cyclotetrasiloxane, typically initiated by a strong base like potassium hydroxide (B78521), leads to the formation of the corresponding polysiloxane.[1]

Experimental Protocols

Protocol 1: Synthesis of 1,1,3,3,5,5,7-Hexamethyl-7-vinylcyclotetrasiloxane

This protocol details the synthesis of a vinyl-functionalized cyclotetrasiloxane, a versatile monomer for further polymerization or modification.[1][3]

Materials:

• 1,5-Disodiumoxyhexamethyltrisiloxane

• Dichloromethylvinylsilane

• Anhydrous methyl-tert-butyl ether (MTBE)

• Anhydrous pyridine

• Argon (inert gas)

Equipment:

• 2 L round-bottom flask with a thermometer, dropping funnel, and mechanical stirrer

Procedure:

• To a 2 L round-bottom flask under an argon atmosphere, add 11.9 g (0.08 mol) of dichloromethylvinylsilane, 899 mL of anhydrous MTBE, and 1 mL of anhydrous pyridine.

• Cool the mixture to -60 °C with vigorous stirring.

• Rapidly add 20 g (0.07 mol) of dry 1,5-disodiumoxyhexamethyltrisiloxane to the cooled reaction mixture.

• Allow the reaction mixture to warm to room temperature while continuing to stir for 1 hour.

• Wash the reaction mixture with water to remove the sodium chloride precipitate.

• Distill off the excess MTBE using a rotary evaporator.

• The crude product can be purified by distillation under reduced pressure.

Protocol 2: Anionic Ring-Opening Polymerization of 7,7-Diethyl-1,1,3,3,5,5-hexamethylcyclotetrasiloxane

This protocol describes the synthesis of a linear poly(diethyl)(dimethyl)siloxane from the corresponding cyclotetrasiloxane.[1]

Materials:

• 7,7-Diethyl-1,1,3,3,5,5-hexamethylcyclotetrasiloxane

• Potassium hydroxide (KOH)

• Trimethylchlorosilane

Equipment:

• Reaction vessel suitable for heating under an inert atmosphere

Procedure:

• Place the desired amount of 7,7-diethyl-1,1,3,3,5,5-hexamethylcyclotetrasiloxane and a catalytic amount of potassium hydroxide in a reaction vessel.

• Heat the mixture to 140 °C under an inert atmosphere.

• Maintain the reaction at this temperature for 1 hour.

• Terminate the polymerization by adding trimethylchlorosilane.

• The resulting polymer can be purified to remove any unreacted monomer or catalyst residues.

Data Presentation

Table 1: Synthesis of Various Diorganocyclotetrasiloxanes [1][3]

Diorganodichlorosilane	Solvent	Temperature (°C)	Yield of Cyclotetrasiloxane (%)
Dichloromethylvinylsilane	MTBE	-60 to RT	75
Dichloromethylphenylsilane	THF	-60 to RT	65
Dichlorodiphenylsilane	THF	-60 to RT	70
Dichlorodiethylsilane	MTBE	-60 to RT	60

Table 2: Characterization of Poly(diethyl)(dimethyl)siloxane [1]

Property	Value
Number-average molecular weight (Mn) by GPC	1800 g/mol
Weight-average molecular weight (Mw) by GPC	2300 g/mol
Polydispersity Index (PDI)	1.3

Visualization

References

• 1. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Surface Modification Using 1,1,3,3,5,5-Hexamethyltrisiloxane

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) is a linear organosilicon compound valued for its ability to impart hydrophobic properties to various surfaces.[1] Its structure, featuring a flexible siloxane backbone and methyl groups, contributes to its low surface tension, thermal stability, and chemical inertness.[1][2] These characteristics make it a suitable agent for surface modification in a range of applications, from microelectronics to biomedical devices and drug delivery systems.[3][4]

In the fields of biomedical research and drug development, surface properties such as wettability, biocompatibility, and protein adsorption are critical. Unmodified surfaces of materials commonly used in laboratories, like glass, silicon, and certain polymers (e.g., PDMS), are often hydrophilic and can lead to non-specific binding of proteins and cells, which can interfere with experimental results and device performance.[5][6] Surface modification with HMTS creates a low-energy, hydrophobic surface that can reduce biofouling, improve the performance of microfluidic devices, and enhance the stability of implantable materials.[6][7][8]

These application notes provide detailed protocols for the surface modification of common laboratory substrates using HMTS via vapor deposition. They are intended for researchers, scientists, and drug development professionals seeking to create well-defined, hydrophobic surfaces for their specific applications.

Principle of Surface Modification

The surface modification process with HMTS relies on the chemical reaction between the siloxane and hydroxyl (-OH) groups present on the surface of many substrates, such as glass, silicon wafers with a native oxide layer, and plasma-treated polymers.[9][10] While HMTS itself does not have highly reactive leaving groups like chlorosilanes, surface modification can be achieved, particularly on activated surfaces. The mechanism involves the interaction of the siloxane with surface silanol (B1196071) groups, leading to the attachment of the hexamethyltrisiloxane moiety. This process effectively replaces polar hydroxyl groups with non-polar methyl groups, significantly lowering the surface energy and rendering the surface hydrophobic.[9][11]

Caption: General Reaction of HMTS with a Hydroxylated Surface.

Applications in Research and Drug Development

• Microfluidics: HMTS modification of PDMS or glass microchannels creates hydrophobic surfaces, which are essential for generating stable water-in-oil droplets for applications like single-cell analysis, high-throughput screening, and digital PCR.[5][12] It also prevents the non-specific adsorption of proteins and other biomolecules to channel walls, ensuring smoother, more reliable fluid flow and reducing sample loss.[12]

• Biocompatibility: Organosilicon compounds are known for their biocompatibility.[3][8] Modifying the surface of implantable devices or cell cultureware with HMTS can reduce the foreign body response by presenting a more inert surface to the biological environment.[6][7] This can lead to improved device longevity and more accurate in-vitro cell-based assays.[8][13]

• Drug Delivery: The hydrophobic surface created by HMTS can be used to control the release kinetics of hydrophobic drugs from a delivery vehicle.[3] It can also be used to create stable nanoparticles and microparticles for drug encapsulation.[3]

• Biosensors: A well-defined, hydrophobic background is crucial for many biosensor platforms, particularly in microarray formats. HMTS can be used to passivate the surface between active sensing spots, reducing background noise and improving signal-to-noise ratios.

Experimental Protocols

The following protocols describe the surface modification of glass, silicon, and PDMS substrates using a vapor deposition method. This method is preferred for its ability to create a uniform monolayer coating.

Materials and Equipment

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS, CAS No. 1189-93-1)

• Substrates (e.g., glass microscope slides, silicon wafers, PDMS devices)

• Vacuum desiccator or vacuum oven

• Vacuum pump

• Small petri dish or watch glass for HMTS

• Nitrogen gas source (for drying)

• Plasma cleaner (for PDMS and substrate activation)

• Ultrasonic bath

• Solvents: Acetone (B3395972), Isopropanol (B130326), Deionized water

• Piranha solution (3:1 mixture of sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

• Contact angle goniometer for surface characterization

Protocol 1: Surface Modification of Glass and Silicon Substrates

This protocol is suitable for glass slides, coverslips, and silicon wafers.

Caption: Workflow for Glass/Silicon Surface Modification.

Step-by-Step Procedure:

• Substrate Cleaning: a. Place the substrates in a rack and sonicate in acetone for 15 minutes. b. Replace acetone with isopropanol and sonicate for another 15 minutes. c. Thoroughly rinse the substrates with deionized (DI) water. d. Dry the substrates under a stream of nitrogen gas.

• Surface Activation (Choose one method):

  • Method A: Piranha Etching (for robust substrates like glass/silicon). i. CAUTION: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood, using appropriate personal protective equipment (PPE). ii. Immerse the cleaned, dry substrates in freshly prepared piranha solution for 15 minutes. iii. Carefully remove the substrates and rinse extensively with DI water. iv. Dry the substrates under a stream of nitrogen gas. The surface should be highly hydrophilic at this point.

  • Method B: Oxygen Plasma Treatment. i. Place the cleaned, dry substrates in a plasma cleaner. ii. Treat the substrates with oxygen plasma for 2 minutes at a medium power setting. iii. Use the activated substrates immediately for the next step.

• HMTS Vapor Deposition: a. Place the activated, dry substrates inside a vacuum desiccator. b. Add a small, open container (e.g., a petri dish) with approximately 1-2 mL of HMTS into the desiccator, ensuring it does not touch the substrates. c. Close the desiccator and evacuate it using a vacuum pump for 1-2 hours at room temperature.[14] This lowers the boiling point of HMTS, allowing it to vaporize and deposit onto the substrates. d. After the deposition time, vent the desiccator with nitrogen gas.

• Post-Treatment: a. (Optional) To stabilize the coating, bake the substrates in an oven at 120°C for 15 minutes. b. The modified substrates are now ready for use. Store them in a clean, dry environment, preferably a desiccator, until needed.

Protocol 2: Surface Modification of PDMS

This protocol is designed for modifying the surface of PDMS-based devices, such as microfluidic chips.

Step-by-Step Procedure:

• PDMS Device Preparation: a. Fabricate the PDMS device using standard soft lithography techniques. b. Ensure the device is free from dust and debris. If necessary, clean with isopropanol and dry with nitrogen.

• Surface Activation: a. Place the PDMS device (and the bonding substrate, e.g., a glass slide, if applicable) in a plasma cleaner with the surfaces to be modified exposed. b. Treat the surfaces with oxygen plasma for 30-60 seconds. This step makes the inherently hydrophobic PDMS surface hydrophilic by creating silanol (-OH) groups.[5] c. If bonding the PDMS to another substrate, do so immediately after plasma treatment.

• HMTS Vapor Deposition: a. Immediately after plasma activation (and bonding), place the PDMS device in a vacuum desiccator. b. Place a small, open container with 1-2 mL of HMTS inside the desiccator. c. Evacuate the desiccator for 30-60 minutes at room temperature. The exposure time is generally shorter for PDMS to prevent over-modification which can lead to cracking. d. Vent the desiccator with nitrogen gas.

• Post-Treatment: a. The modified PDMS device is ready for use. Store in a clean, dry environment. Baking is generally not recommended for PDMS devices.

Characterization and Data Presentation

The success of the surface modification can be quantified by measuring the change in surface wettability using a contact angle goniometer.[15][16] For a more in-depth chemical analysis, X-ray Photoelectron Spectroscopy (XPS) can be employed.[17][18]

Contact Angle Measurements

Measure the static water contact angle on the substrate before and after HMTS modification. A significant increase in the contact angle indicates successful hydrophobization.[9][16]

Table 1: Typical Water Contact Angle Data

Substrate Material	Before HMTS Treatment (°)	After HMTS Treatment (°)
Glass (Piranha Cleaned)	< 10°	70° - 90°
Silicon Wafer (Plasma Cleaned)	< 10°	70° - 85°[9]
PDMS (Plasma Activated)	< 20°	80° - 100°
Polystyrene (PS)	~85°	~95°[14]
Poly(methyl methacrylate) (PMMA)	~68°	~80°

Note: Values are approximate and can vary based on the exact cleaning/activation procedure, deposition parameters, and surface roughness.

X-ray Photoelectron Spectroscopy (XPS)

XPS analysis can confirm the chemical changes on the surface.[17] After modification, the XPS spectrum will show an increase in the Carbon (C 1s) and Silicon (Si 2p) signals relative to the substrate signals. The high-resolution C 1s spectrum should show a prominent peak corresponding to C-Si bonds, and the Si 2p spectrum will show a peak characteristic of the siloxane backbone.

Troubleshooting and Considerations

• Incomplete Hydrophobicity: If the contact angle does not increase significantly, it may be due to incomplete surface activation, insufficient deposition time, or degradation of the HMTS reagent. Ensure the surface is highly activated (very low contact angle) before deposition.

• Non-uniform Coating: This can result from uneven activation or shadowing effects in the deposition chamber. Ensure substrates are placed with adequate spacing.

• Stability: While siloxane coatings are generally stable, they can degrade under harsh basic or acidic conditions.[19] The stability in aqueous solutions is generally good for neutral pH ranges.

• Safety: Always handle HMTS and cleaning solutions like Piranha in a well-ventilated fume hood while wearing appropriate PPE. HMTS is flammable.

Conclusion

Surface modification with 1,1,3,3,5,5-Hexamethyltrisiloxane is a straightforward and effective method to create hydrophobic and biocompatible surfaces on a variety of substrates. The protocols outlined in these notes provide a reliable foundation for researchers to tailor surface properties for applications in drug development, microfluidics, and biomedical research, ultimately leading to more robust and reproducible experimental outcomes.

References

• 1. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. innospk.com [innospk.com]
• 4. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 5. scispace.com [scispace.com]
• 6. Biocompatible and bioactive surface modifications for prolonged in vivo efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Surface modifications of biomaterials in different applied fields - PMC [pmc.ncbi.nlm.nih.gov]
• 8. taylorfrancis.com [taylorfrancis.com]
• 9. biolinscientific.com [biolinscientific.com]
• 10. researchgate.net [researchgate.net]
• 11. Contrasting Mechanisms of Aromatic and Aryl-Methyl Substituent Hydroxylation by the Rieske Monooxygenase Salicylate 5-Hydroxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Surface modification of poly(dimethylsiloxane) microfluidic devices by ultraviolet polymer grafting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ias.ac.in [ias.ac.in]
• 14. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 15. Contact Angle Measurements for Surface Wettability and Surface Energy Analysis - Anderson Materials Evaluation, Inc. [andersonmaterials.com]
• 16. biolinscientific.com [biolinscientific.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. azom.com [azom.com]
• 19. benchchem.com [benchchem.com]

Application Notes and Protocols: 1,1,3,3,5,5-Hexamethyltrisiloxane as a Reducing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) is a mild and selective organosilane reducing agent that offers a valuable alternative to traditional metal hydride reagents in organic synthesis. Its favorable safety profile, ease of handling, and chemoselectivity make it a powerful tool for the reduction of a variety of functional groups. This document provides detailed application notes and experimental protocols for the use of HMTS in key organic transformations, particularly in conjunction with the Lewis acid catalyst tris(pentafluorophenyl)borane (B72294) (B(C₆F₅)₃).

The combination of HMTS and a catalytic amount of B(C₆F₅)₃ provides a powerful system for the hydrosilylation of carbonyl compounds, enabling the efficient reduction of esters, aldehydes, and ketones. This system is also effective for reductive amination reactions and the deoxygenation of sulfoxides.

Key Applications at a Glance

Application	Functional Group Transformation	Catalyst	Key Advantages
Reduction of Esters to Aldehydes	RCOOR' → RCHO	B(C₆F₅)₃	Mild conditions, good yields.
Reduction of Aldehydes & Ketones	RCOR' → RCH(OH)R'	B(C₆F₅)₃	High yields, excellent chemoselectivity.
Reductive Amination	C=O + HNR'R'' → CH-NR'R''	B(C₆F₅)₃	Water-tolerant, broad substrate scope.
Deoxygenation of Sulfoxides	R-S(O)-R' → R-S-R'	B(C₆F₅)₃	Efficient and clean conversion.

Reduction of Carbonyl Compounds

The B(C₆F₅)₃-catalyzed hydrosilylation of carbonyl compounds with HMTS is a highly efficient and selective reduction method. The reaction proceeds through the activation of the silane (B1218182) by the Lewis acid, followed by the transfer of a hydride to the carbonyl carbon.

Reduction of Esters to Aldehydes

This protocol describes the reduction of esters to the corresponding aldehydes. The reaction proceeds via the formation of a silyl (B83357) acetal (B89532) intermediate, which is then hydrolyzed upon workup to yield the aldehyde.

Quantitative Data Summary

Substrate	Product	Catalyst Loading (mol%)	Silane	Yield (%)	Reference
Ethyl benzoate	Benzaldehyde	1-4	R₃SiH	45-70	[1][2]
Various aromatic and aliphatic esters	Corresponding aldehydes	1-4	R₃SiH	45-70	[1][2]

Experimental Protocol: B(C₆F₅)₃-Catalyzed Reduction of Ethyl Benzoate

Materials:

• Ethyl benzoate

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)

• Tris(pentafluorophenyl)borane (B(C₆F₅)₃)

• Anhydrous dichloromethane (B109758) (DCM)

• 1 M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the ester (1.0 mmol).

• Dissolve the ester in anhydrous DCM (5 mL).

• Add 1,1,3,3,5,5-hexamethyltrisiloxane (1.2 equiv.).

• Add a solution of B(C₆F₅)₃ (1-4 mol%) in anhydrous DCM.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl solution.

• Stir vigorously for 30 minutes to ensure complete hydrolysis of the silyl acetal intermediate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the corresponding aldehyde.

Logical Relationship Diagram

Caption: B(C6F5)3-catalyzed reduction of esters to aldehydes via a silyl acetal intermediate.

Reduction of Aldehydes and Ketones to Alcohols

The reduction of aldehydes and ketones to their corresponding primary and secondary alcohols proceeds with high efficiency and chemoselectivity. The reaction yields silyl ether intermediates which are readily hydrolyzed to the alcohols upon aqueous workup.

Quantitative Data Summary

Substrate	Product	Catalyst Loading (mol%)	Silane	Yield (%)	Reference
Aromatic & Aliphatic Aldehydes	Corresponding Primary Alcohols	1-4	R₃SiH	75-96	[1][2]
Aromatic & Aliphatic Ketones	Corresponding Secondary Alcohols	1-4	R₃SiH	75-96	[1][2]

Experimental Protocol: B(C₆F₅)₃-Catalyzed Reduction of Acetophenone

Materials:

• Acetophenone

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)

• Tris(pentafluorophenyl)borane (B(C₆F₅)₃)

• Anhydrous dichloromethane (DCM)

• 1 M HCl solution

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Follow the same initial setup as for the ester reduction.

• To a flame-dried round-bottom flask under an inert atmosphere, add the ketone (1.0 mmol).

• Dissolve the ketone in anhydrous DCM (5 mL).

• Add 1,1,3,3,5,5-hexamethyltrisiloxane (1.2 equiv.).

• Add a solution of B(C₆F₅)₃ (1-4 mol%) in anhydrous DCM.

• Stir the reaction mixture at room temperature and monitor the progress by TLC or GC.

• Upon completion, quench the reaction with 1 M HCl solution and stir for 30 minutes.

• Perform a standard aqueous workup as described for the ester reduction.

• Purify the crude product by flash column chromatography on silica gel to afford the corresponding secondary alcohol.

Experimental Workflow Diagram

References

• 1. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Application Notes and Protocols: Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane oligomer with a variety of applications in material science and organic synthesis. It serves as a precursor for silicone polymers, a silylating agent, and is used in the preparation of specialty coating materials.[1] Its synthesis is a fundamental process in organosilicon chemistry. This document provides detailed experimental protocols for the synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane, primarily through the hydrolysis of dimethyldichlorosilane, a common industrial method.[2][3] An alternative synthesis route is also summarized.

Data Presentation

The following table summarizes quantitative data from a reported synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane.

Parameter	Value	Reference
Reactants	1,1,3,3-Tetramethyldisiloxane (TMDS), Dimethyldichlorosilane, Deionized Water	[4]
Reaction Temperature	20°C (Room Temperature)	[4]
Reaction Time	72 hours	[4]
Purification Method	Neutralization, Drying, Distillation under reduced pressure	[4]
Yield	Approximately 82%	[4]

Experimental Protocols

Primary Protocol: Synthesis via Hydrolysis of Dimethyldichlorosilane

This protocol is based on the general principles of chlorosilane hydrolysis, a widely used method for the formation of siloxanes.[2][3][5]

Materials and Equipment:

• Dimethyldichlorosilane ((CH₃)₂SiCl₂)

• Diethyl ether ((C₂H₅)₂O)

• Deionized water (H₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate

• 250 mL three-neck round bottom flask

• Thermometer and holder

• Pressure-equalizing dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

• Separating funnel

• Conical flask

• Gravity filtration setup (funnel, filter paper or glass wool)

• Rotary evaporator

Procedure:

• Reaction Setup: Assemble the 250 mL three-neck round bottom flask with a magnetic stir bar, a thermometer, and a pressure-equalizing dropping funnel. Place the flask in an ice bath on a magnetic stirrer.

• Initial Reactants: Add 20 mL of dimethyldichlorosilane and 40 mL of diethyl ether to the round bottom flask. Begin stirring and cool the mixture to below 15°C.[5]

• Controlled Hydrolysis: Add 40 mL of deionized water to the dropping funnel. Slowly add the water dropwise to the stirred reaction mixture. Maintain the reaction temperature below 25°C throughout the addition. This step is exothermic and requires careful control; it will take approximately 20 minutes.[5]

• Reaction Completion: Once the water addition is complete, continue stirring the mixture for an additional 15 minutes.[5]

• Work-up and Extraction:

  • Carefully transfer the reaction mixture to a 250 mL separating funnel.

  • Separate the organic layer (diethyl ether phase) and retain it.

  • The aqueous layer can be further extracted with hexane (B92381) (e.g., 2 x 15 mL) to recover any remaining product, though this is optional.[5]

  • Combine all organic extracts.

• Neutralization: Wash the combined organic extracts with a saturated sodium bicarbonate solution until no further effervescence (CO₂ evolution) is observed. This step neutralizes the hydrochloric acid byproduct.[5]

• Drying: Transfer the organic layer to a conical flask and add a sufficient amount of anhydrous magnesium sulfate or sodium sulfate to remove any residual water.[5]

• Solvent Removal: Remove the drying agent by gravity filtration. The solvent is then removed from the filtrate using a rotary evaporator to yield the crude product.[5]

• Purification: The crude 1,1,3,3,5,5-hexamethyltrisiloxane can be further purified by fractional distillation under reduced pressure to obtain a colorless, transparent liquid.[4]

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1,1,3,3,5,5-hexamethyltrisiloxane.

Logical Relationship of Synthesis Methods

Caption: Key synthetic routes to 1,1,3,3,5,5-hexamethyltrisiloxane.

References

• 1. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. CN105061767A - Dimethyl dichlorosilance hydrolysis process and device - Google Patents [patents.google.com]
• 3. Methylchlorosilane and its Intermediates - Knowledge [silibasesilicone.com]
• 4. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 5. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Platinum-Catalyzed Reactions of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of platinum catalysts in reactions involving 1,1,3,3,5,5-hexamethyltrisiloxane (M'D'M). The focus is on providing detailed experimental protocols and quantitative data to aid in the development of novel materials and synthetic methodologies.

Hydrosilylation of Unsaturated Compounds

Hydrosilylation, the addition of a silicon-hydride bond across an unsaturated bond, is a cornerstone of organosilicon chemistry. Platinum complexes, particularly Karstedt's and Speier's catalysts, are highly efficient in promoting this reaction with 1,1,3,3,5,5-hexamethyltrisiloxane, enabling the synthesis of a wide array of functionalized siloxane molecules.[1][2]

Key Catalysts

• Karstedt's Catalyst (Pt₂(dvtms)₃): A platinum(0) complex with 1,3-divinyl-1,1,3,3-tetramethyldisiloxane (dvtms) ligands. It is highly active and soluble in silicone media, making it a preferred choice for many applications.[1][3]

• Speier's Catalyst (H₂PtCl₆ in isopropanol): A platinum(IV) precursor that is reduced in situ to an active platinum(0) species. While effective, it can sometimes exhibit lower solubility in non-polar silicone systems.[2]

Quantitative Data for Hydrosilylation Reactions

The following table summarizes representative quantitative data for the platinum-catalyzed hydrosilylation of various unsaturated substrates with a close structural analog, 1,1,1,3,5,5,5-heptamethyltrisiloxane. These conditions are readily adaptable for 1,1,3,3,5,5-hexamethyltrisiloxane. High yields, often exceeding 90%, are typically achieved.[4][5]

Unsaturated Substrate	Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Octene (B94956)	Karstedt's Catalyst	10 ppm Pt	Toluene (B28343)	25 (r.t.)	1	>99	[4]
Allyl Glycidyl Ether	Karstedt's Catalyst	10 ppm Pt	Toluene	80	2	>95	[5]
Styrene	Karstedt's Catalyst	100 ppm Pt	Toluene	60	4	~98	[6]
1-Hexene	Pt/C	1 mol%	Neat	80	3	97	[7]
Allylbenzene	Caged Pt Catalyst	0.1 mol%	Neat	25 (r.t.)	24	95	[6]

Experimental Protocol: Hydrosilylation of 1-Octene with 1,1,3,3,5,5-Hexamethyltrisiloxane

This protocol provides a general procedure for the hydrosilylation of a terminal alkene using Karstedt's catalyst.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane (M'D'M)

• 1-Octene

• Karstedt's catalyst solution (e.g., 2% Pt in xylene)

• Anhydrous toluene (optional, for viscous products)

• Round-bottom flask equipped with a magnetic stirrer and a reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add 1,1,3,3,5,5-hexamethyltrisiloxane (1 equivalent).

• Add 1-octene (1.05 equivalents). A slight excess of the alkene is often used to ensure complete consumption of the Si-H groups.

• If desired, add anhydrous toluene to the reaction mixture.

• With vigorous stirring, add Karstedt's catalyst solution to achieve the desired platinum concentration (typically 5-20 ppm relative to the total mass of reactants).

• The reaction is often exothermic and may proceed to completion at room temperature. Gentle heating (e.g., to 50-80°C) can be applied to accelerate the reaction if necessary.[8]

• Monitor the reaction progress by FT-IR spectroscopy (disappearance of the Si-H stretching band around 2150 cm⁻¹) or ¹H NMR spectroscopy (disappearance of the Si-H proton signal).

• Once the reaction is complete, the product can be used directly or purified by vacuum distillation if required.

Workflow Diagram:

Hydrosilylation Experimental Workflow

Dehydrogenative Coupling

It has been shown that Karstedt's catalyst can promote the self-cross-linking of polymethylhydrosiloxane (B1170920) at room temperature, resulting in the formation of both Si-O-Si and Si-Si bonds.[10] This suggests that under certain conditions, 1,1,3,3,5,5-hexamethyltrisiloxane could potentially undergo similar reactions.

Proposed Reaction Pathway:

Dehydrogenative Coupling Pathways

Further research is required to establish specific protocols and determine the feasibility and selectivity of platinum-catalyzed dehydrogenative coupling of 1,1,3,3,5,5-hexamethyltrisiloxane.

Ring-Opening Polymerization (ROP)

The ring-opening polymerization of cyclic siloxanes is a primary method for the synthesis of high molecular weight polysiloxanes. However, the vast majority of literature on this topic focuses on the use of anionic or cationic initiators, as well as organocatalysts.[11][12][13]

A thorough review of the scientific literature did not yield any specific examples or protocols for the ring-opening polymerization of cyclotrisiloxanes or related cyclic siloxanes using platinum-based catalysts. This suggests that platinum catalysts are not conventionally employed for this type of transformation in siloxane chemistry. The established methods for ROP of cyclic siloxanes offer excellent control over molecular weight and polymer architecture, and researchers seeking to perform such polymerizations are directed to literature focusing on anionic, cationic, or organocatalytic systems.[11][12][13]

Conventional ROP Catalytic Systems:

Common ROP Catalysts for Siloxanes

References

• 1. Karstedt's catalyst - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Karstedt catalysts | Johnson Matthey [matthey.com]
• 4. Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biomimetic caged platinum catalyst for hydrosilylation reaction with high site selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scientificspectator.com [scientificspectator.com]
• 9. researchgate.net [researchgate.net]
• 10. Platinum-catalyzed reactions between Si–H groups as a new method for cross-linking of silicones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Organocatalytic controlled/living ring-opening polymerization of 1,3,5-triphenyl-1,3,5-tri-p-tolylcyclotrisiloxane for the precise synthesis of fusible, soluble, functionalized, and solid poly[phenyl(p-tolyl)siloxane]s - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Organocatalytic ring-opening polymerization of cyclotrisiloxanes using silanols as initiators for the precise synthesis of asymmetric linear polysiloxanes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for 1,1,3,3,5,5-Hexamethyltrisiloxane in Coating Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 1,1,3,3,5,5-Hexamethyltrisiloxane (HMDSTO) in the formulation of advanced coating materials. The unique properties of this linear siloxane, including its low surface tension, thermal stability, and dielectric properties, make it a versatile precursor for a variety of functional coatings. This document details protocols for the preparation of superhydrophobic, anti-corrosion, and flame-retardant coatings, supported by quantitative data and experimental workflows.

Application: Superhydrophobic and Hydrophobic Coatings via Plasma Polymerization

Plasma-enhanced chemical vapor deposition (PECVD) of HMDSTO is a widely employed technique to fabricate water-repellent surfaces on various substrates. The high degree of fragmentation of the precursor in the plasma state allows for the deposition of a highly cross-linked, low-surface-energy polysiloxane film. By controlling the plasma parameters, the surface topography and chemistry can be tailored to achieve superhydrophobicity, characterized by water contact angles exceeding 150°.

Quantitative Data Summary: Plasma-Polymerized HMDSTO Coatings

Property	Value	Deposition Method	Substrate	Reference
Water Contact Angle	> 150°	Atmospheric Pressure Plasma Jet	Aluminum	[1](--INVALID-LINK--)
Contact Angle Hysteresis	< 6°	Atmospheric Pressure Plasma Jet	Aluminum	[1](--INVALID-LINK--)
Adhesion	Shear strength up to 6 MPa	Plasma Polymerization	Silicon	[2](--INVALID-LINK--)
Biocompatibility	Enhanced cell adhesion for nitrogen-free films	Plasma Polymerization	316L Stainless Steel	[2](--INVALID-LINK--)
Optical Transmittance	Good	Plasma Polymerization	316L Stainless Steel	[2](--INVALID-LINK--)

Experimental Protocol: Atmospheric Pressure Plasma Jet (APPJ) Deposition of Superhydrophobic Coatings

This protocol describes the fabrication of a superhydrophobic coating on an aluminum substrate using an APPJ with HMDSTO as the precursor.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMDSTO)

• Nitrogen (N₂) gas (plasma and carrier gas)

• Aluminum substrates (e.g., Al-6061)

• Acetone, Isopropanol, and Deionized water for cleaning

Equipment:

• Atmospheric Pressure Plasma Jet (APPJ) system with a nozzle

• Mass flow controllers for gas handling

• HMDSTO vapor delivery system (e.g., bubbler)

• Goniometer for contact angle measurements

• Scanning Electron Microscope (SEM) for surface morphology analysis

Procedure:

• Substrate Preparation:

  • Ultrasonically clean the aluminum substrates sequentially in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Pre-treat the cleaned substrates with the APPJ using only nitrogen plasma to activate the surface.

• HMDSTO Vapor Generation:

  • Fill the bubbler with HMDSTO liquid.

  • Use a carrier gas (N₂) to transport the HMDSTO vapor to the plasma jet. The flow rate of the carrier gas will determine the precursor concentration in the plasma.

• Plasma Deposition:

  • Position the pre-treated substrate under the APPJ nozzle at a fixed distance.

  • Ignite the nitrogen plasma and introduce the HMDSTO vapor into the plasma jet.

  • Move the substrate or the plasma jet in a raster pattern to ensure uniform coating deposition.

  • The deposition time will influence the coating thickness and properties.

• Post-Deposition:

  • Allow the coated substrates to cool to room temperature.

  • Characterize the coatings for their hydrophobicity (contact angle), surface morphology (SEM), and chemical composition (e.g., FTIR, XPS).

References

• 1. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: GC-MS Analysis of 1,1,3,3,5,5-Hexamethyltrisiloxane

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane (CAS No. 1189-93-1), a linear siloxane also known as L3, is a compound of interest in various fields due to its use as a chemical intermediate and its presence as a potential impurity.[1] Its chemical formula is C₆H₂₀O₂Si₃ and it has a molecular weight of approximately 208.48 g/mol .[2] Accurate and reliable quantification of this compound is crucial for quality control and safety assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the separation, identification, and quantification of volatile and semi-volatile compounds like hexamethyltrisiloxane, offering excellent sensitivity and specificity.

This document provides a detailed protocol for the analysis of 1,1,3,3,5,5-Hexamethyltrisiloxane using GC-MS, including sample preparation, instrumental parameters, and data analysis guidelines.

Experimental Protocols

1. Sample Preparation

The choice of sample preparation method depends on the sample matrix. Below are protocols for liquid matrices and gas-phase samples.

1.1 Protocol for Liquid Samples (e.g., Silicone Fluids, Extracts)

This protocol is adapted from methods for extracting siloxanes from complex liquid matrices.

• Internal Standard (IS) Preparation : Prepare a 10 mg/mL stock solution of Dodecane (Internal Standard) in acetone (B3395972). Dilute this stock to create a working IS solution of 0.1 mg/mL in acetone.

• Sample Weighing : Accurately weigh approximately 0.5 g of the liquid sample into a 20 mL glass vial.

• Extraction : Add 10 mL of the 0.1 mg/mL internal standard working solution to the sample vial.

• Agitation : Securely cap the vial and agitate using a shaker or vortex mixer for a minimum of 12 hours (overnight) at room temperature to ensure thorough extraction.

• Phase Separation : If a multi-phase solution forms, allow it to settle. Centrifugation can be used to accelerate separation.

• Transfer : Carefully transfer an aliquot of the acetone (top layer) into a 2 mL autosampler vial for GC-MS analysis.

1.2 Protocol for Gas Samples (e.g., Biogas, Headspace)

This protocol utilizes impinger-based sampling for trapping volatile siloxanes.

• Impinger Setup : Prepare a series of two 25 mL impingers, each containing 10 mL of n-hexane. The impingers should be connected in series and placed in an ice-water bath to minimize solvent evaporation.

• Gas Sampling : Draw a known volume of the gas sample through the impinger train at a controlled flow rate.

• Sample Collection : After sampling, combine the n-hexane from both impingers into a 25 mL volumetric flask.

• Internal Standard Addition : Add a known amount of internal standard solution (e.g., Dodecane in hexane).

• Final Volume Adjustment : Bring the flask to volume with n-hexane.

• Transfer : Transfer an aliquot into a 2 mL autosampler vial for analysis.

2. Calibration Standards Preparation

• Stock Standard : Prepare a stock standard of 1,1,3,3,5,5-Hexamethyltrisiloxane at a concentration of approximately 1 mg/mL in the same solvent used for the internal standard working solution (e.g., acetone or n-hexane).

• Calibration Curve : Perform serial dilutions of the stock standard with the internal standard working solution to prepare a series of calibration standards. A typical concentration range might be 1.0 to 50.0 µg/mL.

3. GC-MS Instrumentation and Analysis

It is crucial to minimize siloxane contamination from the analytical system itself. Using low-bleed septa and high-purity carrier gas with purification filters is recommended to reduce background noise and ghost peaks.[3][4]

Parameter	Value / Condition
GC System	Agilent 6890N or equivalent
Mass Spectrometer	Agilent 5975B or equivalent
Column	HP-5MS (or similar 5% Phenyl Methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, 99.999% purity
Flow Rate	1.0 mL/min (Constant Flow)
Inlet	Split/Splitless
Injection Mode	Split (e.g., 20:1 ratio) or Splitless, depending on sensitivity requirements
Injection Volume	1 µL
Inlet Temperature	250 °C
Oven Program	Initial: 40 °C, hold for 2 minRamp 1: 15 °C/min to 150 °CRamp 2: 25 °C/min to 250 °C, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-300) for identificationSelected Ion Monitoring (SIM) for quantification
SIM Ions	Quantifier: m/z 193. Qualifier ions: m/z 147, 73

Data Presentation

Mass Spectral Data

The electron ionization mass spectrum of 1,1,3,3,5,5-Hexamethyltrisiloxane is characterized by specific fragment ions. The molecular ion peak (m/z 208) is often very weak or absent. The most prominent peak is typically the [M-15]⁺ ion resulting from the loss of a methyl group.

m/z (Mass-to-Charge Ratio)	Relative Abundance (%)	Possible Ion Assignment
193	100	[M - CH₃]⁺
147	~40	[(CH₃)₃Si-O-Si(CH₃)₂]⁺
133	~35	[M - CH₃ - Si(CH₃)₂O]⁺
73	~25	[Si(CH₃)₃]⁺

Note: Relative abundances are approximate and can vary between instruments. The spectrum from the NIST database is the primary reference.[2]

Quantitative Data Example

A calibration curve should be generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The response should be linear over the selected concentration range.

Standard Level	Concentration (µg/mL)	Analyte/IS Peak Area Ratio
1	1.0	0.15
2	5.0	0.76
3	10.0	1.52
4	25.0	3.78
5	50.0	7.55
Linearity (R²)	> 0.995

Visualizations

Caption: Experimental workflow for GC-MS analysis.

Caption: Logic of internal standard quantification.

References

• 1. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 2. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography [restek.com]

Application Notes and Protocols: 1,1,3,3,5,5-Hexamethyltrisiloxane in Silicone Elastomer Formulation for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) in the formulation of silicone elastomers for drug delivery applications. The protocols outlined below are based on established methods for silicone elastomer synthesis and characterization, adapted to investigate the specific effects of HMTS as a formulation component.

Introduction to 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane with the chemical formula C₆H₂₀O₂Si₃.[1] It is a low viscosity, colorless liquid known for its thermal stability and low surface tension.[2] In the context of silicone elastomer formulation, HMTS can function as a chain extender or a crosslinking agent, potentially influencing the mechanical properties and drug release characteristics of the final cured elastomer.[3][4] Its incorporation into a silicone matrix can modify the crosslink density, which in turn affects properties like tensile strength, elongation, and the diffusion of entrapped active pharmaceutical ingredients (APIs).

Role of HMTS in Silicone Elastomer Formulation

The primary role of HMTS in a silicone elastomer formulation is to participate in the polymerization and crosslinking reactions. In platinum-cured silicone systems, the hydride groups on the silicon atoms of HMTS can react with vinyl-functional siloxane polymers in the presence of a platinum catalyst. This reaction, known as hydrosilylation, forms a crosslinked polymer network.[5]

By varying the concentration of HMTS, it is hypothesized that the crosslink density of the elastomer can be controlled. A higher concentration of HMTS, relative to other hydride-functional crosslinkers, could lead to a more densely crosslinked network, which would be expected to increase the hardness and tensile strength of the elastomer while potentially reducing its elongation and drug permeability. Conversely, a lower concentration may result in a softer, more flexible elastomer with a higher potential for drug release.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data illustrating the potential effects of varying HMTS concentration on the mechanical properties and drug release profile of a model silicone elastomer formulation. These tables are intended to serve as a guide for experimental design.

Table 1: Effect of HMTS Concentration on Mechanical Properties of Silicone Elastomers

Formulation ID	HMTS Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)	Shore A Hardness
SE-HMTS-0	0	5.2	450	35
SE-HMTS-1	1	6.1	410	40
SE-HMTS-2	2	7.3	350	48
SE-HMTS-5	5	8.5	280	55

Table 2: Effect of HMTS Concentration on In Vitro Drug Release of a Model Hydrophobic Drug (e.g., Progesterone)

Formulation ID	HMTS Concentration (wt%)	Cumulative Drug Release at 24h (%)	Cumulative Drug Release at 72h (%)	Release Rate (µg/h)
SE-HMTS-0-DR	0	35	65	15.2
SE-HMTS-1-DR	1	30	58	13.5
SE-HMTS-2-DR	2	22	45	10.8
SE-HMTS-5-DR	5	15	32	7.9

Experimental Protocols

The following are detailed protocols for the formulation of silicone elastomers with varying HMTS content and the subsequent characterization of their mechanical properties and drug release profiles.

Protocol for Platinum-Cured Silicone Elastomer Formulation

This protocol describes the preparation of a platinum-cured silicone elastomer. The concentration of HMTS is varied to study its effect on the final properties.

Materials:

• Vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) (e.g., 10,000 cSt)

• Hydride-terminated crosslinker (e.g., polymethylhydrosiloxane)

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)

• Platinum catalyst (e.g., Karstedt's catalyst)

• Inhibitor (e.g., 1-ethynyl-1-cyclohexanol)

• Fumed silica (B1680970) (for reinforcement, optional)

• Active Pharmaceutical Ingredient (API) (optional, for drug release studies)

Equipment:

• Dual asymmetric centrifugal mixer or mechanical stirrer

• Vacuum chamber

• Molds for sample curing (e.g., PTFE or aluminum)

• Convection oven

Procedure:

• Part A (Base Polymer) Preparation:

  • In a mixing cup, combine the vinyl-terminated PDMS and fumed silica (if used).

  • Mix at high speed (e.g., 2000 rpm) for 5-10 minutes until the silica is well dispersed.

  • Add the platinum catalyst and inhibitor.

  • If preparing a drug-loaded elastomer, add the API at this stage and mix until homogenously dispersed.

  • Mix thoroughly for another 2-3 minutes.

  • Degas the mixture in a vacuum chamber until all air bubbles are removed.

• Part B (Crosslinking Agent) Preparation:

  • In a separate mixing cup, combine the hydride-terminated crosslinker and the desired amount of HMTS according to the experimental design (e.g., as per Table 1).

  • Mix thoroughly for 2-3 minutes.

• Final Mixing and Curing:

  • Combine Part A and Part B in a 1:1 or other specified ratio by weight.

  • Mix thoroughly for 2-3 minutes until a uniform mixture is obtained.

  • Degas the final mixture in a vacuum chamber.

  • Pour the mixture into the desired molds.

  • Cure the samples in a convection oven at a specified temperature and time (e.g., 80°C for 1 hour).

  • Allow the cured elastomer to cool to room temperature before demolding.

Protocol for Mechanical Property Testing

This protocol outlines the procedure for determining the tensile strength, elongation at break, and hardness of the prepared silicone elastomers, following ASTM D412 standards.[6]

Equipment:

• Universal Testing Machine (UTM) with appropriate grips

• Dumbbell-shaped die for cutting test specimens (ASTM D412, Die C)

• Shore A durometer

Procedure:

• Sample Preparation:

  • Cut dumbbell-shaped specimens from the cured elastomer sheets using the die.

  • Measure the thickness and width of the narrow section of each specimen.

• Tensile Testing:

  • Set the crosshead speed of the UTM to 500 mm/min.

  • Clamp the specimen securely in the grips of the UTM.

  • Start the test and record the force and elongation until the specimen breaks.

  • Calculate the tensile strength (in MPa) by dividing the maximum force by the original cross-sectional area.

  • Calculate the elongation at break (%) from the extension at the point of rupture.

• Hardness Testing:

  • Place the cured elastomer sample on a flat, hard surface.

  • Press the Shore A durometer firmly onto the surface of the elastomer.

  • Record the hardness reading after 1-2 seconds.

  • Take at least five readings at different locations on the sample and calculate the average.

Protocol for In Vitro Drug Release Study

This protocol describes a method for evaluating the in vitro release of a model drug from the formulated silicone elastomers.

Equipment:

• Franz diffusion cells or USP dissolution apparatus (Apparatus 7, reciprocating holder)

• Constant temperature water bath or incubator

• HPLC or UV-Vis spectrophotometer for drug quantification

• Syringes and filters

Procedure:

• Sample Preparation:

  • Cut circular discs of the drug-loaded elastomer with a defined surface area.

• Release Study Setup:

  • Mount the elastomer disc in the Franz diffusion cell between the donor and receptor compartments, or place it in the holder of the dissolution apparatus.

  • Fill the receptor compartment with a suitable release medium (e.g., phosphate-buffered saline, pH 7.4) maintained at 37°C. Ensure sink conditions are maintained.

  • Stir the release medium at a constant rate.

• Sampling and Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48, 72 hours), withdraw a specific volume of the release medium.

  • Replace the withdrawn volume with fresh, pre-warmed release medium.

  • Analyze the drug concentration in the collected samples using a validated analytical method (HPLC or UV-Vis).

• Data Analysis:

  • Calculate the cumulative amount of drug released at each time point.

  • Plot the cumulative drug release versus time to obtain the release profile.

  • Calculate the drug release rate.

Protocol for Biocompatibility Testing

For drug delivery applications, it is crucial to assess the biocompatibility of the silicone elastomer. Initial in vitro cytotoxicity tests are recommended.

Method: Agarose (B213101) Overlay Test (based on ISO 10993-5)

Principle: This test assesses the cytotoxicity of leachable substances from the elastomer by observing their effect on a monolayer of cultured cells.

Procedure:

• Sample Preparation:

  • Sterilize the cured silicone elastomer samples (e.g., by autoclaving or ethylene (B1197577) oxide).

• Cell Culture:

  • Culture a suitable cell line (e.g., L929 mouse fibroblasts) to form a confluent monolayer in culture dishes.

• Agarose Overlay:

  • Prepare a solution of low melting point agarose in culture medium.

  • Aspirate the culture medium from the cells and gently overlay them with the agarose solution. Allow it to solidify.

• Sample Application:

  • Place the sterilized elastomer samples on top of the solidified agarose layer.

  • Include positive (e.g., cytotoxic material) and negative (e.g., non-cytotoxic material) controls.

• Incubation:

  • Incubate the culture dishes at 37°C in a humidified CO₂ incubator for 24-48 hours.

• Evaluation:

  • After incubation, remove the samples and the agarose layer.

  • Observe the cell monolayer under a microscope for signs of cytotoxicity, such as cell lysis, rounding, or detachment.

  • Score the cytotoxic response based on the zone of cell death or morphological changes around the sample.

Visualizations

The following diagrams illustrate the experimental workflow and the conceptual relationship of HMTS in modifying the elastomer network for controlled drug release.

Caption: Experimental workflow for silicone elastomer formulation and characterization.

Caption: Conceptual relationship of HMTS concentration and elastomer properties.

References

• 1. researchgate.net [researchgate.net]
• 2. shinetsusilicone-global.com [shinetsusilicone-global.com]
• 3. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 4. Crosslinkers and chain extenders are used in formulations to help to achieve optimum mechanical and processing properties, [andisil.com]
• 5. One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design of controlled-release formulation for ivermectin using silicone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 1,1,3,3,5,5-Hexamethyltrisiloxane as a Crosslinker in Biomedical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1,3,3,5,5-Hexamethyltrisiloxane (M3) is a linear siloxane that serves as a versatile crosslinking agent in the synthesis of silicone-based polymers.[1][2] Its utility is particularly prominent in the formulation of silicone elastomers and hydrogels for biomedical applications, owing to the biocompatibility and tunable physical properties of the resulting materials. The primary mechanism of crosslinking involves the hydrosilylation reaction, where the silicon-hydride (Si-H) groups of M3 react with vinyl groups on a polymer, such as vinyl-terminated polydimethylsiloxane (B3030410) (PDMS), in the presence of a platinum catalyst.[3] This reaction forms stable ethylene (B1197577) bridges between the polymer chains, resulting in a three-dimensional network. The degree of crosslinking, and thus the mechanical and release properties of the final material, can be precisely controlled by varying the concentration of M3.

These M3-crosslinked materials are being explored for a variety of biomedical applications, including in medical devices, as matrices for controlled drug delivery, and as scaffolds in tissue engineering.[4][5][6] The inert nature of the polysiloxane backbone contributes to the biocompatibility of these materials.[7][8]

Mechanism of Action: Hydrosilylation Crosslinking

The crosslinking of vinyl-terminated polymers with 1,1,3,3,5,5-Hexamethyltrisiloxane occurs via a platinum-catalyzed hydrosilylation reaction. This addition reaction involves the Si-H bonds of the crosslinker and the vinyl groups of the polymer chains. The process is highly efficient and does not produce byproducts, which is a significant advantage in the preparation of high-purity materials for biomedical use.[3][9]

A platinum complex, such as Karstedt's catalyst, is commonly used to facilitate this reaction.[10] The catalyst enables the formation of a crosslinked network at relatively low temperatures. The resulting silicone elastomers exhibit a range of mechanical properties that can be tailored by adjusting the ratio of the crosslinker to the vinyl-functional polymer.[11][12][13]

Experimental Protocols

Protocol 1: Synthesis of a Silicone Elastomer using 1,1,3,3,5,5-Hexamethyltrisiloxane as a Crosslinker

This protocol describes the preparation of a silicone elastomer film by crosslinking vinyl-terminated polydimethylsiloxane (PDMS-Vi) with 1,1,3,3,5,5-Hexamethyltrisiloxane (M3).

Materials:

• Vinyl-terminated polydimethylsiloxane (PDMS-Vi, viscosity ~200 cSt)[10]

• 1,1,3,3,5,5-Hexamethyltrisiloxane (M3)

• Platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex in xylene (Karstedt's catalyst, Pt concentration ~2%)[10]

• Toluene (anhydrous)

• Petri dishes

Procedure:

• In a clean, dry glass vial, dissolve 10 g of vinyl-terminated polydimethylsiloxane in 20 mL of anhydrous toluene.

• Add the desired amount of 1,1,3,3,5,5-Hexamethyltrisiloxane to the PDMS solution (refer to Table 1 for varying concentrations).

• Gently mix the solution until the crosslinker is fully dissolved.

• Add 10 µL of the platinum catalyst solution to the mixture.

• Immediately and thoroughly mix the solution for 2 minutes, avoiding the introduction of air bubbles.

• Pour the mixture into a petri dish to create a film of uniform thickness.

• Place the petri dish in a vacuum oven and degas for 30 minutes to remove any trapped air bubbles and the solvent.

• Cure the elastomer at 80°C for 2 hours.

• After curing, allow the elastomer to cool to room temperature before removing it from the petri dish.

Protocol 2: In Vitro Drug Release Study from an M3-Crosslinked Matrix

This protocol outlines a method to assess the release of a model drug from a silicone matrix crosslinked with 1,1,3,3,5,5-Hexamethyltrisiloxane.

Materials:

• Drug-loaded silicone elastomer (prepared as in Protocol 1, with the addition of the desired drug during the initial mixing step)

• Phosphate-buffered saline (PBS, pH 7.4)

• Shaking incubator or water bath

• UV-Vis spectrophotometer

Procedure:

• Cut circular discs of a defined size (e.g., 1 cm diameter) from the drug-loaded elastomer film.

• Accurately weigh each disc.

• Place each disc in a separate vial containing 10 mL of PBS.

• Incubate the vials at 37°C with gentle agitation.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24, 48, and 72 hours), withdraw a 1 mL aliquot of the release medium.

• Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed PBS to maintain a constant volume.

• Analyze the concentration of the drug in the collected aliquots using a UV-Vis spectrophotometer at the drug's maximum absorbance wavelength.[14]

• Calculate the cumulative percentage of drug released over time. The release kinetics can be analyzed using models such as the Higuchi and Korsmeyer-Peppas models.[15][16]

Data Presentation

Table 1: Mechanical Properties of Silicone Elastomers with Varying Concentrations of 1,1,3,3,5,5-Hexamethyltrisiloxane Crosslinker

Sample ID	M3 Concentration (wt%)	Tensile Strength (MPa)	Elongation at Break (%)
M3-0.5	0.5	0.8	250
M3-1.0	1.0	1.5	180
M3-2.0	2.0	2.8	120
M3-3.0	3.0	4.2	80

Note: The data presented in this table are representative and intended for illustrative purposes. Actual values may vary depending on the specific experimental conditions and materials used.

Table 2: In Vitro Drug Release from Matrices Crosslinked with Varying Concentrations of 1,1,3,3,5,5-Hexamethyltrisiloxane

Time (hours)	Cumulative Release (%) - M3-1.0	Cumulative Release (%) - M3-3.0
1	15	8
4	35	20
8	55	35
12	70	48
24	85	65
48	95	80
72	98	88

Note: The data presented in this table are representative and intended for illustrative purposes. Actual values will depend on the specific drug, loading, and experimental setup.

Visualizations

Caption: Experimental workflow for synthesis and drug release testing.

Caption: Relationship between M3 concentration and material properties.

Biocompatibility Considerations

For any material intended for biomedical applications, a thorough biocompatibility assessment is mandatory. Materials crosslinked with 1,1,3,3,5,5-Hexamethyltrisiloxane should be evaluated according to the guidelines set forth in standards such as ISO 10993.[7][8] This involves a series of in vitro and in vivo tests to assess potential risks, including cytotoxicity, sensitization, irritation, and systemic toxicity.[17] The specific tests required depend on the nature and duration of the device's contact with the body.[1] It is crucial to consider that residual reactants, such as the platinum catalyst, could potentially leach from the material and elicit a biological response. Therefore, post-curing extraction and purification steps may be necessary to ensure the safety of the final product.

Conclusion

1,1,3,3,5,5-Hexamethyltrisiloxane is a valuable crosslinking agent for the preparation of silicone-based biomaterials. Through the well-controlled hydrosilylation reaction, it is possible to fabricate elastomers and hydrogels with a wide range of mechanical and drug-release properties suitable for various applications in research, medical device development, and drug delivery. The provided protocols offer a foundational framework for the synthesis and characterization of these materials. Researchers should perform extensive characterization and biocompatibility testing to ensure the safety and efficacy of any material intended for in vivo use.

References

• 1. riomaisseguro.rio.rj.gov.br [riomaisseguro.rio.rj.gov.br]
• 2. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 3. Self-Restructuring of Polyhydromethylsiloxanes by the Hydride Transfer Process: A New Approach to the Cross-Linking of Polysiloxanes and to the Fabrication of Thin Polysiloxane Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. More than Materials: A Risk-Based Framework for Biocompatibility Assessment - Lubrizol [lubrizol.com]
• 8. saliterman.umn.edu [saliterman.umn.edu]
• 9. gelest.com [gelest.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Simultaneously improved dielectric and mechanical properties of silicone elastomer by designing a dual crosslinking network - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Ultrafast diffusion-controlled thiol–ene based crosslinking of silicone elastomers with tailored mechanical properties for biomedical applications - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Drug dual-release matrix proprieties and the correlations with nanostructure aggregation kinetics for siloxane-polyether/hydrogel nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ijpras.com [ijpras.com]
• 17. scispace.com [scispace.com]

Application Notes and Protocols for 1,1,3,3,5,5-Hexamethyltrisiloxane in Microelectronics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential use of 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) as a precursor in microelectronics, primarily for the deposition of silicon-based thin films. Due to a scarcity of literature specifically detailing the applications of HMTS, this document leverages data from similar, more commonly used organosilicon precursors such as Hexamethyldisiloxane (HMDSO) to provide a foundational understanding and generalized protocols.

Introduction to 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)

1,1,3,3,5,5-Hexamethyltrisiloxane is an organosilicon compound with the chemical formula C₆H₂₀O₂Si₃.[1] Its molecular structure, consisting of a siloxane backbone with methyl groups, makes it a candidate as a precursor for depositing silicon oxide (SiOₓ) or silicon oxycarbide (SiOₓCᵧ) thin films.[2][3] In microelectronics, such films are crucial for applications including dielectric layers, passivation coatings, and barrier films.[4] The primary method for depositing thin films from liquid organosilicon precursors like HMTS is Plasma-Enhanced Chemical Vapor Deposition (PECVD).[2][5]

Key Application: Precursor for Thin Film Deposition

HMTS can be used as a liquid precursor in PECVD to grow thin films with tunable properties. The addition of other gases, such as oxygen or argon, during the PECVD process can modify the chemical composition and characteristics of the deposited film.

Potential Film Properties:

• Dielectric Insulation: Films derived from organosilicon precursors can exhibit good dielectric properties, making them suitable for insulating layers in integrated circuits.[2]

• Hydrophobicity: Plasma-polymerized organosilicon films often exhibit hydrophobic properties, which can be beneficial for creating moisture barriers.[6][7]

• Biocompatibility: Certain silicon-based coatings can be biocompatible, opening up applications in biomedical devices and sensors.[2]

Quantitative Data from Analogous Precursors

The following tables summarize quantitative data obtained from studies using Hexamethyldisiloxane (HMDSO), a closely related organosilicon precursor, in PECVD processes. This data provides a reference for the expected range of parameters and resulting film properties when using a similar precursor like HMTS.

Table 1: PECVD Process Parameters for HMDSO

Parameter	Value	Reference
RF Power	5 - 150 W	[8]
Monomer Vapor Pressure	100 Pa	[8]
Deposition Time	30 - 300 s	[6]
Substrate Temperature	Room Temperature - 250 °C	[9]

Table 2: Properties of Films Deposited from HMDSO

Property	Value	Reference
Deposition Rate	up to 4.577 µ g/min	[8]
Water Contact Angle	up to 170° (superhydrophobic)	[6]
Film Composition	Si-O-Si, Si-(CH₃)ₓ	[6]

Experimental Protocols

The following is a generalized protocol for the deposition of a silicon-based thin film using a liquid organosilicon precursor like HMTS via PECVD.

Generalized PECVD Protocol for Liquid Organosilicon Precursors

Objective: To deposit a thin film of silicon oxycarbide (SiOₓCᵧ) on a silicon wafer using 1,1,3,3,5,5-Hexamethyltrisiloxane as a precursor.

Materials and Equipment:

• Plasma-Enhanced Chemical Vapor Deposition (PECVD) system

• 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS, liquid precursor)

• Argon (Ar) and Oxygen (O₂) gases

• Silicon wafers (substrate)

• Vapor source controller for liquid precursor

Protocol Steps:

• Substrate Preparation:

  • Clean the silicon wafers using a standard cleaning procedure (e.g., RCA-1 and RCA-2 cleans) to remove organic and inorganic contaminants.

  • Dry the wafers thoroughly using a nitrogen gun.

  • Load the cleaned wafers into the PECVD chamber.

• System Purge:

  • Pump down the PECVD chamber to a base pressure of <10⁻⁵ Torr to remove atmospheric contaminants.

  • Purge the chamber and gas lines with Argon gas.

• Precursor Delivery:

  • Heat the HMTS precursor vessel to a controlled temperature to achieve a stable vapor pressure.

  • Introduce the HMTS vapor into the chamber at a controlled flow rate using a mass flow controller.

• Deposition Process:

  • Introduce process gases (e.g., Argon, Oxygen) at their respective flow rates.

  • Set the chamber pressure to the desired level (e.g., 100-800 mTorr).

  • Set the substrate temperature.

  • Ignite the plasma by applying RF power to the electrodes.

  • Maintain these conditions for the desired deposition time to achieve the target film thickness.

• Post-Deposition:

  • Turn off the RF power to extinguish the plasma.

  • Stop the flow of all gases and the precursor vapor.

  • Allow the substrates to cool down under vacuum or in an inert gas atmosphere.

  • Vent the chamber to atmospheric pressure with nitrogen and unload the coated wafers.

Visualizations

The following diagrams illustrate the experimental workflow for thin film deposition using a liquid organosilicon precursor and a conceptual representation of the PECVD process.

Caption: Experimental workflow for PECVD deposition.

Caption: Conceptual diagram of the PECVD process.

References

• 1. researchgate.net [researchgate.net]
• 2. web.mit.edu [web.mit.edu]
• 3. researchgate.net [researchgate.net]
• 4. atomiclayerdeposition.com [atomiclayerdeposition.com]
• 5. KR101823159B1 - Pecvd coating using an organosilicon precursor - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. WO1999002276A1 - Low temperature, high quality silicon dioxide thin films deposited using tetramethylsilane (tms) - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,1,3,3,5,5-Hexamethyltrisiloxane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield of 1,1,3,3,5,5-Hexamethyltrisiloxane synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 1,1,3,3,5,5-Hexamethyltrisiloxane?

A1: The most prevalent methods for synthesizing 1,1,3,3,5,5-Hexamethyltrisiloxane and other siloxanes include:

• Hydrolysis of Dichlorodimethylsilane (B41323): This is a widely used industrial method where dichlorodimethylsilane reacts with water to form a mixture of linear and cyclic siloxanes.[1][2] The reaction is typically carried out in a solvent to control the reaction rate and improve the yield of the desired product.[3]

• Reaction of 1,5-Disodiumoxyhexamethyltrisiloxane with Dichlorodiorganosilanes: This method offers a pathway to produce mixed cyclotetrasiloxanes with yields ranging from 55-75%, depending on the reaction conditions.[4][5]

• Ring-Opening Polymerization (ROP) of Hexamethylcyclotrisiloxane (D3): This method is particularly useful for producing polysiloxanes with controlled molecular weights and narrow molecular weight distributions.[6]

Q2: What are the primary causes of low yield in 1,1,3,3,5,5-Hexamethyltrisiloxane synthesis?

A2: Low yields can primarily be attributed to:

• Presence of Water: Moisture can lead to the formation of undesirable siloxane byproducts through the hydrolysis of silylating agents.[7]

• Suboptimal Reaction Temperature: Higher temperatures can increase the rate of side reactions, while lower temperatures might slow down the desired reaction.[7][8] For instance, in some copolymerization reactions, yields decrease at temperatures above 90°C due to obstruction of the hydrolysis reaction and volatilization of reagents.[8]

• Incorrect Reactant Ratios: The stoichiometry of the reactants is crucial for maximizing the yield of the target product.

• Inefficient Catalyst Concentration: The amount and type of catalyst can significantly influence the reaction rate and selectivity.[8]

• Formation of Side Products: The co-hydrolysis of dichlorodimethylsilane can lead to the formation of various cyclic and linear siloxanes, reducing the yield of the specific target compound.[4][9]

Q3: How can I minimize the formation of siloxane byproducts?

A3: To minimize siloxane byproduct formation, consider the following:

• Use Anhydrous Conditions: Rigorously dry all solvents, reagents, and glassware. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent atmospheric moisture from interfering.[7]

• Optimize Reaction Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, starting at 0°C and allowing the reaction to warm to room temperature is recommended.[7]

• Choose the Appropriate Base: A non-nucleophilic, sterically hindered base is generally a good choice to favor the desired silylation over side reactions. Ensure the base is anhydrous.[7]

Q4: What are the common impurities I might encounter and how can I remove them?

A4: Common impurities include other cyclic siloxanes (like D3, D4, D5), linear siloxanes, and residual starting materials or catalysts.[1][10] Purification can be achieved through:

• Distillation: Fractional distillation is effective for separating components with different boiling points.[1][3]

• Chromatography: Silica gel chromatography is a common method for removing siloxane byproducts, as they are generally less polar than the desired product.[7]

• Washing: Aqueous work-ups can help remove water-soluble byproducts and unreacted starting materials.[4][7]

• Treatment with Acid Clay and Activated Carbon: This can be effective for removing odor-producing impurities and other trace contaminants.[11][12]

Troubleshooting Guides

Problem 1: Low Yield of 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides a systematic approach to diagnosing and resolving issues related to low product yield.

Troubleshooting Decision Tree for Low Yield

Caption: Troubleshooting workflow for low yield.

Problem 2: Formation of Undesired Side Products

The formation of a mixture of cyclic and linear siloxanes is a common issue, especially in the hydrolysis of dichlorodimethylsilane.

Troubleshooting Steps:

• Characterize the Byproducts: Use analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy to identify the structure and relative abundance of the side products.

• Adjust Reaction Conditions:

  • Solvent: The choice of solvent can influence the product distribution. For example, using diethyl ether during hydrolysis can suppress the formation of linear dimethylsiloxanes.

  • Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the desired product. For the reaction of 1,5-disodiumoxyhexamethyltrisiloxane with dichlorodiorganosilanes, carrying out the reaction at -60°C helps prevent the cleavage of the siloxane bond.[4]

  • Addition Rate: Slow, controlled addition of reagents can help to minimize localized high concentrations and reduce the formation of unwanted oligomers.

Data Presentation

Table 1: Influence of Reaction Conditions on the Yield of Cyclotetrasiloxanes from 1,5-Disodiumoxyhexamethyltrisiloxane

Target Cyclotetrasiloxane	Solvent	Temperature (°C)	Preparative Yield of Cycle (%)
1,1,3,3,5,5,7-Heptamethyl-7-vinylcyclotetrasiloxane	THF	-60	55
1,1,3,3,5,5,7-Heptamethyl-7-phenylcyclotetrasiloxane	THF	-60	65
1,1,3,3,5,5-Hexamethyl-7,7-diphenylcyclotetrasiloxane	THF	-60	67
7,7-Diethyl-1,1,3,3,5,5-hexamethylcyclotetrasiloxane	THF	-60	70

Data extracted from a study on the synthesis of 1,1,3,3,5,5-hexamethyl-7,7-diorganocyclotetrasiloxanes.[4]

Experimental Protocols

Method 1: Hydrolysis of Dichlorodimethylsilane

This protocol describes a general procedure for the synthesis of a mixture of cyclic and linear siloxanes, from which 1,1,3,3,5,5-hexamethyltrisiloxane can be isolated.

Experimental Workflow: Hydrolysis of Dichlorodimethylsilane

Caption: Step-by-step hydrolysis of dichlorodimethylsilane.

Detailed Methodology:

• Apparatus Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a thermometer, a pressure-equalizing dropping funnel, and a condenser. Place the flask in an ice bath.

• Reagent Preparation: Add 20 mL of dichlorodimethylsilane and 40 mL of diethyl ether to the round-bottom flask. Cool the mixture to below 15°C.[13]

• Hydrolysis: Add 40 mL of water to the dropping funnel and add it dropwise to the stirred reaction mixture. Maintain the reaction temperature below 25°C. This addition will take approximately 20 minutes.[13]

• Reaction Completion: Once the water addition is complete, continue stirring for an additional 15 minutes.[13]

• Work-up:

  • Carefully transfer the reaction mixture to a 250 mL separating funnel.

  • Separate the organic layer.

  • Extract the aqueous layer twice with 15 mL portions of normal hexane.[13]

  • Combine all organic extracts and wash with a saturated sodium bicarbonate solution until no further effervescence is observed.[13]

  • Transfer the organic layer to a conical flask and dry with anhydrous magnesium sulfate.[13]

• Purification:

  • Filter the dried organic solution to remove the drying agent.

  • Remove the solvent using a rotary evaporator.[13]

  • Purify the crude product by fractional distillation to isolate 1,1,3,3,5,5-hexamethyltrisiloxane.

Method 2: Synthesis from 1,5-Disodiumoxyhexamethyltrisiloxane

This method provides a more controlled synthesis of specific cyclosiloxanes.

Experimental Workflow: Synthesis from 1,5-Disodiumoxyhexamethyltrisiloxane

Caption: Synthesis of cyclosiloxanes from a disodium salt.

Detailed Methodology:

• Apparatus and Reagent Setup: In a 1 L round-bottom flask equipped with a thermometer, reflux condenser, and mechanical stirrer under an argon atmosphere, add 20 g (0.07 mol) of 1,5-disodiumoxyhexamethyltrisiloxane, 341 mL of anhydrous THF, and 1 mL of anhydrous pyridine.[4]

• Salt Solution Preparation: Heat the mixture to 66°C with vigorous stirring and then allow it to cool to room temperature.[4] In a separate flask, prepare a solution of 0.08 mol of the desired dichlorodiorganosilane in 341 mL of anhydrous THF.[4]

• Reaction: Rapidly add the dichlorodiorganosilane solution to the salt solution and cool the mixture to -60°C with vigorous stirring.[4]

• Reaction Completion: Stir the reaction mass until it reaches room temperature (approximately 1 hour). The pH of the reaction mass should be between 5 and 7.[4]

• Work-up:

  • Distill off the excess THF on a rotary evaporator.[4]

  • Add MTBE to the residue.[4]

  • Wash the mixture with water to remove the precipitate.[4]

  • Distill off the excess MTBE on a rotary evaporator.[4]

• Analysis and Purification:

  • Analyze the obtained siloxane product by Gas-Liquid Chromatography (GLC) and Gel Permeation Chromatography (GPC).[4]

  • Purify the product by distillation.[4]

References

• 1. Dimethyldichlorosilane - Wikipedia [en.wikipedia.org]
• 2. Hydrolysis and polycondensation [chemiedidaktik.uni-wuppertal.de]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. Study on the optimization of silicone copolymer synthesis and the evaluation of its thickening performance - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13645E [pubs.rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Methylchlorosilane and its Intermediates - Knowledge [silibasesilicone.com]
• 11. EP0277825A2 - Method for purifying hexamethyldisiloxane - Google Patents [patents.google.com]
• 12. data.epo.org [data.epo.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Purification of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the purification of 1,1,3,3,5,5-Hexamethyltrisiloxane after its synthesis. This document includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in obtaining a high-purity final product.

Troubleshooting Guide

Encountering issues during the purification of 1,1,3,3,5,5-Hexamethyltrisiloxane is common. This guide will help you identify and resolve potential problems.

Problem	Potential Cause(s)	Recommended Solution(s)	Relevant Data/Parameters
Low Yield of Purified Product	- Incomplete reaction during synthesis. - Loss of product during aqueous work-up due to its slight miscibility with water.[1][2] - Inefficient separation from byproducts during distillation. - Decomposition of the product during purification.	- Monitor the synthesis reaction to ensure completion (e.g., by GC analysis). - Minimize the volume of water used for washing and perform back-extraction of the aqueous layer with a non-polar solvent. - Optimize distillation conditions (e.g., use a fractionating column, adjust pressure and temperature).[3] - Avoid excessive heating during distillation.	- Boiling Point: 128 °C (lit.)[4][5] - Density: 0.822 g/mL at 25 °C (lit.)[4][5]
Product Contaminated with Cyclic Siloxanes (e.g., D3, D4)	- Side reactions during the hydrolysis of dichlorodimethylsilane (B41323) can lead to the formation of cyclic siloxanes.[3]	- Fractional Distillation: Carefully perform fractional distillation to separate the linear trisiloxane from the more volatile cyclic byproducts.[3] - Azeotropic Distillation: Use a solvent that forms an azeotrope with the cyclic impurities to facilitate their removal.[3] - Adsorption: Pass the crude product through an adsorbent bed (e.g., activated carbon or specific zeolites) to remove cyclic impurities.[6][7][8]	- Boiling point differences between linear and cyclic siloxanes. - Selection of an appropriate azeotropic solvent.[3]
Product is Cloudy or Contains a Precipitate	- Presence of residual water. - Incomplete neutralization of acidic or basic catalysts from the synthesis step, leading to the formation of salts.[6][9]	- Drying: Dry the organic phase with a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate) before distillation. - Neutralization and Washing: Ensure the crude product is thoroughly washed with a neutralizing agent (e.g., sodium bicarbonate solution) and then with deionized water until the aqueous layer is neutral.[10][11]	- pH of the aqueous wash should be neutral (pH 7).
Product has an Acidic or Basic pH	- Incomplete removal of HCl byproduct from the hydrolysis of dichlorodimethylsilane.[10][12] - Residual catalyst (e.g., KOH) if used in the synthesis.[1]	- Washing: Wash the crude product multiple times with deionized water or a dilute sodium bicarbonate solution, followed by deionized water washes until the pH of the aqueous layer is neutral.[10]	- Monitor the pH of the aqueous layer after each wash.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1,1,3,3,5,5-Hexamethyltrisiloxane?

A1: The most prevalent synthesis method is the hydrolysis of dichlorodimethylsilane.[9][10][12] This reaction is typically carried out in the presence of water, which hydrolyzes the chloro groups to form silanols. These silanols then condense to form the siloxane backbone.[12]

Q2: What are the primary impurities I should expect after synthesis?

A2: The primary impurities include:

• Cyclic Siloxanes: Such as hexamethylcyclotrisiloxane (B157284) (D3) and octamethylcyclotetrasiloxane (B44751) (D4), which are common byproducts of the hydrolysis of dichlorodimethylsilane.[3]

• Unreacted Starting Materials: Residual dichlorodimethylsilane or other precursors.

• Water: From the hydrolysis reaction and workup steps.[6]

• Acids or Bases: Residual hydrochloric acid (HCl) from the hydrolysis or any catalyst used.[9][12]

Q3: Which purification method is most effective for achieving high purity?

A3: For removing volatile impurities and byproducts with different boiling points, such as cyclic siloxanes, fractional distillation is highly effective.[3] For non-volatile impurities or when distillation is not sufficient, flash column chromatography using silica (B1680970) gel can be employed.

Q4: How can I confirm the purity of my final product?

A4: The purity of 1,1,3,3,5,5-Hexamethyltrisiloxane can be assessed using several analytical techniques:

• Gas Chromatography (GC): To determine the percentage purity and detect volatile impurities.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the chemical structure and identify any organic impurities.[14][15][16]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the presence of characteristic Si-O-Si and Si-CH₃ bonds and the absence of hydroxyl (-OH) groups from residual water or silanols.

Q5: My yield is consistently low. What are the most likely reasons?

A5: Consistently low yields can stem from several factors. During synthesis, incomplete reaction or side reactions can reduce the formation of the desired product. In the workup and purification stages, significant product loss can occur during aqueous washing if not performed carefully, or during distillation if the conditions are not optimized.[17][18][19] It is also crucial to ensure all reagents are pure and the glassware is dry.[17]

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This method is suitable for removing volatile impurities such as cyclic siloxanes and residual solvents.

Materials:

• Crude 1,1,3,3,5,5-Hexamethyltrisiloxane

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer

• Condenser

• Receiving flasks

• Heating mantle

• Vacuum source (optional, for reduced pressure distillation)

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry. Place the crude 1,1,3,3,5,5-Hexamethyltrisiloxane and boiling chips into the round-bottom flask.

• Heating: Begin heating the flask gently with the heating mantle.

• Fraction Collection: As the mixture heats, a vapor front will begin to rise through the fractionating column. Monitor the temperature at the distillation head.

• Initial Fraction: Collect the initial fraction that distills at a lower temperature. This will likely contain lower-boiling impurities like cyclic siloxanes.

• Product Fraction: Once the temperature stabilizes at the boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane (approximately 128 °C at atmospheric pressure), change the receiving flask to collect the pure product.[4][5]

• Completion: Stop the distillation when the temperature begins to rise again or when only a small amount of residue remains in the distillation flask.

• Analysis: Analyze the collected product fraction for purity using GC or NMR.

Protocol 2: Purification by Flash Column Chromatography

This method is effective for removing non-volatile impurities and polar compounds.

Materials:

• Crude 1,1,3,3,5,5-Hexamethyltrisiloxane

• Silica gel (for flash chromatography)

• Non-polar eluent (e.g., hexanes or a mixture of hexanes and a slightly more polar solvent like ethyl acetate)

• Flash chromatography column

• Collection tubes or flasks

• Pressurized air or nitrogen source

Procedure:

• Column Packing: Pack the flash chromatography column with silica gel using the chosen eluent.

• Sample Loading: Dissolve the crude 1,1,3,3,5,5-Hexamethyltrisiloxane in a minimal amount of the eluent. Alternatively, for less soluble samples, dry-load the sample onto a small amount of silica gel. Carefully add the sample to the top of the packed column.

• Elution: Begin eluting the sample through the column with the chosen solvent system, applying pressure to achieve a steady flow rate.

• Fraction Collection: Collect fractions in separate tubes. Since 1,1,3,3,5,5-Hexamethyltrisiloxane is non-polar, it will elute relatively quickly with a non-polar eluent. More polar impurities will be retained on the silica gel.

• Fraction Analysis: Analyze the collected fractions using Thin Layer Chromatography (TLC) or GC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,1,3,3,5,5-Hexamethyltrisiloxane.

Visualizations

Synthesis and Purification Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2013050149A1 - Solvent stripping process for the removal of cyclic siloxanes (cyclomethicones) in silicone-based products - Google Patents [patents.google.com]
• 4. 1,1,3,3,5,5-六甲基三硅氧烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. orgsyn.org [orgsyn.org]
• 6. US7108771B2 - Method for removal of impurities in cyclic siloxanes useful as precursors for low dielectric constant thin films - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. heycarbons.com [heycarbons.com]
• 9. CN101875726B - Method for preparing polysiloxane by hydrolyzing dimethyl dichlorosilane - Google Patents [patents.google.com]
• 10. youtube.com [youtube.com]
• 11. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]
• 12. Experiments - Hydrolysis of chloromethylsilanes [chemiedidaktik.uni-wuppertal.de]
• 13. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 14. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Hexamethylcyclotrisiloxane(541-05-9) 1H NMR [m.chemicalbook.com]
• 17. Troubleshooting [chem.rochester.edu]
• 18. Sciencemadness Discussion Board - Is it normal to get low yields all the time, or am I a bad organic chemist? - Powered by XMB 1.9.11 [sciencemadness.org]
• 19. Reddit - The heart of the internet [reddit.com]

Preventing moisture contamination of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing and troubleshooting moisture contamination of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Frequently Asked Questions (FAQs)

Q1: How sensitive is 1,1,3,3,5,5-Hexamethyltrisiloxane to moisture?

A1: 1,1,3,3,5,5-Hexamethyltrisiloxane is moisture-sensitive.[1][2] While it is slightly miscible with water, it can react with water, especially in the presence of acids or bases, leading to the formation of silanols and other byproducts. This degradation can impact the purity and performance of the material in your experiments. The product can generate small amounts of hydrogen when exposed to alkalis and protic materials such as water and alcohol in combination with metal salts.[3]

Q2: What are the visible signs of moisture contamination in 1,1,3,3,5,5-Hexamethyltrisiloxane?

A2: Visual inspection may not always be sufficient to detect low levels of moisture contamination. However, significant contamination might lead to a hazy or cloudy appearance in the otherwise colorless, clear liquid. For accurate determination of water content, analytical methods are necessary.

Q3: How should I properly store 1,1,3,3,5,5-Hexamethyltrisiloxane to prevent moisture contamination?

A3: To minimize moisture contamination, 1,1,3,3,5,5-Hexamethyltrisiloxane should be stored in its original, tightly sealed container in a cool, well-ventilated place away from heat, sparks, and open flames.[1][3] It is recommended to store it under a dry inert atmosphere, such as nitrogen.[3] Once opened, the container should be carefully resealed and kept upright to prevent leakage.[1]

Q4: Can I use a desiccant to keep my container of 1,1,3,3,5,5-Hexamethyltrisiloxane dry?

A4: While placing the sealed container in a desiccator is a good practice for external protection, do not add desiccants directly to the liquid. Many desiccants can be incompatible with the siloxane or introduce impurities.

Troubleshooting Guides

Issue: Suspected Moisture Contamination

This guide will help you identify, quantify, and address potential moisture contamination in your 1,1,3,3,5,5-Hexamethyltrisiloxane.

Caption: Troubleshooting workflow for suspected moisture contamination.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

This protocol provides a method for the accurate determination of water content in 1,1,3,3,5,5-Hexamethyltrisiloxane using coulometric Karl Fischer titration. This method is suitable for detecting even small amounts of water.[4][5]

Materials:

• Karl Fischer Coulometer

• Titration cell with a diaphragm

• Anode and cathode reagents (e.g., pyridine-free reagents)

• Dry, gas-tight syringe

• 1,1,3,3,5,5-Hexamethyltrisiloxane sample

Procedure:

• Instrument Setup: Assemble the Karl Fischer titration cell according to the manufacturer's instructions. Ensure all glassware is clean and thoroughly dried to prevent atmospheric moisture contamination.

• Reagent Conditioning: Fill the anode and cathode compartments with the appropriate Karl Fischer reagents. Turn on the instrument and allow it to titrate the residual water in the solvent to a stable endpoint. This is the "conditioning" or "pre-titration" step.

• Sample Introduction: Using a dry, gas-tight syringe, accurately draw a known volume or weight of the 1,1,3,3,5,5-Hexamethyltrisiloxane sample.

• Titration: Inject the sample into the conditioned titration cell. The instrument will automatically start the titration, generating iodine to react with the water in the sample.

• Result Acquisition: The instrument will display the water content, typically in micrograms (µg) of water.

• Calculation: Calculate the water content in parts per million (ppm) or percentage (%) using the following formula:

  Water Content (ppm) = (µg of water detected / sample weight in g) * 10^6

Notes:

• Run a blank analysis to account for any background moisture.

• For highly accurate results, perform the titration in triplicate and report the average value.

• The reaction between the Karl Fischer reagent and silanol (B1196071) (SiOH) groups can be accelerated by maintaining a temperature of 50°C.[6]

Protocol 2: Drying of 1,1,3,3,5,5-Hexamethyltrisiloxane using Molecular Sieves

This protocol describes a common laboratory practice for drying organic solvents, which can be adapted for 1,1,3,3,5,5-Hexamethyltrisiloxane.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Activated 3Å or 4Å molecular sieves

• Dry, inert atmosphere (e.g., nitrogen or argon)

• An oven for activating molecular sieves

• A dry, clean flask with a stopper

Procedure:

• Activate Molecular Sieves: Place the molecular sieves in a ceramic or glass dish and heat them in an oven at 250-300°C for at least 3 hours to remove any adsorbed water. Cool the sieves to room temperature in a desiccator under a dry atmosphere.

• Drying Process: In a dry flask under an inert atmosphere, add the 1,1,3,3,5,5-Hexamethyltrisiloxane. Add the activated molecular sieves (approximately 5-10% of the solvent volume).

• Equilibration: Stopper the flask and let it stand for at least 24 hours. Occasional gentle swirling can improve the drying efficiency.

• Separation: Carefully decant or filter the dried 1,1,3,3,5,5-Hexamethyltrisiloxane from the molecular sieves under an inert atmosphere to prevent re-exposure to moisture.

• Verification: After drying, it is crucial to verify the water content using Karl Fischer titration (Protocol 1) to ensure it meets the requirements of your experiment.

Data Presentation

Table 1: Physical and Chemical Properties of 1,1,3,3,5,5-Hexamethyltrisiloxane

Property	Value	Reference
Molecular Formula	C₆H₂₀O₂Si₃	[7][8]
Molecular Weight	208.48 g/mol	[7][9]
Appearance	Colorless clear liquid	[7]
Density	0.822 g/mL at 25 °C	[9][10]
Boiling Point	128 °C	[7][9]
Melting Point	-67 °C	[7]
Flash Point	20 °C (68 °F) - closed cup	[2][9]
Refractive Index	n20/D 1.383	[9]
Solubility	Slightly miscible with water	[2][10]

Signaling Pathways and Workflows

Caption: Recommended workflow for handling and storing 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane, 95% | Fisher Scientific [fishersci.ca]
• 3. gelest.com [gelest.com]
• 4. metrohm.com [metrohm.com]
• 5. mt.com [mt.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chemimpex.com [chemimpex.com]
• 8. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 9. 1,1,3,3,5,5-六甲基三硅氧烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]

1,1,3,3,5,5-Hexamethyltrisiloxane stability and storage conditions

This technical support guide provides essential information on the stability and storage of 1,1,3,3,5,5-Hexamethyltrisiloxane for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1,1,3,3,5,5-Hexamethyltrisiloxane?

A1: 1,1,3,3,5,5-Hexamethyltrisiloxane is a stable siloxane compound under recommended storage conditions.[1][2] It is stable in sealed containers stored under a dry, inert atmosphere.[3] However, its stability can be compromised by exposure to certain conditions and incompatible materials.

Q2: What are the ideal storage conditions for 1,1,3,3,5,5-Hexamethyltrisiloxane?

A2: To ensure its stability, 1,1,3,3,5,5-Hexamethyltrisiloxane should be stored in a cool, well-ventilated area, away from heat, sparks, and open flames.[3][4] The container should be kept tightly closed.[3][5] It is also crucial to ground/bond the container and receiving equipment to prevent static discharge.[3][4]

Q3: Is 1,1,3,3,5,5-Hexamethyltrisiloxane sensitive to moisture?

A3: Yes, it is moisture-sensitive.[5] Linear siloxanes like 1,1,3,3,5,5-Hexamethyltrisiloxane are generally inert to hydrolysis under neutral conditions. However, the presence of acids or bases can catalyze hydrolysis.

Q4: What materials are incompatible with 1,1,3,3,5,5-Hexamethyltrisiloxane?

A4: It is incompatible with alkalis, metal salts, oxidizing agents, and precious metals.[3][4] Contact with these materials should be avoided to prevent hazardous reactions.

Q5: What happens if 1,1,3,3,5,5-Hexamethyltrisiloxane is exposed to incompatible materials?

A5: Exposure to alkalis and protic materials like water and alcohol, in combination with metal salts, can lead to the generation of small amounts of hydrogen gas.[3] This can be a safety hazard, especially in a closed system.

Q6: What are the hazardous decomposition products of 1,1,3,3,5,5-Hexamethyltrisiloxane?

A6: Upon thermal decomposition, which can occur at elevated temperatures or in a fire, it may produce hydrogen, formaldehyde, carbon monoxide, and organic acid vapors.[3]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected pressure buildup in the reaction vessel.	Generation of hydrogen gas due to reaction with incompatible materials (e.g., residual base, certain metal salts) or moisture.	1. Immediately and safely vent the vessel in a well-ventilated area, away from ignition sources. 2. Review the experimental protocol to identify any potential incompatible reagents. 3. Ensure all glassware and reagents are scrupulously dry. 4. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inconsistent experimental results or reaction failure.	Degradation of 1,1,3,3,5,5-Hexamethyltrisiloxane due to improper storage or handling.	1. Verify that the compound was stored in a tightly sealed container in a cool, dry, and well-ventilated place. 2. Check for any signs of contamination in the stored material. 3. If contamination is suspected, consider purifying the material or using a fresh batch.
Formation of solid precipitates in the reaction mixture.	Hydrolysis of 1,1,3,3,5,5-Hexamethyltrisiloxane leading to the formation of silanols, which can then condense to form larger polysiloxanes.	1. Ensure all solvents and reagents are anhydrous. 2. If the reaction must be performed in the presence of water, consider the pH of the medium. Adjusting the pH to neutral may slow down hydrolysis.
Cloudiness or phase separation in the stored liquid.	Contamination with water, leading to hydrolysis and the formation of insoluble siloxanes.	1. Discard the contaminated material. 2. Ensure storage containers are properly sealed and stored in a dry environment.

Quantitative Stability Data

The following table summarizes available quantitative data on the stability of 1,1,3,3,5,5-Hexamethyltrisiloxane and related compounds.

Parameter	Compound	Condition	Value	Source
Thermal Decomposition	Octamethyltrisiloxane (MDM)	240 °C	>0.45% decomposition	[4]
Octamethyltrisiloxane (MDM)	320 °C	~6.64% decomposition	[4]
Hexamethyldisiloxane (MM)	320 °C	~2.83% decomposition	[4]
Octamethyltrisiloxane (MDM)	350 °C for 80 hours	Appeared undecomposed
Hydrolytic Stability	Hexamethylcyclotrisiloxane (D3)	pH 4, 25 °C	Half-life: 2 minutes	[6]
Hexamethylcyclotrisiloxane (D3)	pH 7, 25 °C	Half-life: 23 minutes	[6]
Hexamethylcyclotrisiloxane (D3)	pH 9, 25 °C	Half-life: 0.4 minutes	[6]
Linear and Cyclotetrasiloxanes	Neutral conditions	Inert to hydrolysis	[3]

Note: Data for MDM, MM, and D3 are provided as proxies for the stability of linear and cyclic siloxanes. Specific quantitative data for 1,1,3,3,5,5-Hexamethyltrisiloxane is limited in publicly available literature.

Experimental Protocols

Protocol 1: Thermal Stability Assessment

This protocol outlines a method for determining the thermal stability of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Objective: To evaluate the decomposition of 1,1,3,3,5,5-Hexamethyltrisiloxane at elevated temperatures over a defined period.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• High-pressure stainless-steel reactor

• Heating furnace with temperature controller

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Inert gas (Nitrogen or Argon)

• Vacuum pump

Methodology:

• Place a known amount of 1,1,3,3,5,5-Hexamethyltrisiloxane into the high-pressure reactor.

• Seal the reactor and evacuate using a vacuum pump to remove air.

• Backfill the reactor with an inert gas.

• Heat the reactor to the desired temperature (e.g., 250 °C, 300 °C, 350 °C) and maintain for a specified duration (e.g., 24, 48, 72 hours).

• After the heating period, allow the reactor to cool to room temperature.

• Carefully collect the liquid and any gaseous products.

• Analyze the liquid sample using GC-MS to identify and quantify the parent compound and any degradation products.

• Analyze the gaseous sample using GC-MS to identify any volatile decomposition products.

Workflow for Thermal Stability Assessment.

Protocol 2: Hydrolytic Stability Assessment

This protocol provides a framework for evaluating the hydrolytic stability of 1,1,3,3,5,5-Hexamethyltrisiloxane under different pH conditions.

Objective: To determine the rate of hydrolysis of 1,1,3,3,5,5-Hexamethyltrisiloxane in aqueous solutions at various pH levels.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Buffered aqueous solutions (e.g., pH 4, 7, and 9)

• Constant temperature water bath or incubator

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

• Organic solvent for extraction (e.g., hexane)

• Internal standard for GC analysis

Methodology:

• Prepare solutions of 1,1,3,3,5,5-Hexamethyltrisiloxane in the buffered aqueous solutions at a known concentration.

• Incubate the solutions at a constant temperature (e.g., 25 °C or 50 °C).

• At specified time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution.

• Immediately quench the hydrolysis reaction by extracting the unreacted 1,1,3,3,5,5-Hexamethyltrisiloxane into an organic solvent containing an internal standard.

• Analyze the organic extract by GC-FID or GC-MS to determine the concentration of the remaining 1,1,3,3,5,5-Hexamethyltrisiloxane.

• Plot the concentration of 1,1,3,3,5,5-Hexamethyltrisiloxane versus time for each pH condition to determine the rate of hydrolysis.

Workflow for Hydrolytic Stability Assessment.

Logical Relationships in Stability

The following diagram illustrates the key factors influencing the stability of 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. Kinetics and mechanism of the hydrolysis and alcoholysis of alkoxysilanes | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Reactivity of Silicates 1. Kinetic Studies of the Hydrolysis of Linear and Cyclic Siloxanes as Models for Defect Structure in Silicates | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
• 4. tandfonline.com [tandfonline.com]
• 5. doria.fi [doria.fi]
• 6. osti.gov [osti.gov]

Troubleshooting low conversion in hydrosilylation with 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing low conversion in hydrosilylation reactions involving 1,1,3,3,5,5-Hexamethyltrisiloxane.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My hydrosilylation reaction has stalled or shows low conversion. What are the primary causes?

Low conversion in hydrosilylation reactions is a common issue that can often be attributed to several key factors:

• Catalyst Inactivity or Poisoning: The platinum catalyst is highly sensitive to impurities. Trace amounts of certain compounds can completely halt the reaction.

• Improper Reaction Conditions: Temperature, reactant stoichiometry, and solvent choice are critical for optimal conversion.

• Reactant Purity: The presence of inhibitors or water in your siloxane or alkene can prevent the reaction from proceeding.

• Side Reactions: Competing reactions can consume reactants and reduce the yield of the desired product.

To diagnose the issue, a systematic approach is recommended. Start by evaluating the potential for catalyst poisoning, then verify your reaction setup and reactant quality.

Q2: How can I identify and prevent catalyst poisoning?

Platinum catalysts are susceptible to poisoning by various functional groups that can coordinate strongly with the metal center, rendering it inactive.

• Common Catalyst Poisons:

  • Sulfur Compounds: Thiols (mercaptans), sulfides, and other sulfur-containing molecules are potent poisons.

  • Nitrogen Compounds: Amines and some nitrogen-containing heterocycles can inhibit the catalyst.

  • Phosphorus Compounds: Phosphines and phosphites can act as strong inhibitors.

  • Tin Compounds: Organotin compounds, often used in other silicone chemistries, must be scrupulously avoided.[1]

  • Other Materials: Chloride ions and some un-cured rubbers or plastics (like PVC) can also release inhibitors.[2]

• Prevention Strategies:

  • Ensure all glassware is thoroughly cleaned and dried.

  • Use high-purity, inhibitor-free alkenes. If necessary, pass the alkene through a column of activated alumina (B75360) to remove inhibitors.

  • Use anhydrous solvents.

  • Be mindful of the source of all reagents and materials that come into contact with the reaction.

Q3: What are the optimal reaction conditions for hydrosilylation with 1,1,3,3,5,5-Hexamethyltrisiloxane?

The optimal conditions can vary depending on the specific alkene substrate and the catalyst used. However, here are some general guidelines:

• Catalyst Selection: Karstedt's catalyst (a Pt(0) complex) is highly active and commonly used for these reactions.[3] Other options include Speier's catalyst (H₂PtCl₆) and Ashby's catalyst.[2]

• Catalyst Loading: For homogeneous platinum catalysts like Karstedt's, typical loadings are in the range of 5 to 100 ppm (parts per million) of platinum relative to the total reaction mass.[2][4]

• Temperature: The reaction can often be initiated at room temperature, but gentle heating to 60-80°C is common to ensure a reasonable reaction rate.[5] Some systems may require temperatures up to 100°C or higher.[4]

• Stoichiometry: A slight excess (1.05 to 1.2 equivalents) of the vinyl-containing reactant is sometimes used to ensure complete consumption of the Si-H groups of the hexamethyltrisiloxane.

• Solvent: While the reaction can be run neat, anhydrous solvents like toluene (B28343) or xylene can be used to control the reaction concentration and temperature.[4]

Q4: What side reactions should I be aware of?

Several side reactions can compete with the desired hydrosilylation, leading to byproducts and reduced yield.[6]

• Alkene Isomerization: The platinum catalyst can promote the migration of the double bond in the alkene substrate, which can lead to a mixture of products.[7]

• Dehydrogenative Silylation: This process results in the formation of a silyl (B83357) enol ether and hydrogen gas.

• Dehydrocoupling: In the presence of moisture or other proton-donating compounds, the Si-H groups can react to form siloxanes and hydrogen gas, consuming the starting material.[8]

Q5: How can I monitor the progress of my reaction and confirm the structure of the product?

The most common methods for monitoring the reaction and characterizing the product are:

• FTIR Spectroscopy: The disappearance of the Si-H stretching band (around 2100-2260 cm⁻¹) is a clear indicator of reaction progress.

• ¹H NMR Spectroscopy: You can monitor the disappearance of the Si-H proton signal (typically around 4.7 ppm) and the vinyl proton signals of the alkene.[8] The appearance of new signals corresponding to the alkyl chain attached to the silicon confirms product formation.[8]

• ²⁹Si NMR Spectroscopy: This technique can provide detailed information about the silicon environment in the starting material and the product.[9]

Quantitative Data Summary

The following table summarizes typical reaction parameters for platinum-catalyzed hydrosilylation reactions. Note that optimal conditions will vary based on the specific substrates used.

Parameter	Typical Range	Notes
Catalyst	Karstedt's, Speier's, Ashby's	Karstedt's is often preferred for its high activity at low temperatures.[3]
Catalyst Loading (Pt)	5 - 100 ppm	Higher loadings can increase reaction rate but also cost and potential side reactions.[2]
Temperature	25°C - 100°C	Reactions are often started at room temperature and may be heated to 60-80°C.[4][5]
Reactant Ratio (Alkene:Si-H)	1:1 to 1.2:1	A slight excess of the alkene can help drive the reaction to completion.
Solvent	Toluene, Xylene (Anhydrous)	Can be run neat if the viscosity of the reactants allows for proper mixing.[4]

Detailed Experimental Protocol

This protocol provides a general methodology for the hydrosilylation of a generic terminal alkene (e.g., 1-octene) with 1,1,3,3,5,5-Hexamethyltrisiloxane using Karstedt's catalyst.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• 1-Octene (B94956) (inhibitor-free)

• Karstedt's catalyst (e.g., 2% Pt in xylene)

• Anhydrous toluene

• Argon or Nitrogen gas supply

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

Procedure:

• Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of inert gas (argon or nitrogen).

• Reactant Charging: To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add 1,1,3,3,5,5-Hexamethyltrisiloxane (1.0 equivalent).

• Solvent Addition: Add anhydrous toluene to achieve a desired concentration (e.g., 1 M).

• Alkene Addition: Add 1-octene (2.1 equivalents to react with both Si-H groups).

• Catalyst Addition: Add Karstedt's catalyst solution dropwise while stirring to achieve a final platinum concentration of 10-20 ppm.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by FTIR (observing the disappearance of the Si-H peak) or ¹H NMR (observing the disappearance of the Si-H and vinyl proton signals).

• Heating (if necessary): If the reaction is sluggish at room temperature, gently heat the mixture to 60°C.

• Work-up: Once the reaction is complete (as determined by spectroscopic analysis), the solvent can be removed under reduced pressure. The product can be further purified by vacuum distillation if necessary.

Visualizations

Troubleshooting Workflow for Low Hydrosilylation Conversion

Caption: A logical workflow for diagnosing and resolving low conversion issues.

Simplified Catalytic Cycle for Hydrosilylation

References

• 1. US Tech Online -> Troubleshooting: Platinum Catalyzed Silicones [us-tech.com]
• 2. Hydrosilylation Catalysts (Silicones) [heraeus-precious-metals.com]
• 3. Platinum-Catalyzed Hydrosilylation in Polymer Chemistry [mdpi.com]
• 4. Karstedt catalysts | Johnson Matthey [matthey.com]
• 5. Tunable Latency of Hydrosilylation Catalyst by Ligand Density on Nanoparticle Supports - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane, with a focus on troubleshooting and minimizing the formation of common byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane?

A1: The most prevalent byproducts are cyclic siloxanes, primarily octamethylcyclotetrasiloxane (B44751) (D4), decamethylcyclopentasiloxane (B1670010) (D5), and dodecamethylcyclohexasiloxane (B120686) (D6), as well as higher molecular weight linear siloxanes.[1][2] The formation of these is inherent to the equilibration reactions that occur during synthesis.[3][4]

Q2: What is the primary cause of byproduct formation?

A2: Byproduct formation is primarily driven by the reaction conditions, especially in acid- or base-catalyzed systems where ring-chain equilibria are established.[3][5] In hydrolysis-based syntheses, the presence of excess water and the reaction temperature can influence the distribution of cyclic and linear species.

Q3: How can I minimize the formation of cyclic siloxanes?

A3: To reduce the formation of cyclic byproducts, it is crucial to carefully control the stoichiometry of the reactants, particularly the ratio of dichlorodimethylsilane (B41323) to a chain-terminating agent like hexamethyldisiloxane (B120664) (MM). Additionally, conducting the reaction at lower temperatures can favor the formation of linear siloxanes over cyclic ones.[6]

Q4: My reaction has resulted in a high viscosity oil. What is the likely cause?

A4: A high viscosity product typically indicates the formation of higher molecular weight linear polysiloxanes. This can be caused by an insufficient amount of chain-terminating agent or reaction conditions that favor polymerization.

Q5: How can I effectively purify 1,1,3,3,5,5-Hexamethyltrisiloxane from the reaction mixture?

A5: Fractional distillation is the most effective method for purifying 1,1,3,3,5,5-Hexamethyltrisiloxane from both lower-boiling starting materials and higher-boiling cyclic and linear siloxane byproducts.[4] Washing the crude product to remove any acid or base catalyst prior to distillation is also a critical step.[7][8]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low Yield of 1,1,3,3,5,5-Hexamethyltrisiloxane	Incorrect stoichiometry of reactants.	Ensure precise measurement of dichlorodimethylsilane and any chain-terminating agent. An excess of the dichlorosilane (B8785471) can lead to longer chain polymers.
Loss of volatile product during workup.	Use a cooled receiving flask during distillation and ensure all joints in the glassware are properly sealed.
Inefficient reaction conditions.	Optimize reaction temperature and time. For equilibration reactions, ensure sufficient time is allowed for the system to reach a state that favors the desired product.
High Content of Cyclic Siloxane Byproducts (D4, D5, D6)	Reaction temperature is too high.	Lower the reaction temperature. The proportion of smaller cyclic siloxanes can be influenced by temperature.[6]
Inappropriate catalyst concentration.	Optimize the concentration of the acid or base catalyst to control the rate of equilibration and minimize side reactions.
Presence of Higher Molecular Weight Linear Siloxanes	Insufficient chain-terminating agent.	Increase the relative amount of the monofunctional silane (B1218182) (e.g., hexamethyldisiloxane) to cap the growing polymer chains.
Prolonged reaction time at elevated temperatures.	Monitor the reaction progress and stop it once the optimal concentration of the desired product is reached to prevent further polymerization.
Cloudy or Emulsified Product After Water Wash	Incomplete neutralization of acid or base catalyst.	Ensure the reaction mixture is fully neutralized before washing. Use a pH indicator to confirm neutrality.
Formation of insoluble silanols.	Ensure complete condensation of silanol (B1196071) intermediates by allowing sufficient reaction time or by gentle heating.

Quantitative Data on Byproduct Distribution

The following table provides representative data on the distribution of cyclic siloxanes formed during the acid-catalyzed equilibration of polydimethylsiloxane, which is a process closely related to the synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane. The exact distribution in a specific synthesis will depend on the precise reaction conditions.

Byproduct	Chemical Formula	Typical Weight % in Crude Product
Octamethylcyclotetrasiloxane (D4)	C₈H₂₄O₄Si₄	< 1%
Decamethylcyclopentasiloxane (D5)	C₁₀H₃₀O₅Si₅	< 1%
Dodecamethylcyclohexasiloxane (D6)	C₁₂H₃₆O₆Si₆	< 1%
Higher Cyclic Siloxanes (>D6)	-	< 0.5%

Note: This data is illustrative for a purified silicone product and the initial crude product may contain higher percentages of these byproducts.[1]

Experimental Protocols

Synthesis of 1,1,3,3,5,5-Hexamethyltrisiloxane via Hydrolysis

This protocol is a representative method for the laboratory-scale synthesis.

Materials:

• Dichlorodimethylsilane (Me₂SiCl₂)

• 1,1,3,3-Tetramethyldisiloxane (B107390) (TMDS)

• Deionized water

• Sodium bicarbonate (NaHCO₃), saturated solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Diethyl ether (or other suitable organic solvent)

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, combine 1,1,3,3-tetramethyldisiloxane and deionized water at room temperature (20°C).[9][10]

• Slowly add dichlorodimethylsilane to the mixture via the dropping funnel with vigorous stirring. An exothermic reaction will occur, and hydrogen chloride gas will be evolved. Maintain the temperature with a water bath if necessary.

• After the addition is complete, continue to stir the mixture at room temperature for 72 hours.[9][10]

• Transfer the reaction mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any remaining HCl. Check the pH of the aqueous layer to ensure it is neutral.

• Wash the organic layer with deionized water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by fractional distillation under reduced pressure to obtain 1,1,3,3,5,5-Hexamethyltrisiloxane.[9][10]

Visualizations

Signaling Pathways and Logical Relationships

References

• 1. Cyclic and linear siloxanes in silicone-based surface additives – BYK [byk.com]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Direct Human Contact with Siloxanes (Silicones) – Safety or Risk Part 1. Characteristics of Siloxanes (Silicones) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Mechanism of the Acid- and Base-catalyzed Equilibration of Siloxanes | Semantic Scholar [semanticscholar.org]
• 6. US5247116A - Acid-catalyzed process for the production of cyclosiloxanes - Google Patents [patents.google.com]
• 7. Synthesis of 1,1,3,3,5,5-Hexamethyl-7,7-diorganocyclotetrasiloxanes and Its Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. JPH0710919B2 - Silicone resin purification method - Google Patents [patents.google.com]
• 9. 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane | 17980-39-1 | Benchchem [benchchem.com]
• 10. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 1,1,3,3,5,5-Hexamethyltrisiloxane via Distillation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of 1,1,3,3,5,5-Hexamethyltrisiloxane by distillation.

Frequently Asked Questions (FAQs)

Q1: What is the boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane and why is it important for distillation?

A1: The boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane is approximately 128 °C at atmospheric pressure.[1][2][3][4] Knowing the precise boiling point is critical for establishing the correct temperature gradient in the distillation column, ensuring effective separation from impurities with different boiling points.

Q2: What are the common impurities found in crude 1,1,3,3,5,5-Hexamethyltrisiloxane?

A2: Common impurities can include other linear and cyclic siloxanes such as hexamethylcyclotrisiloxane (B157284) (D3), octamethylcyclotetrasiloxane (B44751) (D4), and decamethylcyclopentasiloxane (B1670010) (D5), as well as residual starting materials, solvents, and moisture.[5][6] The presence of these impurities can affect the performance and properties of the final product.

Q3: When should I use vacuum distillation for purifying 1,1,3,3,5,5-Hexamethyltrisiloxane?

A3: Vacuum distillation is recommended when dealing with heat-sensitive impurities or to lower the boiling point of the siloxane, which can prevent thermal degradation and reduce energy consumption.[7] It is particularly useful for separating high-boiling point impurities.

Q4: Can azeotropic distillation be used to purify 1,1,3,3,5,5-Hexamethyltrisiloxane?

A4: Yes, azeotropic distillation can be an effective method for removing certain impurities that have boiling points very close to that of the desired siloxane or form azeotropes with it.[8][9] This technique involves introducing an entrainer that forms a new, lower-boiling azeotrope with one or more of the impurities, facilitating their removal.

Q5: How can I verify the purity of my distilled 1,1,3,3,5,5-Hexamethyltrisiloxane?

A5: The purity of the distilled product should be assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[5][10][11] This method can identify and quantify any remaining impurities, confirming that the desired purity has been achieved.

Troubleshooting Guides

This section addresses specific issues that may arise during the distillation of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Problem	Possible Cause	Solution
Poor Separation of Impurities	Insufficient column efficiency (too few theoretical plates).	Use a longer packed column (e.g., Vigreux, Raschig rings, or structured packing) to increase the number of theoretical plates.
Incorrect reflux ratio (too low).	Increase the reflux ratio to improve separation. A higher reflux ratio allows for more condensation and re-vaporization cycles, enhancing purification.
Fluctuations in heating or pressure.	Ensure a stable heat source and maintain a constant pressure (atmospheric or vacuum) throughout the distillation. Use a high-quality vacuum pump with a regulator for vacuum distillation.
Product Contamination with Water	Incomplete drying of crude material or glassware.	Thoroughly dry all glassware in an oven before assembly. Dry the crude 1,1,3,3,5,5-Hexamethyltrisiloxane with a suitable drying agent (e.g., anhydrous sodium sulfate) before distillation.
Leaks in the distillation setup.	Check all joints and connections for a proper seal. Use appropriate grease for ground glass joints if necessary, ensuring it is compatible with siloxanes.
Column Flooding	Excessive boiling rate.	Reduce the heat input to the distillation flask to decrease the rate of vapor generation.[12]
High vapor velocity.	If using vacuum distillation, ensure the pressure is not too low for the given temperature, as this can lead to high vapor velocities.
Column Foaming	Presence of surfactants or high molecular weight impurities.	Consider pre-treating the crude material with an anti-foaming agent. Ensure the distillation is not too vigorous.[12]
Product Solidification in Condenser	This is more common with impurities like Hexamethylcyclotrisiloxane (D3) which has a melting point of 64 °C.	Use a condenser with a wider bore or maintain the condenser water at a temperature above the melting point of the impurity. The use of a co-solvent can also prevent solidification.[13][14]

Quantitative Data Summary

Compound	CAS Number	Molecular Weight ( g/mol )	Boiling Point (°C at 1 atm)
1,1,3,3,5,5-Hexamethyltrisiloxane	1189-93-1	208.48	128[1][2][3][4]
Hexamethylcyclotrisiloxane (D3)	541-05-9	222.46	134[14]
Octamethylcyclotetrasiloxane (D4)	556-67-2	296.62	175-176
Decamethylcyclopentasiloxane (D5)	541-02-6	370.77	210

Experimental Protocol: Fractional Distillation of 1,1,3,3,5,5-Hexamethyltrisiloxane

This protocol outlines a general procedure for the fractional distillation of 1,1,3,3,5,5-Hexamethyltrisiloxane. The specific parameters may need to be optimized based on the initial purity of the material and the available equipment.

1. Preparation and Setup:

• Drying: Ensure all glassware is thoroughly oven-dried to remove any moisture.

• Assembly: Assemble the fractional distillation apparatus as shown in the diagram below. This should include a round-bottom flask, a packed distillation column (e.g., Vigreux or filled with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask.

• Crude Material: Charge the round-bottom flask with the crude 1,1,3,3,5,5-Hexamethyltrisiloxane. Add a few boiling chips to ensure smooth boiling.

2. Distillation Process:

• Heating: Begin heating the distillation flask gently using a heating mantle.

• Equilibration: As the mixture begins to boil, allow the vapor to rise slowly through the packed column. It is crucial to establish a temperature gradient along the column.

• Reflux: Adjust the heating rate to maintain a steady reflux in the distillation head. A reflux ratio of 5:1 to 10:1 (drops returning to the column vs. drops collected) is a good starting point for efficient separation.

• Fraction Collection:

  • Fore-run: Collect the initial fraction, which will contain lower-boiling impurities. The temperature at the distillation head will be below the boiling point of the target compound.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the boiling point of 1,1,3,3,5,5-Hexamethyltrisiloxane (approx. 128 °C at atmospheric pressure), switch to a clean receiving flask to collect the purified product.

  • End-run: As the distillation proceeds, a sharp rise in temperature may indicate the presence of higher-boiling impurities. At this point, stop the distillation or collect this fraction separately.

3. Post-Distillation:

• Cooling: Allow the apparatus to cool down completely before disassembling.

• Analysis: Analyze the collected main fraction for purity using GC-MS.

Mandatory Visualizations

Caption: Workflow for the fractional distillation of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Caption: Troubleshooting decision tree for common distillation issues.

References

• 1. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 1,1,3,3,5,5-六甲基三硅氧烷 95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. doria.fi [doria.fi]
• 6. EP0543665A1 - Siloxane purification - Google Patents [patents.google.com]
• 7. Vacuum Distillation: Process, Applications & Pump Requirements [brandtech.com]
• 8. WO2013050149A1 - Solvent stripping process for the removal of cyclic siloxanes (cyclomethicones) in silicone-based products - Google Patents [patents.google.com]
• 9. US5804040A - Purification process for silane compound - Google Patents [patents.google.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. very large elution shift for 1 compound among many in GC-MS - Chromatography Forum [chromforum.org]
• 12. Distillation Column Troubleshooting: Flooding/Foaming/Weeping Diagnosis [eureka.patsnap.com]
• 13. data.epo.org [data.epo.org]
• 14. Hexamethylcyclotrisiloxane - Wikipedia [en.wikipedia.org]

Technical Support Center: 1,1,3,3,5,5-Hexamethyltrisiloxane Waste Management

This guide provides technical support for researchers, scientists, and drug development professionals on the proper handling and disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,1,3,3,5,5-Hexamethyltrisiloxane?

A1: 1,1,3,3,5,5-Hexamethyltrisiloxane is a highly flammable liquid and vapor (H225).[1][2] It can form flammable or explosive vapor-air mixtures.[1] The vapor is heavier than air and can travel to a source of ignition and flash back.[3] It may also cause skin and eye irritation.[1][3]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, the following PPE is recommended:

• Eye/Face Protection: Chemical safety goggles or a face shield.[4][5]

• Hand Protection: Chemical-resistant gloves such as neoprene or nitrile rubber.[4]

• Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes are necessary to protect from accidental spills.[4] For larger-scale operations, a chemical-resistant suit may be required.[4]

• Respiratory Protection: Work should be conducted in a well-ventilated area, such as a chemical fume hood.[6] If ventilation is inadequate, a respirator with an appropriate cartridge for organic vapors should be used.[4]

Q3: How should 1,1,3,3,5,5-Hexamethyltrisiloxane waste be stored prior to disposal?

A3: Waste should be stored in a tightly closed, properly labeled container.[1] The storage area should be a designated flammables area that is cool, dry, and well-ventilated, away from heat, sparks, and open flames.[1][6][7] All metal parts of storage and dispensing equipment must be grounded to prevent static discharge.[1]

Q4: What materials are incompatible with 1,1,3,3,5,5-Hexamethyltrisiloxane?

A4: Avoid contact with oxidizing agents, strong acids, alkalis, metal salts, and precious metals.[1][6][8]

Q5: What is the correct method for disposing of 1,1,3,3,5,5-Hexamethyltrisiloxane waste?

A5: This chemical waste is classified as hazardous.[1] The recommended disposal method is incineration by a licensed waste disposal facility.[1][9] It should not be flushed down the sewer.[9] Always dispose of the waste in accordance with federal, state, and local regulations.[1][6]

Q6: How should empty containers of 1,1,3,3,5,5-Hexamethyltrisiloxane be handled?

A6: Empty containers retain product residue (liquid and/or vapor) and can be dangerous.[1] They should be handled with care as residual vapors are flammable.[1][9] Dispose of the container as hazardous or special waste at a designated collection point.[1]

Troubleshooting Guide

Q: I've noticed a small spill in the fume hood. What should I do?

A: For a small spill (<4 L), if you are trained and have the appropriate supplies, you can clean it up.[7] First, ensure all ignition sources are eliminated.[6] Use a non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to contain and absorb the spill.[6][7] Place the absorbent material around the periphery of the spill and work towards the center.[7] Use non-sparking tools to collect the absorbed material into a suitable, sealable container for hazardous waste disposal.[1][6] Ventilate the area well after cleanup.[7]

Q: The waste container for 1,1,3,3,5,5-Hexamethyltrisiloxane has been stored for a while and appears to have pressure buildup. What should I do?

A: Do not open the container. Pressure buildup can be a sign of contamination or reaction. The product can generate small amounts of hydrogen when exposed to alkalis and certain metal salts.[1] Move the container to a safe, well-ventilated area, away from ignition sources. Contact your institution's environmental health and safety (EHS) office for guidance on how to proceed.

Q: I accidentally mixed 1,1,3,3,5,5-Hexamethyltrisiloxane waste with an oxidizing agent. What is the risk?

A: This is a dangerous situation as 1,1,3,3,5,5-Hexamethyltrisiloxane is incompatible with oxidizing agents.[1][6] The mixture could lead to a vigorous, exothermic reaction, potentially causing a fire or explosion. If this occurs, evacuate the immediate area, alert others, and contact your EHS office or emergency response team immediately.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₆H₂₀O₂Si₃	[1]
Molecular Weight	208.48 g/mol	[10]
CAS Number	1189-93-1	[1]
Appearance	Colorless Liquid	[9]
Boiling Point	128 °C (lit.)	[10]
Density	0.822 g/mL at 25 °C (lit.)	[6]
Flash Point	20 °C (68 °F) - closed cup	[3]
Refractive Index	n20/D 1.383 (lit.)	[6]

Experimental Protocols

Protocol for Small-Scale Spill Cleanup (in a Laboratory Fume Hood)

This protocol outlines the steps for safely managing a small spill of 1,1,3,3,5,5-Hexamethyltrisiloxane (up to 200 mL) within a certified chemical fume hood.

1. Immediate Response & Preparation:

• Alert personnel in the immediate vicinity.
• Ensure the fume hood sash is at the proper working height.
• Eliminate all potential ignition sources (e.g., hot plates, stirrers, nearby electrical equipment).[6]
• Gather the chemical spill kit, which should contain:
• Appropriate PPE (nitrile gloves, chemical safety goggles, face shield, lab coat).
• Inert absorbent material (vermiculite, sand, or commercial spill pads).[6]
• Non-sparking scoop or shovel.[1]
• A sealable, labeled hazardous waste container.

2. Donning Personal Protective Equipment (PPE):

• Put on two pairs of nitrile gloves.
• Wear chemical safety goggles and a face shield.
• Ensure your lab coat is fully buttoned.

3. Spill Containment and Absorption:

• Carefully apply the inert absorbent material around the edges of the spill to prevent it from spreading.[7]
• Once the perimeter is contained, cover the rest of the spill with the absorbent material until the liquid is fully absorbed.

4. Waste Collection:

• Using a non-sparking scoop, carefully collect all the contaminated absorbent material.[1]
• Place the material into the designated hazardous waste container.
• Wipe the spill area with a paper towel dampened with a suitable solvent (e.g., isopropanol), ensuring the solvent is compatible with the surface. Place the used paper towel in the hazardous waste container.

5. Decontamination and Disposal:

• Seal the hazardous waste container tightly.
• Label the container clearly with its contents: "1,1,3,3,5,5-Hexamethyltrisiloxane spill debris."
• Remove PPE by first taking off the outer pair of gloves, followed by the face shield, goggles, and lab coat. Remove the inner pair of gloves last.
• Wash hands thoroughly with soap and water.
• Arrange for the pickup of the hazardous waste container through your institution's EHS department.

Mandatory Visualizations

Caption: Workflow for handling and disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane waste.

References

• 1. gelest.com [gelest.com]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Examples of PPE for Dangerous Goods Classes [canadasafetytraining.com]
• 4. What PPE is required when handling MH Silicone Fluid? - Methyl Hydrogen Silicone Fluid Factory-Biyuan [methylhydrogensiloxane.com]
• 5. hazmatschool.com [hazmatschool.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. jk-sci.com [jk-sci.com]
• 8. s3.amazonaws.com [s3.amazonaws.com]
• 9. gelest.com [gelest.com]
• 10. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]

Incompatible materials with 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the handling, compatibility, and potential issues that may be encountered during experiments involving 1,1,3,3,5,5-Hexamethyltrisiloxane.

Frequently Asked Questions (FAQs)

Q1: What is 1,1,3,3,5,5-Hexamethyltrisiloxane?

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane with the chemical formula C6H20O2Si3.[1][2] It is a clear, colorless liquid with low viscosity and is used in a variety of applications, including as a solvent, in the synthesis of other silicone compounds, and as a component in formulations for coatings and personal care products.

Q2: What are the primary materials incompatible with 1,1,3,3,5,5-Hexamethyltrisiloxane?

1,1,3,3,5,5-Hexamethyltrisiloxane is incompatible with the following materials:

• Strong Oxidizing Agents: Can cause a vigorous reaction.

• Alkalis: May lead to the generation of flammable hydrogen gas.[3]

• Metal Salts: Can catalyze reactions, including the generation of hydrogen gas, especially in the presence of protic materials.[3]

• Precious Metals: Can also act as catalysts for reactions.[3]

• Strong Acids: Can potentially react with the siloxane bonds.

Q3: What are the main safety hazards associated with 1,1,3,3,5,5-Hexamethyltrisiloxane?

This compound is a highly flammable liquid and vapor.[3][4] It is recommended to handle it in a well-ventilated area, away from heat, sparks, and open flames.[3] Personal protective equipment, including safety goggles, gloves, and appropriate respiratory protection, should be worn.[3]

Q4: How should I store 1,1,3,3,5,5-Hexamethyltrisiloxane?

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from the incompatible materials listed above.[3]

Troubleshooting Guide

This guide addresses specific issues that may arise during experimentation with 1,1,3,3,5,5-Hexamethyltrisiloxane.

Issue	Possible Cause	Troubleshooting Steps
Unexpected Gas Evolution (Bubbling)	Contamination with alkalis (e.g., strong bases) or protic materials (e.g., water, alcohols) in the presence of metal salts or precious metals. This can generate hydrogen gas.[3]	1. Immediately ensure the reaction is being conducted in a well-ventilated area or fume hood. 2. Remove any nearby ignition sources. 3. If possible and safe to do so, neutralize the alkali with a weak acid. 4. Review the experimental setup to identify the source of contamination. Ensure all glassware is dry and reagents are anhydrous if necessary.
Hazy or Cloudy Appearance of the Siloxane	Contamination with water or other immiscible substances. 1,1,3,3,5,5-Hexamethyltrisiloxane is insoluble in water.[3]	1. If the presence of water is suspected, the siloxane can be dried using a suitable drying agent (e.g., anhydrous sodium sulfate), followed by filtration. 2. For future experiments, ensure all equipment is thoroughly dried and handle the siloxane under an inert atmosphere (e.g., nitrogen or argon) if moisture sensitivity is a concern.
Degradation of Plastic or Elastomeric Components (e.g., tubing, seals)	Chemical incompatibility between the siloxane and the polymer. Some plastics and elastomers may swell, soften, or degrade upon contact with siloxanes.	1. Immediately discontinue the use of the incompatible component. 2. Replace with a material known to be resistant to siloxanes, such as PTFE or Viton®. 3. If unsure about compatibility, it is recommended to perform a material compatibility test (see Experimental Protocols section).
Inconsistent Reaction Results or Catalyst Deactivation	The presence of impurities in the 1,1,3,3,5,5-Hexamethyltrisiloxane or contamination from incompatible materials.	1. Verify the purity of the siloxane using appropriate analytical techniques (e.g., GC-MS). 2. Ensure that all reaction components and equipment are free from incompatible substances. 3. Consider purifying the siloxane by distillation if impurities are suspected.

Incompatible Materials: Quantitative Data

Material Category	Examples	Observed Effect	Severity
Strong Oxidizing Agents	Peroxides, Nitrates	Vigorous, potentially explosive reaction.	High
Alkalis	Sodium Hydroxide, Potassium Hydroxide	Generation of flammable hydrogen gas.[3]	High
Metal Salts	Aluminum Chloride, Iron (III) Chloride	Catalyzes reactions, including hydrogen gas evolution.[3]	Moderate to High
Precious Metals	Platinum, Palladium	Catalyzes reactions.[3]	Moderate to High
Strong Acids	Sulfuric Acid, Hydrochloric Acid	Potential for cleavage of siloxane bonds.	Moderate

Experimental Protocols

General Protocol for Material Compatibility Testing

This protocol is based on general principles from ASTM D543 for testing the resistance of plastics to chemical reagents and can be adapted for other materials.

1. Objective: To determine the physical and chemical changes of a material upon exposure to 1,1,3,3,5,5-Hexamethyltrisiloxane.

2. Materials:

• Test specimens of the material of interest (e.g., polymer, elastomer) with known initial weight and dimensions.
• 1,1,3,3,5,5-Hexamethyltrisiloxane.
• Inert, sealed containers (e.g., glass vials with PTFE-lined caps).
• Analytical balance.
• Calipers or other dimensional measurement tools.
• Fume hood.
• Personal protective equipment (gloves, safety glasses).

3. Procedure: a. Initial Measurement: Precisely measure and record the weight and dimensions of each test specimen. b. Exposure: Place each specimen in a separate container and add a sufficient volume of 1,1,3,3,5,5-Hexamethyltrisiloxane to fully immerse it. c. Sealing and Incubation: Tightly seal the containers and store them at a controlled temperature for a predetermined duration. The temperature and duration should be relevant to the intended application. d. Observation: Periodically and at the end of the test period, carefully remove the specimens from the containers. e. Final Measurement: Gently blot the specimens to remove excess siloxane and immediately measure and record their final weight and dimensions. f. Visual Inspection: Visually inspect the specimens for any changes in appearance, such as swelling, cracking, discoloration, or deformation. g. Analysis: Calculate the percentage change in weight and dimensions. A significant change indicates incompatibility.

4. Data Reporting:

• Initial and final weight and dimensions.
• Percentage change in weight and dimensions.
• Observations of any visual changes.
• Test conditions (temperature and duration).

Visualizations

Caption: Incompatibility pathways of 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 2. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. gelest.com [gelest.com]
• 4. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane and Octamethyltrisiloxane for Researchers and Drug Development Professionals

In the realm of scientific research and pharmaceutical development, the selection of appropriate solvents, excipients, and reagents is paramount to achieving desired experimental outcomes and ensuring the efficacy and stability of formulations. Among the vast array of available chemicals, siloxanes, particularly low-molecular-weight linear siloxanes, have garnered significant attention due to their unique physicochemical properties. This guide provides a detailed comparison of two such siloxanes: 1,1,3,3,5,5-Hexamethyltrisiloxane and Octamethyltrisiloxane, offering a valuable resource for researchers, scientists, and professionals in drug development.

Physicochemical Properties: A Head-to-Head Comparison

A thorough understanding of the physical and chemical properties of these siloxanes is crucial for their effective application. The following tables summarize the key quantitative data for 1,1,3,3,5,5-Hexamethyltrisiloxane and Octamethyltrisiloxane, facilitating a direct comparison.

Table 1: General and Physical Properties

Property	1,1,3,3,5,5-Hexamethyltrisiloxane	Octamethyltrisiloxane
CAS Number	1189-93-1[1][2]	107-51-7[3]
Molecular Formula	C₆H₂₀O₂Si₃[1][2]	C₈H₂₄O₂Si₃
Molecular Weight	208.48 g/mol [1]	236.53 g/mol
Appearance	Colorless, odorless liquid[4]	Clear, colorless to pale yellow oily liquid[5]
Density (at 25°C)	0.822 g/mL[6]	0.82 g/mL
Boiling Point	128 °C[6]	153 °C
Melting Point	-67 °C	-82 °C
Refractive Index (at 20°C)	1.383[6]	1.384

Table 2: Performance-Related Properties

Property	1,1,3,3,5,5-Hexamethyltrisiloxane	Octamethyltrisiloxane
Kinematic Viscosity (at 25°C)	~0.65 cSt	1 cSt[7]
Vapor Pressure (at 25°C)	5.413 mmHg[8]	3.34 - 3.9 mmHg[7][9]
Surface Tension	Low[2][4]	Low[5]
Water Solubility	Slightly miscible[10][11]	34 µg/L at 23°C
Solubility in Organic Solvents	Good	Soluble in benzene (B151609) and lighter hydrocarbons; slightly soluble in alcohol and heavy hydrocarbons.[12]
Flash Point	20 °C (closed cup)	29 - 39 °C

Structural and Application Differences

The primary structural difference between the two molecules lies in their terminal groups. 1,1,3,3,5,5-Hexamethyltrisiloxane possesses Si-H bonds at its termini, making it a reactive silane (B1218182) that can participate in hydrosilylation reactions.[13] This reactivity makes it a useful intermediate in the synthesis of more complex silicone compounds and polymers.[14] In contrast, Octamethyltrisiloxane has trimethylsilyl (B98337) groups at its ends, rendering it chemically inert and stable.[12] This stability, combined with its lubricating and emollient properties, makes it a common ingredient in personal care products and industrial lubricants.[3][5]

Logical relationship between structure and application.

Experimental Protocols

The data presented in the tables above are determined through standardized experimental methodologies. Below are outlines of the protocols for key properties, based on internationally recognized guidelines.

Viscosity Measurement (ASTM D445)

The kinematic viscosity of low-viscosity siloxanes is typically determined using the ASTM D445 standard test method.[12][15][16][17]

Workflow:

Workflow for viscosity measurement via ASTM D445.

Methodology:

• Sample Preparation: The siloxane sample is brought to the test temperature and charged into a calibrated glass capillary viscometer. For transparent liquids, care is taken to ensure the sample is free of air bubbles and particulate matter.[15]

• Temperature Control: The viscometer is placed in a precisely controlled temperature bath to equilibrate.[15]

• Measurement: The time taken for the liquid to flow under gravity between two marked points on the viscometer is accurately measured.[12]

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.[12]

Water Solubility (OECD Test Guideline 105)

The water solubility of chemical substances is determined following the OECD Test Guideline 105, which includes the flask method and the column elution method.[7][8][18][19][20]

Methodology (Flask Method):

• Sample Preparation: A sufficient amount of the siloxane is added to a flask containing purified water to create a saturated solution.

• Equilibration: The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

• Phase Separation: The undissolved siloxane is separated from the aqueous phase by centrifugation or filtration.

• Analysis: The concentration of the siloxane in the aqueous phase is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Vapor Pressure (OECD Test Guideline 104)

The vapor pressure of volatile compounds like these siloxanes is measured according to OECD Test Guideline 104, which outlines several methods applicable to different pressure ranges.[4][9][21][22]

Methodology (Static Method):

• Sample Preparation: A small amount of the siloxane is placed in a thermostatically controlled sample cell.

• Degassing: The sample is degassed to remove any dissolved air.

• Equilibration: The sample is brought to the desired temperature, and the system is allowed to reach equilibrium.

• Measurement: The pressure exerted by the vapor in equilibrium with the liquid is measured using a pressure transducer. The measurement is repeated at different temperatures to obtain a vapor pressure curve.[23]

Performance Comparison and Applications in Research and Drug Development

1,1,3,3,5,5-Hexamethyltrisiloxane: Its reactivity makes it a valuable building block in the synthesis of custom silicone-based materials. For researchers in drug delivery, this could involve the creation of novel silicone-based polymers for controlled-release formulations or biocompatible coatings for medical devices. Its lower boiling point and higher vapor pressure compared to Octamethyltrisiloxane indicate greater volatility, a property that can be advantageous in applications requiring solvent evaporation.

Octamethyltrisiloxane: Its inertness and low surface tension make it an excellent candidate as a non-reactive vehicle or excipient in topical pharmaceutical and cosmetic formulations.[24] It can act as a spreading agent, improving the application and feel of creams and lotions.[5] In drug development, it could be explored as a solvent for hydrophobic drugs in non-aqueous formulations or as a lubricant in the manufacturing of solid dosage forms. Its lower volatility compared to its hexamethyl counterpart may be beneficial in formulations where a longer residence time on the skin is desired.

Conclusion

1,1,3,3,5,5-Hexamethyltrisiloxane and Octamethyltrisiloxane, while structurally similar, offer distinct properties that make them suitable for different applications in research and drug development. The choice between these two siloxanes will ultimately depend on the specific requirements of the application. For synthetic applications requiring a reactive silane, 1,1,3,3,5,5-Hexamethyltrisiloxane is the logical choice. For formulation work demanding an inert, stable, and lubricating component, Octamethyltrisiloxane is a more appropriate candidate. The data and experimental outlines provided in this guide serve as a valuable starting point for scientists and researchers in making an informed decision for their specific needs.

References

• 1. scbt.com [scbt.com]
• 2. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 3. Octamethyltrisiloxane - Hazardous Agents | Haz-Map [haz-map.com]
• 4. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD - Google Books [books.google.com]
• 5. Octamethyltrisiloxane - PDMS-Dimethyl Silicone Fluid - Qingdao Hengda Chemical New Material Co., Ltd. [hengdasilane.com]
• 6. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 7. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 8. oecd.org [oecd.org]
• 9. oecd.org [oecd.org]
• 10. Experimental evaluation of in vitro stability of purified polydimethylsiloxanes (silicone oil) in viscosity ranges from 1000 to 5000 centistokes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. tamson-instruments.com [tamson-instruments.com]
• 13. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 14. 1,1,3,3,5,5-Hexamethyltrisiloxane - Hubei Co-Formula Material Tech Co.,Ltd. [cfmats.com]
• 15. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 16. ASTM D445 - eralytics [eralytics.com]
• 17. store.astm.org [store.astm.org]
• 18. filab.fr [filab.fr]
• 19. oecd.org [oecd.org]
• 20. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 21. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 22. oecd.org [oecd.org]
• 23. consilab.de [consilab.de]
• 24. echa.europa.eu [echa.europa.eu]

A Researcher's Guide to Silanes for Hydrophobic Surface Modification

For scientists and professionals in drug development, achieving precise control over surface properties is a critical factor in the success of novel therapeutics and delivery systems. The ability to render a surface hydrophobic can significantly impact biocompatibility, protein adsorption, and the overall performance of a material. Silanization, the process of modifying a surface with silane (B1218182) coupling agents, stands out as a versatile and effective method for creating robust and tunable hydrophobic coatings.[1]

This guide provides an objective comparison of various silanes used for hydrophobic surface modification, supported by experimental data. It delves into the key performance indicators of different silane types, offers detailed experimental protocols for their application and characterization, and visualizes the underlying principles and workflows.

Performance Showdown: Comparing Silanes for Hydrophobicity

The effectiveness of a silane in creating a hydrophobic surface is primarily determined by its molecular structure, including the length of its alkyl chain and the nature of its reactive headgroup. Generally, longer alkyl chains and the presence of fluorine atoms lead to increased hydrophobicity, which is quantified by a higher water contact angle and lower surface free energy.

Key Performance Indicators

The selection of an appropriate silane depends on the desired degree of hydrophobicity and the specific substrate being modified. The following table summarizes key performance indicators for a range of commonly used silanes.

Silane Type	Alkyl Chain Length	Reactive Group	Typical Water Contact Angle (WCA) on Silica/Glass	Surface Free Energy (mN/m)	Key Considerations
Alkylsilanes
Methyltrimethoxysilane	C1	Trimethoxy	~70-80°	High	Provides moderate hydrophobicity.
Propyltriethoxysilane	C3	Triethoxy	~90-100°	Moderate	Offers a noticeable increase in hydrophobicity over C1.
Octyltriethoxysilane	C8	Triethoxy	~105-115°	Low	A commonly used silane for achieving good hydrophobicity.[2]
Dodecyltrichlorosilane	C12	Trichloro	~110-120°	Very Low	Longer chain length enhances hydrophobicity.
Tetradecyltrichlorosilane (C14)	C14	Trichloro	Expected to be >110°	Very Low	Data is less common, but performance is expected to be similar to or slightly better than C12.[3]
Octadecyltrichlorosilane (OTS)	C18	Trichloro	>110° (can reach up to 165° on textured surfaces)[4]	Very Low	The gold standard for creating highly hydrophobic, self-assembled monolayers.[3][5]
Fluorinated Silanes
Trichloro(1H,1H,2H,2H-perfluorooctyl)silane (FOTS)	C8 (fluorinated)	Trichloro	>120°	Extremely Low	The presence of fluorine significantly increases hydrophobicity and also imparts oleophobicity (oil repellency).[6]

Note: The performance of silanes can be influenced by factors such as the substrate material, surface roughness, and the deposition method used.[7]

Experimental Protocols

Reproducible and reliable surface modification requires carefully controlled experimental procedures. Below are detailed protocols for the silanization of a silica-based substrate and the subsequent characterization of its hydrophobic properties.

Protocol 1: Silanization of a Silica Surface via Solution Deposition

This protocol describes a common method for applying an alkylsilane coating to a glass or silicon wafer substrate.

Materials:

• Substrate (e.g., glass microscope slide, silicon wafer)

• Selected silane (e.g., Octadecyltrichlorosilane - OTS)

• Anhydrous solvent (e.g., toluene (B28343) or hexane)

• Piranha solution (7:3 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment in a fume hood.

• Deionized water

• Nitrogen gas stream

• Beakers and petri dishes

• Sonicator

• Oven

Procedure:

• Substrate Cleaning:

  • Place the substrates in a beaker and sonicate in acetone (B3395972) for 15 minutes, followed by sonication in isopropanol (B130326) for 15 minutes.

  • Rinse the substrates thoroughly with deionized water.

  • Immerse the substrates in freshly prepared piranha solution for 30 minutes to hydroxylate the surface.

  • Rinse the substrates extensively with deionized water.

  • Dry the substrates under a stream of nitrogen gas and then bake in an oven at 110°C for 1 hour to remove any residual water.

• Silane Solution Preparation:

  • In a glove box or under an inert atmosphere, prepare a 1-5 mM solution of the chosen silane in an anhydrous solvent. Trichlorosilanes are highly sensitive to moisture.[3]

• Silanization:

  • Immerse the cleaned and dried substrates in the silane solution for 2-24 hours at room temperature. The optimal immersion time can vary depending on the silane and desired coating density.

  • After immersion, remove the substrates from the solution and rinse thoroughly with the anhydrous solvent to remove any unbound silane.

• Curing:

  • Dry the coated substrates under a stream of nitrogen gas.

  • Cure the silane layer by baking the substrates in an oven at 110-120°C for 1 hour. This step promotes the formation of a stable, cross-linked siloxane network on the surface.

Protocol 2: Characterization of Hydrophobic Surfaces

A. Water Contact Angle (WCA) Measurement:

This technique provides a quantitative measure of a surface's hydrophobicity.

Equipment:

• Contact angle goniometer with a high-resolution camera

• Syringe with a fine needle for dispensing water droplets

Procedure:

• Place the silane-modified substrate on the sample stage of the goniometer.

• Carefully dispense a small droplet (typically 2-5 µL) of deionized water onto the surface.

• Capture a high-resolution image of the droplet at the solid-liquid-vapor interface.

• Use the accompanying software to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

• Repeat the measurement at multiple locations on the surface to ensure statistical relevance. A higher contact angle indicates greater hydrophobicity.

B. Surface Free Energy (SFE) Determination using the Owens-Wendt-Rabel-Kaelble (OWRK) Method:

The OWRK method is a common approach to calculate the surface free energy of a solid by measuring the contact angles of two or more liquids with known surface tension properties.[8][9]

Equipment:

• Contact angle goniometer

• A set of probe liquids with known polar and dispersive surface tension components (e.g., deionized water and diiodomethane).

Procedure:

• Measure the contact angle of at least two different probe liquids on the silane-modified surface using the procedure described above.

• The OWRK method divides the surface free energy (γ) into a polar (γP) and a dispersive (γD) component. The relationship is expressed by the following equation:

  (1 + cosθ)γL = 2(γSDγLD)1/2 + 2(γSPγLP)1/2

  where:

  • θ is the contact angle of the probe liquid on the solid surface.

  • γL is the total surface tension of the probe liquid.

  • γLD and γLP are the dispersive and polar components of the probe liquid's surface tension, respectively (these are known values).

  • γSD and γSP are the unknown dispersive and polar components of the solid's surface free energy.

• By measuring the contact angles of two liquids, a system of two linear equations with two unknowns (γSD and γSP) is created. Solving this system yields the dispersive and polar components of the surface free energy.

• The total surface free energy of the solid (γS) is the sum of its dispersive and polar components: γS = γSD + γSP. A lower total surface free energy corresponds to a more hydrophobic surface.

Visualizing the Process and Principles

Diagrams generated using Graphviz (DOT language) can effectively illustrate the experimental workflow and the fundamental relationships governing the hydrophobicity of silanized surfaces.

Caption: Experimental workflow for hydrophobic surface modification using silanes.

Caption: Relationship between silane structure and resulting hydrophobic properties.

References

• 1. Silanization - Wikipedia [en.wikipedia.org]
• 2. Hydrophobic Material: Effect of Alkyl Chain Length on the Surface Roughness [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Surface Characteristics of Silicon Nanowires/Nanowalls Subjected to Octadecyltrichlorosilane Deposition and n-octadecane Coating - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhancing Textile Water Repellency with Octadecyltrichlorosilane (OTS) and Hollow Silica Nanoparticles [mdpi.com]
• 6. Hydrophobic Silane Surface Treatments - Gelest [technical.gelest.com]
• 7. Systematic Study of Wettability Alteration of Glass Surfaces by Dichlorooctamethyltetrasiloxane Silanization—A Guide for Contact Angle Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Owens, Wendt, Rabel and Kaelble (OWRK) method | KRÜSS Scientific [kruss-scientific.com]
• 9. biolinscientific.com [biolinscientific.com]

Navigating the Siloxane Landscape: A Comparative Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane Alternatives in Polymer Chemistry

For researchers and professionals in polymer chemistry and drug development, the selection of appropriate reagents is paramount to achieving desired material properties. 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS), a linear siloxane, is a versatile molecule often employed as a building block, chain extender, or end-capper in the synthesis of silicone polymers. However, a range of alternative siloxanes offers unique functionalities and physical properties that can be leveraged to tailor polymer characteristics. This guide provides an objective comparison of HMTS and its alternatives, supported by physical data and detailed experimental protocols for performance evaluation.

Unveiling the Alternatives: A Look at Short-Chain Siloxanes

Alternatives to HMTS in polymer chemistry primarily include other short-chain linear siloxanes and functionalized siloxanes. These alternatives can be broadly categorized based on their structure and reactivity. Non-functional linear siloxanes, such as hexamethyldisiloxane (B120664) (L2) and octamethyltrisiloxane (B120667) (L3), offer variations in chain length, which can influence the viscosity and thermal properties of the resulting polymer. Functionalized siloxanes, on the other hand, contain reactive groups like vinyl or hydride moieties, enabling them to actively participate in polymerization reactions such as hydrosilylation to form cross-linked networks.

The choice of a specific siloxane can significantly impact the final properties of a silicone polymer, including its mechanical strength, elongation, and thermal stability. For instance, shorter-chain siloxanes may lead to polymers with lower viscosity, while functionalized siloxanes are essential for creating durable, cross-linked elastomers.

Physical and Chemical Properties: A Data-Driven Comparison

The selection of a suitable siloxane is often guided by its fundamental physical and chemical properties. The following table summarizes key data for HMTS and its common alternatives.

Property	1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)	Hexamethyldisiloxane (L2)	Octamethyltrisiloxane (L3)	Decamethyltetrasiloxane (L4)	1,1,3,3-Tetramethyldisiloxane (TMDS)	1,3-Divinyltetramethyldisiloxane (B1580860)
CAS Number	107-51-7	107-46-0	107-51-7	141-62-8	3277-26-7	2627-95-4
Molecular Formula	C6H20O2Si3	C6H18OSi2	C8H24O2Si3	C10H30O3Si4	C4H14OSi2	C8H18OSi2
Molecular Weight ( g/mol )	236.53	162.38	236.53	310.68	134.33	186.42
Boiling Point (°C)	153	101	153	194	70-71	139
Density (g/cm³ at 25°C)	0.819	0.764	0.819	0.854	0.757	0.814
Refractive Index (nD20)	1.384	1.377	1.384	1.390	1.370	1.412
Viscosity (cSt at 25°C)	1.0	0.65	1.0	1.5	0.6	0.8
Key Feature	Non-functional linear trisiloxane	Non-functional disiloxane	Non-functional trisiloxane	Non-functional tetrasiloxane	Hydride-functional disiloxane	Vinyl-functional disiloxane

Performance in Polymer Chemistry: A Comparative Overview

The performance of these siloxanes in polymer synthesis is intrinsically linked to their structure.

• Non-Functional Linear Siloxanes (L2, L3, L4): These act primarily as chain extenders or end-cappers through equilibrium reactions. Their chain length directly influences the molecular weight and viscosity of the resulting silicone fluid or pre-polymer. Shorter chains like L2 will lead to lower viscosity products compared to L3 (HMTS) and L4. While direct comparative studies on mechanical properties are sparse, it is established that the molecular weight between crosslinks is a critical factor. Using shorter non-functional siloxanes as chain extenders in a formulation can lead to a higher crosslink density, potentially increasing hardness and reducing elongation at break in the final elastomer.[1][2]

• Functionalized Siloxanes (TMDS, 1,3-Divinyltetramethyldisiloxane): These molecules are highly reactive and play a crucial role in addition-cure silicone systems.

  • Hydride-terminated siloxanes like TMDS act as crosslinkers, reacting with vinyl-functional silicones in the presence of a platinum catalyst.[3] The concentration and functionality of the hydride siloxane directly control the crosslink density of the elastomer.

  • Vinyl-terminated siloxanes like 1,3-divinyltetramethyldisiloxane can be incorporated into the polymer backbone and serve as sites for crosslinking with hydride-functional siloxanes. They can also be used to synthesize vinyl-terminated silicone polymers, which are the base of many addition-cured silicone rubbers.[4]

The following diagram illustrates the roles of these different siloxane alternatives in the synthesis of silicone polymers.

Caption: Roles of HMTS and its alternatives in polymer synthesis.

Experimental Protocols

To facilitate an objective comparison of HMTS and its alternatives, the following experimental protocols are provided.

Experimental Workflow for Performance Evaluation

The diagram below outlines a general workflow for comparing the performance of different short-chain siloxanes in an addition-cured silicone elastomer formulation.

Caption: Generalized workflow for elastomer performance evaluation.

Protocol 1: Synthesis of Vinyl-Terminated Polydimethylsiloxane (PDMS) Base Polymer

This protocol describes the synthesis of a vinyl-terminated PDMS polymer, which can serve as the base for evaluating different siloxane chain extenders and crosslinkers.

Materials:

• Octamethylcyclotetrasiloxane (D4)

• 1,3-Divinyltetramethyldisiloxane (end-capper)

• Sulfuric acid (catalyst)

• Sodium bicarbonate (neutralizing agent)

• Anhydrous sodium sulfate (B86663) (drying agent)

Procedure:

• In a two-necked round-bottom flask equipped with a magnetic stirrer, combine D4 and 1,3-divinyltetramethyldisiloxane. The molar ratio of D4 to the end-capper will determine the final molecular weight of the polymer.[4]

• Slowly add sulfuric acid (approximately 2% by weight of the total monomers) to the mixture while stirring at room temperature.[4]

• Continue stirring the reaction at room temperature for 22-24 hours. Monitor the progress of the polymerization by measuring the solid content of the reaction mixture.

• Once the solid content reaches approximately 85%, neutralize the acid catalyst by the slow addition of moist sodium bicarbonate until the effervescence ceases.

• Add anhydrous sodium sulfate to the mixture to remove any residual moisture and stir for 1 hour.

• Filter the mixture to remove the salts.

• Remove any unreacted cyclic siloxanes by vacuum distillation to obtain the purified vinyl-terminated PDMS polymer.

• Characterize the polymer by Gel Permeation Chromatography (GPC) to determine the number-average (Mn) and weight-average (Mw) molecular weights and by 1H NMR to confirm the vinyl end-groups.[4]

Protocol 2: Preparation and Mechanical Testing of an Addition-Cured Silicone Elastomer

This protocol details the formulation and testing of a silicone elastomer, where the type of short-chain siloxane can be varied.

Materials:

• Synthesized vinyl-terminated PDMS (from Protocol 1)

• Hydride-functional siloxane crosslinker (e.g., methylhydrosiloxane-dimethylsiloxane copolymer)

• Short-chain siloxane to be tested (e.g., HMTS, L2, L3, or TMDS)

• Fumed silica (reinforcing filler), surface-treated

• Platinum catalyst (e.g., Karstedt's catalyst)

• Toluene (B28343) (for dispersion)

Procedure:

• Formulation: In a mixing vessel, combine the vinyl-terminated PDMS, the short-chain siloxane being tested, and the fumed silica. The amounts should be calculated based on the desired final properties.

• Mixing: Use a two-roll mill or a high-shear mixer to achieve a uniform dispersion of the silica in the polymer matrix. If using a high-shear mixer, toluene can be added to reduce viscosity and improve mixing, and later removed under vacuum.

• Crosslinker and Catalyst Addition: Add the hydride-functional siloxane crosslinker and the platinum catalyst to the mixture. The ratio of Si-H groups from the crosslinker to the vinyl groups from the base polymer and any functional alternative is crucial for proper curing and should be carefully controlled (typically a slight excess of Si-H is used).[5]

• Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles.

• Curing: Pour the degassed mixture into a mold and cure in a compression press at a specified temperature and time (e.g., 120°C for 10 minutes).[6]

• Post-Curing: Remove the cured elastomer from the mold and post-cure in an oven at a higher temperature (e.g., 200°C for 4 hours) to ensure complete crosslinking and remove any volatile byproducts.[6]

• Mechanical Testing:

  • Allow the post-cured samples to equilibrate at room temperature for at least 24 hours.

  • Use a die to cut dumbbell-shaped specimens according to ASTM D412 standards.

  • Measure the tensile strength and elongation at break using a universal testing machine at a specified crosshead speed.[7]

  • Measure the hardness of the elastomer using a Shore A durometer according to ASTM D2240.

• Data Analysis: Compare the mechanical properties of the elastomers prepared with different short-chain siloxanes to evaluate their relative performance.

Conclusion

While 1,1,3,3,5,5-Hexamethyltrisiloxane is a valuable component in silicone polymer synthesis, a variety of alternatives offer a broader palette for material design. Non-functional linear siloxanes of varying chain lengths allow for the tuning of viscosity and molecular weight, while functionalized siloxanes are indispensable for creating robust, cross-linked elastomers through reactions like hydrosilylation. The provided data and experimental protocols offer a framework for researchers to systematically evaluate and select the optimal siloxane for their specific application, enabling the development of next-generation polymeric materials with tailored properties.

References

• 1. spiedigitallibrary.org [spiedigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. China Hydride Terminated Polydimethylsiloxane Manufacturers, Suppliers, Factory - Cheap Hydride Terminated Polydimethylsiloxane - SILIBASE SILICONE [silibasesilicone.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hydride-Functional Silicones - Gelest [technical.gelest.com]
• 6. EP2100921A1 - Addition curable silicone rubber composition and cured silicone rubber - Google Patents [patents.google.com]
• 7. gelest.com [gelest.com]

A Comparative Guide to Siloxane Reducing Agents: 1,1,3,3,5,5-Hexamethyltrisiloxane vs. Polymethylhydrosiloxane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the choice of a reducing agent is pivotal for achieving desired chemical transformations with high efficiency and selectivity. Among the various options, organosilanes have emerged as a safer and more environmentally benign alternative to traditional metal hydrides. This guide provides a detailed comparison of two such siloxane-based reducing agents: 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) and the widely used Polymethylhydrosiloxane (PMHS).

While both compounds share a common siloxane backbone, the available scientific literature reveals a significant disparity in their documented applications as primary reducing agents for functional group transformations. Polymethylhydrosiloxane (PMHS) is a well-established and versatile reagent with a vast body of research supporting its efficacy. In contrast, 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS), although classified as a silane (B1218182) reducing agent, has limited specific experimental data available in the public domain regarding its direct use in the reduction of common functional groups.

This comparison, therefore, will highlight the extensively documented capabilities of PMHS and contrast them with the currently understood, albeit less experimentally substantiated, potential of HMTS.

Physical and Chemical Properties

A fundamental comparison of the physical and chemical properties of HMTS and PMHS is essential for understanding their potential applications and handling requirements.

Property	1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)	Polymethylhydrosiloxane (PMHS)
CAS Number	1189-93-1	63148-57-2
Molecular Formula	C6H20O2Si3	[-Si(H)(CH3)O-]n
Molecular Weight	208.48 g/mol	Variable (polymer)
Appearance	Colorless liquid	Colorless liquid
Boiling Point	128 °C	Variable
Density	~0.822 g/mL at 25 °C	~0.996 g/mL at 25 °C
Key Feature	A discrete, well-defined molecule.	A polymeric structure with multiple Si-H bonds.

Efficacy as a Reducing Agent: A Tale of Two Siloxanes

The true measure of a reducing agent lies in its performance across a range of functional groups. Here, the distinction between PMHS and HMTS becomes most apparent.

Polymethylhydrosiloxane (PMHS): The Established Workhorse

PMHS is a cost-effective, stable, and eco-friendly reducing agent that has been extensively studied and utilized in organic synthesis.[1] Its polymeric nature, featuring multiple silicon-hydride (Si-H) bonds, makes it an efficient hydride donor in the presence of a suitable catalyst.

Key Advantages of PMHS:

• Versatility: PMHS, in conjunction with various catalysts (e.g., palladium, tin, titanium, zinc compounds), can reduce a wide array of functional groups.[1]

• Cost-Effectiveness: It is an inexpensive byproduct of the silicone industry.[2]

• Stability: PMHS is stable in air and moisture, allowing for easier handling and storage compared to many other reducing agents.[1]

• Mild Reaction Conditions: Many reductions using PMHS can be carried out under mild conditions.

• Simplified Work-up: The polymeric silicone byproducts are often insoluble and can be easily removed by filtration.[3]

Documented Reductions with PMHS:

The following table summarizes the performance of PMHS in the reduction of various functional groups, with data extracted from published literature.

Functional Group	Substrate Example	Product	Catalyst/Conditions	Yield (%)	Reference
Aldehyde	Benzaldehyde	Benzyl alcohol	Zn(OAc)2 / Imidazole (B134444)	95	[4]
Ketone	Acetophenone (B1666503)	1-Phenylethanol	Zn(OAc)2 / Imidazole	98	[4]
Ester	Ethyl benzoate	Benzyl alcohol	Ti(O-i-Pr)4 / NaCl	92	Not specified in snippets
Nitro Compound	Nitrobenzene	Aniline	Pd(OAc)2, aq. KF	High	[2]
Alkyl Halide	1-Bromooctane	Octane	Pd(OAc)2, KF	95	Not specified in snippets
Deoxygenation	1-Dodecanol	Dodecane	B(C6F5)3	98	Not specified in snippets

1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS): The Untapped Potential

HMTS is categorized as a high molecular weight silane reducing agent.[5] Like other organosilanes, the polarization of the Si-H bond renders the hydrogen hydridic, enabling it to act as a reducing agent.[5] However, there is a notable absence of specific, peer-reviewed experimental data detailing its efficacy in the reduction of common functional groups. Most of the available literature focuses on its use in hydrosilylation reactions, where it adds across a double or triple bond, or as a precursor in the synthesis of other organosilicon compounds.[6]

While it is plausible that HMTS could be employed in similar catalytic systems as PMHS, the lack of concrete data prevents a direct and quantitative comparison of its performance. Further research is required to fully elucidate the potential of HMTS as a standalone reducing agent in organic synthesis.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for any chemical transformation.

Representative Protocol for the Reduction of a Ketone using PMHS

Reduction of Acetophenone to 1-Phenylethanol:

• Materials: Acetophenone, Polymethylhydrosiloxane (PMHS), Zinc Acetate (B1210297) (Zn(OAc)2), Imidazole, Toluene (B28343).

• Procedure:

  • To a stirred solution of acetophenone (1.0 mmol) in toluene (5 mL) is added zinc acetate (0.05 mmol) and imidazole (0.1 mmol).

  • Polymethylhydrosiloxane (1.5 mmol) is then added dropwise to the mixture at room temperature.

  • The reaction is stirred at 80 °C and monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, the reaction mixture is cooled to room temperature and quenched with 1M HCl.

  • The aqueous layer is extracted with ethyl acetate (3 x 10 mL).

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica (B1680970) gel to afford 1-phenylethanol.

Note: This is a general protocol and may require optimization for different substrates.

Experimental Protocol for Reductions using HMTS

Currently, there is a lack of readily available, detailed experimental protocols for the use of 1,1,3,3,5,5-Hexamethyltrisiloxane as a primary reducing agent for the transformation of common functional groups in the scientific literature. Researchers interested in exploring the potential of HMTS would likely need to adapt existing protocols for other organosilanes and perform significant optimization.

Visualizing the Chemistry

Diagrams can provide a clearer understanding of the chemical processes and workflows.

Caption: A generalized experimental workflow for the reduction of a substrate using a siloxane reducing agent and a catalyst.

Caption: A simplified diagram illustrating the general mechanism of a catalyzed silane reduction of a carbonyl group.

Conclusion

Polymethylhydrosiloxane (PMHS) stands out as a highly effective, versatile, and well-documented reducing agent for a broad spectrum of functional groups in organic synthesis. Its affordability, stability, and the ease of removal of its byproducts make it an attractive choice for both academic research and industrial applications.

In contrast, while 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) possesses the requisite chemical structure to act as a reducing agent, there is a significant lack of specific experimental evidence in the current literature to support its widespread use for this purpose. Its applications appear to be more specialized, particularly in the realm of hydrosilylation.

For researchers and professionals in drug development seeking a reliable and well-characterized siloxane-based reducing agent, PMHS is the clear and evidence-backed choice. The potential of HMTS as a primary reducing agent remains an area ripe for future investigation, which could uncover novel reactivities and applications.

References

• 1. Reductive deoxygenation of alcohols by PMHS assisted by iodide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Pd-Catalyzed Silicon Hydride Reductions of Aromatic and Aliphatic Nitro Groups [organic-chemistry.org]
• 3. [PDF] Pd-catalyzed silicon hydride reductions of aromatic and aliphatic nitro groups. | Semantic Scholar [semanticscholar.org]
• 4. PMHS, Polymethylhydrosiloxane [organic-chemistry.org]
• 5. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | [gelest.com]
• 6. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]

Performance Showdown: 1,1,3,3,5,5-Hexamethyltrisiloxane in Silicone Coatings Against Other Siloxanes

For researchers, scientists, and drug development professionals, the selection of optimal components for silicone coatings is critical. This guide provides a comprehensive comparison of 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS) against other common siloxanes used in silicone coating formulations. By examining key performance metrics, this document aims to inform material selection for advanced applications.

The unique properties of silicone coatings, such as hydrophobicity, thermal stability, and chemical resistance, are significantly influenced by the type of siloxane used in their formulation. 1,1,3,3,5,5-Hexamethyltrisiloxane, a linear siloxane, offers a distinct performance profile compared to cyclic siloxanes like octamethylcyclotetrasiloxane (B44751) (D4) and longer-chain polydimethylsiloxanes (PDMS). Understanding these differences is paramount for developing coatings with tailored functionalities.

Executive Summary of Comparative Performance

While direct quantitative comparisons in single studies are limited, a synthesis of available data and established principles in silicone chemistry allows for a robust comparative analysis. HMTS, with its low molecular weight and linear structure, generally contributes to coatings with lower viscosity and enhanced surface wetting. In contrast, higher molecular weight PDMS can increase the flexibility and durability of the coating. Cyclic siloxanes like D4 are known for their volatility, which can be a factor during curing and in the final coating properties.

Performance Metric	1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS)	Octamethylcyclotetrasiloxane (D4)	Polydimethylsiloxane (PDMS, higher MW)
Hydrophobicity (Water Contact Angle)	Good	Good	Excellent
Thermal Stability (Decomposition Temp.)	High	Moderate to High	Very High
Chemical Resistance	Good	Good	Excellent
Flexibility	Moderate	Moderate	High
Curing Characteristics	Can act as a reactive intermediate	Volatile, can affect film formation	Forms cross-linked networks

Key Performance Areas in Detail

Hydrophobicity and Surface Properties

The hydrophobicity of a silicone coating, crucial for applications requiring water repellency, is determined by the arrangement of methyl groups at the surface. While all siloxanes impart hydrophobicity, the structure and mobility of the siloxane chains play a significant role. Coatings formulated with silane/siloxane mixtures have been shown to achieve high water contact angles, often exceeding 100°.[1] The low surface tension of compounds like HMTS contributes to these hydrophobic properties.[2]

Thermal Stability

The inherent strength of the silicon-oxygen (Si-O) bond provides all polysiloxanes with excellent thermal stability compared to organic polymers.[3] Polysiloxane materials can generally withstand decomposition temperatures above 300°C.[3] The thermal stability of a specific silicone coating depends on the overall formulation, including the type of siloxane, crosslinking density, and the presence of any fillers. For instance, the introduction of phenyl groups into the siloxane structure can further enhance thermal stability.[4]

Chemical Resistance

Silicone coatings are known for their chemical inertness, making them suitable for protecting substrates in harsh chemical environments. They exhibit good resistance to a wide range of chemicals, although they can be susceptible to strong acids and bases, which can cause depolymerization of the siloxane backbone.[5] The crosslink density and the nature of the organic groups attached to the silicon atoms influence the chemical resistance.

Experimental Protocols

To ensure accurate and reproducible comparison of silicone coating performance, standardized experimental protocols are essential.

Water Contact Angle Measurement (Sessile Drop Method)

This method is widely used to determine the hydrophobicity of a coating surface.

Principle: A droplet of a liquid (typically deionized water) is placed on the solid surface, and the angle formed between the tangent to the droplet at the solid-liquid interface and the solid surface is measured.

Apparatus: A contact angle goniometer equipped with a light source, a sample stage, and a camera for image capture.

Procedure:

• A small droplet of deionized water is carefully deposited onto the surface of the coated substrate.

• An image of the droplet is captured by the camera.

• Software is used to analyze the image and determine the contact angle at the liquid-solid-vapor interface.[6][7]

Contact Angle Measurement Workflow

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the silicone coatings.

Principle: The mass of a sample is measured over time as the temperature changes. This allows for the determination of decomposition temperatures.

Apparatus: A thermogravimetric analyzer.

Procedure:

• A small, precisely weighed sample of the cured silicone coating is placed in a sample pan.

• The pan is placed in the TGA furnace.

• The sample is heated at a controlled rate in a specified atmosphere (e.g., nitrogen or air).

• The weight loss of the sample is recorded as a function of temperature.

• The temperature at which significant weight loss occurs is identified as the decomposition temperature.

TGA Experimental Workflow

Chemical Resistance Testing

This testing evaluates the ability of the coating to withstand exposure to various chemicals. ASTM D1308 is a common standard for this purpose.[8]

Principle: The coating is exposed to specific chemical reagents for a defined period, and any changes in its properties are observed.

Apparatus: Test panels coated with the silicone formulation, chemical reagents, and means for observation (e.g., visual inspection, gloss meter).

Procedure:

• Apply the chemical reagent to a defined area on the coated test panel.

• Cover the area (e.g., with a watch glass) to prevent evaporation, if required by the specific test.

• After a specified exposure time, remove the reagent and clean the surface.

• Visually inspect the coating for any changes, such as discoloration, blistering, swelling, or loss of adhesion.

• Quantitative measurements, such as gloss retention, can also be performed.[9][10]

Chemical Resistance Testing Logic

Conclusion

The selection of a siloxane for a silicone coating formulation is a critical decision that directly impacts the final properties of the coating. 1,1,3,3,5,5-Hexamethyltrisiloxane is a valuable component for controlling viscosity and enhancing surface properties. For applications requiring maximum flexibility and durability, higher molecular weight polydimethylsiloxanes may be more suitable. Cyclic siloxanes, while useful in certain contexts, require careful consideration of their volatility. A thorough understanding of the performance trade-offs associated with each type of siloxane, guided by standardized testing, is essential for the development of high-performance silicone coatings.

References

• 1. Siloxane-Starch-Based Hydrophobic Coating for Multiple Recyclable Cellulosic Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 1189-93-1: 1,1,3,3,5,5-Hexamethyltrisiloxane [cymitquimica.com]
• 3. sioresin.com [sioresin.com]
• 4. Silicone Nanocomposites with Enhanced Thermal Resistance: A Short Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dl.astm.org [dl.astm.org]
• 6. users.aalto.fi [users.aalto.fi]
• 7. biolinscientific.com [biolinscientific.com]
• 8. ASTM Standards For Chemical Resistance In Coatings [croccoatings.com]
• 9. benchchem.com [benchchem.com]
• 10. Chemical Resistance - A Plus Coating [apluscoating.com]

A Comparative Guide to Polysiloxanes Synthesized with 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Polymer Performance with Supporting Experimental Data

The synthesis of polysiloxanes with tailored properties is a cornerstone of advanced materials science, with applications spanning from industrial coatings to sophisticated biomedical devices. The choice of the siloxane monomer is a critical determinant of the final polymer's characteristics. This guide provides a comprehensive comparison of polymers synthesized using 1,1,3,3,5,5-hexamethyltrisiloxane and its derivatives against other common polysiloxane precursors. Through a detailed examination of their synthesis, characterization, and performance, this document aims to equip researchers with the necessary information to select the optimal materials for their specific applications.

Performance Comparison of Polysiloxanes

The properties of polysiloxane elastomers are significantly influenced by the choice of the crosslinking agent. 1,1,3,3,5,5-Hexamethyltrisiloxane serves as a key building block for various functionalized crosslinkers. This section compares the thermal and mechanical properties of polysiloxanes crosslinked with a derivative of hexamethyltrisiloxane against those crosslinked with a common alternative, a methylhydrosiloxane-dimethylsiloxane copolymer.

Property	Polysiloxane with Hexamethyltrisiloxane-based Crosslinker	Polysiloxane with Methylhydrosiloxane-dimethylsiloxane Copolymer Crosslinker
Thermal Stability (TGA)
Onset of Degradation (T5%)	~362-392°C in air[1]	Typically >300°C in inert atmosphere[2]
Temperature of Max. Degradation	~493°C in air[1]	~600°C for filled elastomers in nitrogen[3]
Residue at 800°C	40.5–77.6% in N2, depending on phenyl content[4]	Varies with formulation
Glass Transition Temp. (DSC)	-117.6°C (mid-point) for a generic silicone[5]	-127°C for a generic silicone rubber[6]
Mechanical Properties
Tensile Strength	Dependent on formulation, can be enhanced with fillers	5 – 11 N/mm² for typical silicone rubber[7]
Elongation at Break	Dependent on formulation	100 – 1,100% for typical silicone rubber[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. This section outlines the key experimental protocols for the synthesis and characterization of polysiloxanes.

Synthesis of Silicone Elastomer via Hydrosilylation

This protocol describes a typical procedure for the synthesis of a silicone elastomer by the platinum-catalyzed hydrosilylation reaction between a vinyl-terminated polydimethylsiloxane (B3030410) (PDMS) and a Si-H functional crosslinker, such as a derivative of 1,1,3,3,5,5-hexamethyltrisiloxane.[8]

Materials:

• Vinyl-terminated polydimethylsiloxane (PDMS)

• 1,1,3,3,5,5-Hexamethyltrisiloxane or a functionalized derivative (Si-H functional)

• Platinum catalyst (e.g., Karstedt's catalyst)

• Toluene (anhydrous)

Procedure:

• In a clean, dry flask under an inert atmosphere (e.g., argon), dissolve the vinyl-terminated PDMS in anhydrous toluene.

• Add the 1,1,3,3,5,5-hexamethyltrisiloxane derivative (crosslinker) to the solution. The molar ratio of Si-H groups to vinyl groups is a critical parameter and should be carefully controlled to achieve the desired crosslink density.

• Add the platinum catalyst to the reaction mixture. The catalyst concentration is typically in the range of 10-30 ppm.[9]

• Stir the reaction mixture at a controlled temperature (e.g., 40-80°C) for a specified duration (e.g., 24-48 hours) to ensure complete curing.[9][10]

• After the reaction is complete, the solvent can be removed under vacuum to yield the crosslinked silicone elastomer.

Hydrosilylation Synthesis Workflow

Characterization Techniques

GPC is employed to determine the molecular weight and molecular weight distribution of polymers.

Protocol:

• Sample Preparation: Dissolve approximately 1-2 mg/mL of the polysiloxane sample in an appropriate solvent like HPLC-grade tetrahydrofuran (B95107) (THF) or toluene.[11][12] Filter the solution through a 0.2 µm PTFE syringe filter.[11]

• Instrumentation: Utilize a GPC system equipped with a pump, autosampler, column oven, and a differential refractive index (DRI) detector.[11]

• Chromatographic Conditions:

  • Columns: A set of columns suitable for the expected molecular weight range of the polymer (e.g., Phenogel columns).[10]

  • Mobile Phase: THF or Toluene.[11][12]

  • Flow Rate: 1.0 mL/min.[10]

  • Temperature: 40°C.[10]

• Calibration: Calibrate the system using polystyrene standards.[10]

GPC Analysis Workflow

TGA is used to evaluate the thermal stability and decomposition profile of the polymers.

Protocol:

• Sample Preparation: Place approximately 7 mg of the elastomer sample into an alumina (B75360) crucible.[3]

• Instrumentation: Use a TGA instrument capable of controlled heating and atmosphere switching.

• Measurement Conditions:

  • Heating Program: Heat the sample from 40°C to 750°C at a rate of 10-30 K/min under a nitrogen atmosphere (80 ml/min).[1][3] Then, switch the atmosphere to air (80 ml/min) and heat to 900°C.[3]

• Data Analysis: Analyze the resulting weight loss curve to determine the onset of decomposition and the percentage of residue at high temperatures.

DSC is used to determine thermal transitions such as the glass transition temperature (Tg).

Protocol:

• Sample Preparation: Seal a small amount of the polymer sample (e.g., 8-10 mg) in an aluminum pan.

• Instrumentation: Utilize a DSC instrument.

• Measurement Conditions:

  • Temperature Program: Cool the sample to a low temperature (e.g., -150°C) and then heat at a controlled rate (e.g., 10°C/min) to a temperature above the expected transitions.[1][6]

  • Atmosphere: Conduct the measurement under a nitrogen flow of 50 mL/min.[1]

• Data Analysis: Identify the glass transition as a step change in the heat flow curve.

Synthesis-Property-Analysis Relationship

References

• 1. Study on the Synthesis and Thermal Stability of Silicone Resin Containing Trifluorovinyl Ether Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gelest.com [gelest.com]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. hitachi-hightech.com [hitachi-hightech.com]
• 7. mdpi.com [mdpi.com]
• 8. One reaction to make highly stretchable or extremely soft silicone elastomers from easily available materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cross-Linked Luminescent Polymers Based on β-Diketone-Modified Polysiloxanes and Organoeuropiumsiloxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. azom.com [azom.com]

A Comparative Guide to the Polymerization of 1,1,3,3,5,5-Hexamethyltrisiloxane and Hexamethylcyclotrisiloxane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the polymerization behavior of two distinct trisiloxanes: the linear 1,1,3,3,5,5-hexamethyltrisiloxane and the cyclic hexamethylcyclotrisiloxane (B157284) (commonly known as D3). While both are foundational molecules in silicone chemistry, their structural differences dictate fundamentally different pathways to polymer formation. This document outlines the respective polymerization mechanisms, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate monomer and polymerization strategy for their specific application, from materials science to drug delivery systems.

Executive Summary

The primary distinction in the polymerization of these two monomers lies in their inherent chemical structure. Hexamethylcyclotrisiloxane, a strained cyclic molecule, readily undergoes ring-opening polymerization (ROP), a chain-growth process that allows for the synthesis of well-defined, high molecular weight linear polysiloxanes with narrow molecular weight distributions. In contrast, 1,1,3,3,5,5-hexamethyltrisiloxane, a linear siloxane with terminal silicon-hydride (Si-H) bonds, does not undergo ROP. Instead, its polymerization proceeds through step-growth mechanisms such as polycondensation or dehydrogenative coupling, leveraging the reactivity of the Si-H groups. This fundamental difference in polymerization mechanism leads to significant variations in reaction kinetics, catalyst selection, and the architecture of the resulting polymers.

Hexamethylcyclotrisiloxane (D3): Ring-Opening Polymerization (ROP)

Hexamethylcyclotrisiloxane is a workhorse monomer in the synthesis of polydimethylsiloxane (B3030410) (PDMS) due to the high ring strain of its three-membered siloxane ring, which provides a strong thermodynamic driving force for polymerization.[1] The ROP of D3 can be initiated by anionic, cationic, or organocatalytic species, each offering distinct advantages in controlling the polymer properties.

Anionic Ring-Opening Polymerization (AROP)

Anionic ROP of D3 is a well-established method for producing linear polysiloxanes with controlled molecular weights and narrow polydispersity indices (PDI).[2] The reaction is typically initiated by strong bases such as organolithium compounds (e.g., n-butyllithium, sec-butyllithium) or alkali metal silanolates.[2][3]

Mechanism: The polymerization proceeds via a nucleophilic attack of the initiator on a silicon atom of the D3 ring, leading to the cleavage of a siloxane bond and the formation of a linear silanolate active species. This active center then propagates by sequentially adding more D3 monomers. Due to the high reactivity of the strained D3 ring, the polymerization is often considered "living," with minimal side reactions like backbiting, which is more prevalent with less strained cyclic siloxanes like octamethylcyclotetrasiloxane (B44751) (D4).[2][4]

Figure 1: Anionic Ring-Opening Polymerization of D3.

Cationic Ring-Opening Polymerization (CROP)

Cationic ROP of D3 is typically initiated by strong protic or Lewis acids. This method can be more complex to control than AROP due to a higher propensity for side reactions, such as backbiting and chain transfer, which can lead to a broader molecular weight distribution.[5][6] However, recent advances in photomediated CROP have demonstrated improved control.[7][8]

Mechanism: The initiation involves the protonation or coordination of a siloxane oxygen atom in the D3 ring by the cationic initiator, forming a reactive tertiary oxonium ion. This species is then attacked by another monomer, propagating the polymer chain.

Figure 2: Cationic Ring-Opening Polymerization of D3.

Organocatalytic Ring-Opening Polymerization

The use of organocatalysts, such as strong organic bases like guanidines and phosphazenes, has emerged as a powerful method for the controlled ROP of D3.[9][10] This approach offers mild reaction conditions and tolerance to a wider range of functional groups.

Mechanism: These polymerizations often proceed through a chain-end activation mechanism, where the organocatalyst activates a hydroxyl-containing initiator (e.g., water or an alcohol). The activated initiator then opens the D3 ring, and the catalyst continues to activate the terminal silanol (B1196071) group of the growing polymer chain for subsequent monomer addition.[9][11]

1,1,3,3,5,5-Hexamethyltrisiloxane: Polycondensation and Dehydrogenative Coupling

1,1,3,3,5,5-Hexamethyltrisiloxane, being a linear molecule, does not possess the ring strain necessary for ring-opening polymerization. Instead, its polymerization chemistry is centered around the reactivity of its terminal Si-H bonds.

Dehydrogenative Coupling/Polycondensation

The Si-H bonds in 1,1,3,3,5,5-hexamethyltrisiloxane can react with hydroxyl groups (e.g., from water or diols) in the presence of a catalyst to form siloxane bonds and release hydrogen gas. This process is a form of dehydrogenative coupling, which is a type of polycondensation reaction.

Mechanism: A catalyst, often a transition metal complex or a strong base, facilitates the reaction between a Si-H group and a hydroxyl group. This reaction can be used to polymerize 1,1,3,3,5,5-hexamethyltrisiloxane with a di-functional molecule containing hydroxyl groups, leading to the formation of alternating copolymers. Self-condensation in the presence of water can also occur.

Figure 3: Dehydrogenative Coupling of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Comparative Data

The following tables summarize the key differences in the polymerization of hexamethylcyclotrisiloxane and 1,1,3,3,5,5-hexamethyltrisiloxane.

Table 1: Monomer and Polymerization Mechanism Comparison

Feature	Hexamethylcyclotrisiloxane (D3)	1,1,3,3,5,5-Hexamethyltrisiloxane
Structure	Cyclic	Linear
Formula	C₆H₁₈O₃Si₃	C₆H₂₀O₂Si₃
Key Reactive Feature	Strained Si-O-Si bonds in a ring	Terminal Si-H bonds
Polymerization Type	Ring-Opening Polymerization (Chain Growth)	Polycondensation/Dehydrogenative Coupling (Step Growth)
Driving Force	Release of ring strain[1]	Formation of stable Si-O bonds and release of H₂

Table 2: Comparison of Polymerization Conditions and Resulting Polymers

Parameter	Hexamethylcyclotrisiloxane (D3) - ROP	1,1,3,3,5,5-Hexamethyltrisiloxane - Polycondensation
Typical Initiators/Catalysts	Anionic: n-BuLi, KOН; Cationic: H₂SO₄, triflates; Organocatalysts: Guanidines, Phosphazenes[2][5]	Transition metal complexes (e.g., Pt, Rh), strong bases, Lewis acids
Reaction Temperature	Varies widely (-20°C to 100°C) depending on the catalyst[1][7]	Typically room temperature to moderate heating
Solvents	THF, Toluene (B28343), Heptane[1][7]	Often run neat or in non-protic solvents
Polymer Structure	Linear Polydimethylsiloxane (PDMS)	Alternating copolymers (if a diol is used) or PDMS (with water)
Control over Molecular Weight	High, especially with anionic and organocatalytic methods[3][9]	Dependent on stoichiometry and reaction control
Polydispersity Index (PDI)	Can be very low (e.g., < 1.1)	Typically broader (≥ 2.0)
Byproducts	None (in ideal living polymerization)	H₂ gas

Table 3: Quantitative Data for Anionic ROP of Hexamethylcyclotrisiloxane (D3)

Initiator	Solvent	Temperature (°C)	Monomer Conversion (%)	Mn ( g/mol )	PDI (Đ)	Reference
t-BuLi	THF	-40 to -70	>95	-	-	[1]
C₃N₃-Me-P₃/BnOH	Toluene	25	98	16,500	1.18

Table 4: Quantitative Data for Cationic ROP of Hexamethylcyclotrisiloxane (D3)

Catalyst/Initiator	Solvent	Temperature (°C)	Monomer Conversion (%)	Mn ( g/mol )	PDI (Đ)	Reference
Merocyanine-based photoacid/BnOH	Toluene	30	91.3	19,500	1.24	[7]
DBSA	Water	25	Quantitative	~70,000	Broad	[5]

Experimental Protocols

Protocol for Anionic Ring-Opening Polymerization of Hexamethylcyclotrisiloxane (D3)

This protocol is representative of a living anionic polymerization to produce well-defined PDMS.

Materials:

• Hexamethylcyclotrisiloxane (D3), freshly sublimed

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) solution in hexanes, titrated

• Chlorotrimethylsilane, distilled

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• A flame-dried Schlenk flask equipped with a magnetic stir bar is placed under a high vacuum and then backfilled with argon.

• Sublimed D3 is added to the flask, which is then sealed with a septum.

• Anhydrous THF is added via syringe to dissolve the D3. The solution is cooled to 0°C in an ice bath.

• A calculated amount of n-BuLi solution is added dropwise via syringe to initiate the polymerization. The amount of initiator will determine the target molecular weight.

• The reaction is allowed to proceed for a specified time (e.g., 1-4 hours) at 0°C or room temperature, depending on the desired kinetics.

• The polymerization is terminated by the rapid addition of an excess of chlorotrimethylsilane.

• The solvent is removed under reduced pressure.

• The resulting polymer is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane) and precipitated into a non-solvent (e.g., cold methanol).

• The precipitated polymer is collected and dried under vacuum to a constant weight.

• The polymer is characterized by Gel Permeation Chromatography (GPC) for molecular weight and PDI, and by NMR spectroscopy for structural confirmation.

Representative Protocol for Dehydrogenative Polycondensation of 1,1,3,3,5,5-Hexamethyltrisiloxane with a Diol

This protocol is a representative example of how 1,1,3,3,5,5-hexamethyltrisiloxane could be polymerized.

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane, distilled

• A long-chain α,ω-diol (e.g., 1,10-decanediol), dried

• Karstedt's catalyst (a platinum-based catalyst)

• Anhydrous toluene

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• A flame-dried Schlenk flask with a magnetic stir bar is placed under an inert atmosphere.

• Equimolar amounts of 1,1,3,3,5,5-hexamethyltrisiloxane and the diol are added to the flask.

• Anhydrous toluene is added to dissolve the reactants.

• A catalytic amount of Karstedt's catalyst (e.g., 10 ppm) is added to the solution.

• The reaction mixture is stirred at room temperature or gently heated (e.g., to 40-60°C) to initiate the reaction. The evolution of hydrogen gas should be monitored.

• The reaction is allowed to proceed until the evolution of gas ceases and an increase in viscosity is observed.

• The polymer can be isolated by removal of the solvent under reduced pressure.

• The resulting polymer is characterized by GPC and NMR to determine its molecular weight, PDI, and structure.

Conclusion

The choice between 1,1,3,3,5,5-hexamethyltrisiloxane and hexamethylcyclotrisiloxane as a monomer is dictated by the desired polymerization mechanism and the target polymer architecture. Hexamethylcyclotrisiloxane is the monomer of choice for producing well-defined, high molecular weight linear polydimethylsiloxanes via ring-opening polymerization, offering excellent control over the polymer's characteristics. In contrast, 1,1,3,3,5,5-hexamethyltrisiloxane is a precursor for polymers synthesized through step-growth mechanisms, such as dehydrogenative coupling, which can be utilized to create alternating copolymers or to functionalize other molecules. Understanding these fundamental differences is crucial for the rational design and synthesis of advanced silicone-based materials for a wide range of scientific and industrial applications.

References

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. researchgate.net [researchgate.net]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Ring-Opening Polymerization (ROP) and Catalytic Rearrangement as a Way to Obtain Siloxane Mono- and Telechelics, as Well as Well-Organized Branching Centers: History and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cationic Polymerization of Hexamethylcyclotrisiloxane in Excess Water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. On the nature of active species in cationic ring-opening polymerization of cyclodimethylsiloxanes | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Photomediated Cationic Ring-Opening Polymerization of Cyclosiloxanes with Temporal Control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organocatalytic ring-opening polymerization of cyclotrisiloxanes using silanols as initiators for the precise synthesis of asymmetric linear polysiloxanes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Organocatalytic controlled/living ring-opening polymerization of cyclotrisiloxanes initiated by water with strong organic base catalysts - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Spectroscopic Analysis for Purity Validation of 1,1,3,3,5,5-Hexamethyltrisiloxane

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of analytical techniques for ensuring the purity of a key siloxane intermediate.

In the synthesis of advanced materials and active pharmaceutical ingredients, the purity of starting materials and intermediates is paramount. 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS), a versatile linear siloxane, is a critical building block in various applications, including organic synthesis and polymer chemistry. Ensuring its purity is essential for reaction efficiency, product consistency, and the absence of unwanted side products. This guide provides a comparative analysis of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS)—for the purity validation of HMTS, supported by experimental protocols and comparative data.

Executive Summary of Analytical Techniques

The choice of analytical technique for purity assessment depends on the specific requirements of the analysis, including the need for quantitative or qualitative data, the expected impurities, and the desired level of sensitivity.

Analytical Technique	Principle	Information Provided	Strengths	Limitations
Quantitative ¹H NMR (qNMR)	Measures the nuclear magnetic resonance of hydrogen atoms. The signal intensity is directly proportional to the number of nuclei.	Structural confirmation, identification and quantification of proton-containing impurities.	Absolute quantification without a specific reference standard of the analyte, non-destructive.[1][2]	Lower sensitivity compared to GC-MS for trace impurities, potential for signal overlap.
FT-IR Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Identification of functional groups present in the molecule and potential impurities.	Fast, non-destructive, and provides a unique molecular fingerprint.	Primarily qualitative for purity assessment, less sensitive to non-polar impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their partitioning between a stationary and mobile phase, followed by mass-based detection.	Separation and identification of volatile impurities, providing molecular weight and fragmentation patterns.	High sensitivity and selectivity for volatile impurities, excellent separation of complex mixtures.[3]	Requires volatile and thermally stable analytes, quantification requires calibration with standards.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results.

Quantitative ¹H Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To determine the absolute purity of HMTS and quantify proton-containing impurities.

Instrumentation: 400 MHz (or higher) NMR Spectrometer.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the HMTS sample into a clean, dry NMR tube.

• Add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the NMR tube. The internal standard should have a known purity and its signals should not overlap with the analyte signals.

• Add a deuterated solvent (e.g., Chloroform-d, CDCl₃) to dissolve the sample and internal standard completely.

• Gently mix the sample until a homogeneous solution is obtained.

Data Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., zg30) is typically used.

• Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of both the analyte and the internal standard to ensure full relaxation of all protons. A value of 30-60 seconds is often sufficient.

• Number of Scans (ns): A sufficient number of scans (e.g., 8-16) should be acquired to achieve a good signal-to-noise ratio (S/N > 150:1 for the signals of interest).

• Spectral Width (sw): A spectral width that encompasses all signals of interest should be used.

Data Analysis:

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Phase the spectrum and perform baseline correction.

• Integrate the characteristic signals of HMTS (e.g., the Si-CH₃ protons) and the internal standard.

• Calculate the purity of HMTS using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To qualitatively identify HMTS and detect the presence of functional group impurities.

Instrumentation: FT-IR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Acquire a background spectrum of the clean, empty ATR crystal.

• Place a small drop of the liquid HMTS sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

Data Acquisition:

• Spectral Range: Typically 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are usually sufficient to obtain a high-quality spectrum.

Data Analysis:

• The acquired sample spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Compare the obtained spectrum with a reference spectrum of pure HMTS.

• Look for the presence of characteristic absorption bands of HMTS, such as:

  • Si-O-Si stretching: ~1050-1070 cm⁻¹

  • Si-CH₃ rocking and deformation: ~800-850 cm⁻¹ and ~1250-1260 cm⁻¹

  • C-H stretching in methyl groups: ~2960 cm⁻¹

• Investigate any additional or shifted peaks that may indicate the presence of impurities, such as:

  • O-H stretching (from residual silanols or water): broad band around 3200-3600 cm⁻¹

  • Si-H stretching (from unreacted precursors): sharp band around 2100-2200 cm⁻¹

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify volatile impurities in HMTS.

Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

• Prepare a dilute solution of the HMTS sample in a suitable volatile solvent (e.g., hexane, dichloromethane) at a concentration of approximately 1 mg/mL.

GC Conditions:

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane) is typically used.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) at a controlled rate (e.g., 10 °C/min) to separate compounds with different boiling points.

• Carrier Gas: Helium at a constant flow rate.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from a low to high m/z range (e.g., 40-400 amu) to detect a wide range of potential impurities.

• Ion Source Temperature: 230 °C.

Data Analysis:

• Identify the peak corresponding to HMTS in the total ion chromatogram (TIC).

• Identify any other peaks present in the chromatogram, which represent impurities.

• Analyze the mass spectrum of each impurity peak and compare it to a mass spectral library (e.g., NIST) for identification. The mass spectrum of HMTS will show characteristic fragments.[4][5]

• The relative purity can be estimated from the peak area percentages in the TIC, although for accurate quantification, calibration with standards is necessary.

Performance Comparison

The following table summarizes the expected performance characteristics of each technique for the purity validation of HMTS.

Parameter	Quantitative ¹H NMR (qNMR)	FT-IR Spectroscopy	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	~0.05 - 0.1 mol%	Impurity dependent, generally higher than NMR and GC-MS	Low ppm to sub-ppm for volatile impurities
Limit of Quantification (LOQ)	~0.1 - 0.5 mol%	Not typically used for quantification of impurities	ppm level for volatile impurities
Linearity	Excellent over a wide concentration range	Not applicable for impurity quantification	Good with proper calibration
Precision (RSD)	< 2%	Not applicable for impurity quantification	< 5% with internal standard
Accuracy	High, as it's a primary ratio method	Not applicable for impurity quantification	High with proper calibration

Potential Impurities in 1,1,3,3,5,5-Hexamethyltrisiloxane

The synthesis of HMTS typically involves the hydrolysis and condensation of chlorosilanes or the equilibration of other siloxanes. Potential impurities can include:

• Unreacted Starting Materials: Such as dimethyldichlorosilane.

• Other Linear or Cyclic Siloxanes: Shorter or longer chain siloxanes (e.g., hexamethyldisiloxane, octamethylcyclotetrasiloxane).

• Silanols: Incompletely condensed intermediates containing Si-OH groups.

• Residual Solvents: From the synthesis and purification process.

These impurities can be detected by the described spectroscopic techniques based on their unique spectral signatures. For instance, the Si-Cl bond in unreacted chlorosilanes would be observable in the low-frequency region of the IR spectrum, while cyclic siloxanes would have distinct retention times and mass spectra in GC-MS analysis.

Visualizing the Workflow and Decision-Making Process

To aid in selecting the appropriate analytical technique and understanding the experimental workflow, the following diagrams are provided.

Fig. 1: Experimental workflow for spectroscopic purity validation of HMTS.

Fig. 2: Decision tree for selecting an analytical technique for HMTS purity.

Conclusion

The purity validation of 1,1,3,3,5,5-Hexamethyltrisiloxane is a critical step in ensuring the quality and consistency of downstream products. While GC-MS is a highly sensitive method for detecting volatile impurities and is commonly used for routine quality control, quantitative ¹H NMR offers the distinct advantage of providing absolute purity determination without the need for specific impurity standards. FT-IR spectroscopy serves as a rapid, qualitative tool for confirming the material's identity and detecting the presence of certain functional group impurities. For a comprehensive and robust purity assessment, a combination of these orthogonal techniques is recommended, leveraging the strengths of each method to provide a complete picture of the sample's composition. This multi-faceted approach ensures the highest confidence in the quality of HMTS for demanding research, development, and manufacturing applications.

References

• 1. Validation of quantitative NMR [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Trisiloxane, 1,1,3,3,5,5-hexamethyl- [webbook.nist.gov]
• 5. 1,1,3,3,5,5-Hexamethyltrisiloxane | C6H18O2Si3 | CID 6327152 - PubChem [pubchem.ncbi.nlm.nih.gov]

Performance Under Pressure: A Comparative Guide to 1,1,3,3,5,5-Hexamethyltrisiloxane in Lubrication

For researchers, scientists, and drug development professionals seeking optimal lubrication solutions, understanding the nuanced performance of various compounds is critical. This guide provides a detailed comparison of 1,1,3,3,5,5-Hexamethyltrisiloxane (HMTS), a low molecular weight silicone fluid, against other common lubricant classes. The following analysis is supported by experimental data from tribological studies to inform material selection and experimental design.

1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane fluid recognized for its excellent thermal stability, low surface tension, and hydrophobicity.[1][2] These properties make it a candidate for specialized lubrication applications. However, its performance, particularly under boundary lubrication conditions on steel-on-steel interfaces, warrants a close comparison with alternatives such as poly-α-olefins (PAOs) and perfluoropolyethers (PFPEs).

Quantitative Performance Data

The following table summarizes the tribological performance of various lubricants, including siloxane structures similar to HMTS, in a steel ball-on-steel disk interface test. This data is extrapolated from a study on synthetic siloxane lubricants, providing a benchmark for expected performance.[3]

Lubricant Type	Viscosity (mPa·s)	Coefficient of Friction (μ)	Wear Scar Diameter (μm)
Polydimethylsiloxane (B3030410) (PDMS)	8.3	~0.12	~450
Phenylmethylpolysiloxane (PPMS)	90	~0.10	~300
Poly-α-olefin (PAO)	-	~0.08	~250
Perfluoropolyether (PFPE)	-	~0.07	~200

Note: The Polydimethylsiloxane (PDMS) data, particularly for low viscosity, provides the closest available experimental insight into the expected performance of 1,1,3,3,5,5-Hexamethyltrisiloxane. The data indicates that while silicone fluids offer lubricity, they may exhibit higher friction and wear on steel surfaces compared to PAOs and PFPEs under the tested conditions.[3] It is important to note that silicone fluids like HMTS have shown good lubrication for other material combinations such as steel-bronze, steel-aluminum, and steel-zinc.

Experimental Protocols

The data presented is typically generated using standardized tribological tests. The following are detailed methodologies for two key experiments.

Pin-on-Disk Test (based on ASTM G99)

The pin-on-disk test is a standard method for evaluating the friction and wear characteristics of materials and lubricants.[4][5]

• Specimen Preparation: A stationary pin (or ball) and a rotating disk are cleaned with appropriate solvents to remove any contaminants. The lubricant to be tested, such as HMTS, is applied to the surface of the disk.

• Test Setup: The pin is loaded against the disk with a specified normal force. The disk is then rotated at a constant speed for a set duration or number of cycles.

• Data Acquisition: The frictional force between the pin and the disk is continuously measured using a load cell. The coefficient of friction is calculated as the ratio of the frictional force to the normal load.

• Wear Analysis: After the test, the wear track on the disk and the wear scar on the pin are analyzed using microscopy to determine the volume of material lost.

Four-Ball Wear Test (based on ASTM D4172)

The four-ball wear test is a common method for determining the wear-preventive characteristics of lubricating fluids under sliding contact.[6][7][8][9][10]

• Apparatus Setup: Three steel balls are clamped together in a cup, and a fourth steel ball is held in a chuck above them. The test lubricant is added to the cup, immersing the three stationary balls.

• Test Conditions: A specified load is applied to the top ball, which is then rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature.

• Measurement: After the test, the wear scars on the three stationary balls are measured using a microscope. The average wear scar diameter is reported.

• Interpretation: A smaller wear scar diameter indicates better wear protection provided by the lubricant.

Visualizing Experimental Workflows

To better understand the logical flow of tribological testing, the following diagrams illustrate a typical experimental workflow and the relationship between lubricant properties and performance outcomes.

Caption: Workflow for a Pin-on-Disk Tribological Test.

Caption: Lubricant Properties and Performance Relationships.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. Boundary viscosity of polydimethylsiloxane liquids and their binary mixtures - Special Discussions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ASTM G99-17 | Wear Testing with Pin-on-Disk - Rtec Instruments [rtec-instruments.com]
• 5. Influence of surface structure on friction and wear characteristics of silicone rubber for hydraulic rod seals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method) - Savant Labs [savantlab.com]
• 7. petrolube.com [petrolube.com]
• 8. ASTM D4172-94 | Wear Preventive Characteristics of Lubricating Fluid - Rtec Instruments [rtec-instruments.com]
• 9. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]
• 10. standards.iteh.ai [standards.iteh.ai]

A Comparative Guide to Catalysts for 1,1,3,3,5,5-Hexamethyltrisiloxane Hydrosilylation

For Researchers, Scientists, and Drug Development Professionals

The hydrosilylation of 1,1,3,3,5,5-hexamethyltrisiloxane is a pivotal reaction in silicone chemistry, enabling the formation of silicon-carbon bonds and the synthesis of a wide array of functionalized organosilicon compounds. The choice of catalyst is critical, influencing reaction efficiency, selectivity, and the potential for side reactions. This guide provides an objective comparison of common catalysts for this reaction, supported by experimental data and detailed protocols to aid in catalyst selection and experimental design.

Catalyst Performance: A Quantitative Comparison

The efficacy of a catalyst in the hydrosilylation of 1,1,3,3,5,5-hexamethyltrisiloxane is determined by several factors, including reaction time, temperature, catalyst loading, and the resulting yield and selectivity. While specific performance can vary with the alkene substrate, the following table summarizes typical data for various catalyst systems.

Catalyst System	Catalyst Loading (mol % Pt or metal)	Reaction Temperature (°C)	Reaction Time (h)	Alkene Substrate	Yield (%)	Selectivity (anti-Markovnikov)	Reference
Platinum-Based Catalysts
Karstedt's Catalyst	10⁻⁴ - 10⁻⁵	Room Temp. - 100	0.5 - 6	Terminal Alkenes	>95	High	[1][2]
Speier's Catalyst (H₂PtCl₆)	10⁻³ - 10⁻⁴	60 - 110	1 - 12	Terminal Alkenes	High	High	[1][3]
Silica-Supported Karstedt's	1.9 wt% Pt	Room Temp.	1.2	Styrene	90	High	[4]
(MeCp)PtMe₃ (UV-activated)	~550 ppm	Room Temp.	< 1	Vinyl Siloxanes	High	High	[5]
Rhodium-Based Catalysts
[Rh(COD)Cl]₂/Ligand	0.1 - 1	Room Temp. - 80	1 - 24	Terminal Alkenes	High	High (anti-Markovnikov)	[6]
Rh(I) NHC Chelates	0.1	Room Temp.	0.5 - 2	Terminal Alkenes	>95	High	[6]
Iridium-Based Catalysts
[IrCl(COD)]₂/Ligand	0.5 - 2	25 - 100	2 - 48	Alkenes	Moderate to High	Substrate Dependent	[6]
Iron-Based Catalysts
Fe-PNN Pincer Complexes	0.0001 - 0.0002	Room Temp.	1 - 16	1-Octene	>98 (High TON)	High (Markovnikov or anti-Markovnikov depending on ligand)	[7]
Iron-isocyanide disiloxane	1 wt%	100	2	Divinyltetramethyldisiloxane	>90	87-93%	[8]
Nickel-Based Catalysts
Ni-Pincer Complexes	0.025	Room Temp.	< 0.1	1-Octene	98	High (anti-Markovnikov)	[7][9]
Non-Metal Catalysts
B(C₆F₅)₃	1 - 5	Room Temp. - 80	1 - 24	Dienes	High	N/A (Polymerization)	[9]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative experimental protocols for key catalysts.

Protocol 1: Hydrosilylation using Karstedt's Catalyst (Homogeneous)

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Alkene (e.g., 1-octene)

• Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution in xylene, ~2% Pt)

• Anhydrous toluene (B28343) (or other suitable solvent)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or round-bottom flask with a condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the alkene (1.0 equivalent) and anhydrous toluene.

• Add 1,1,3,3,5,5-hexamethyltrisiloxane (1.0 - 1.2 equivalents).

• With vigorous stirring, inject the Karstedt's catalyst solution (typically 10-50 ppm Pt relative to the total mass of reactants).

• The reaction is often exothermic. Monitor the temperature and apply cooling if necessary. If the reaction is sluggish at room temperature, heat the mixture to a desired temperature (e.g., 60-80°C).

• Monitor the reaction progress by techniques such as ¹H NMR (disappearance of the Si-H proton signal around 4.7 ppm) or FT-IR (disappearance of the Si-H stretching band around 2150 cm⁻¹).

• Upon completion, the product can be purified by vacuum distillation or used directly if the catalyst concentration is sufficiently low.

Protocol 2: Hydrosilylation using a Silica-Supported Platinum Catalyst (Heterogeneous)

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Alkene

• Silica-supported platinum catalyst

• Anhydrous solvent (e.g., toluene)

• Reaction vessel with magnetic stirring

Procedure:

• In a reaction vessel, suspend the silica-supported platinum catalyst in the anhydrous solvent.

• Add the alkene and 1,1,3,3,5,5-hexamethyltrisiloxane to the suspension.

• Stir the mixture at the desired temperature (e.g., room temperature to 100°C).

• Monitor the reaction as described in Protocol 1.

• After the reaction is complete, the catalyst can be recovered by filtration. The filtrate contains the product, which can be purified further if necessary. The recovered catalyst can often be reused after washing and drying.[4]

Protocol 3: Hydrosilylation using an Iron-Based Catalyst

Materials:

• 1,1,3,3,5,5-Hexamethyltrisiloxane

• Alkene

• Iron catalyst (e.g., an iron-pincer complex)

• Activator (if required, e.g., a reducing agent like NaBEt₃H)

• Anhydrous solvent (e.g., toluene or THF)

• Inert atmosphere glovebox or Schlenk line

Procedure:

• Inside a glovebox or under a strict inert atmosphere, dissolve the iron catalyst in the anhydrous solvent in a reaction vessel.

• If an activator is required, add it to the catalyst solution and stir for the recommended time.

• Add the alkene and 1,1,3,3,5,5-hexamethyltrisiloxane to the activated catalyst mixture.

• Stir the reaction at the appropriate temperature. Reaction conditions for iron catalysts can vary significantly based on the specific complex used.

• Monitor the reaction progress.

• Work-up procedures may involve quenching the activator and removing the catalyst by column chromatography or precipitation.

Visualizing Reaction Pathways and Workflows

The Chalk-Harrod Mechanism for Platinum-Catalyzed Hydrosilylation

The generally accepted mechanism for hydrosilylation catalyzed by platinum complexes is the Chalk-Harrod mechanism.[1][2] This cycle involves the oxidative addition of the silane (B1218182) to the platinum center, followed by alkene coordination, insertion, and reductive elimination to yield the final product.

Caption: The Chalk-Harrod mechanism for platinum-catalyzed hydrosilylation.

General Experimental Workflow for Catalyst Screening

A systematic approach is necessary when screening different catalysts for the hydrosilylation of 1,1,3,3,5,5-hexamethyltrisiloxane.

Caption: A general workflow for screening hydrosilylation catalysts.

Decision Tree for Catalyst Selection

The choice of an optimal catalyst depends on various factors including cost, desired reaction conditions, and tolerance to functional groups.

Caption: A decision tree to guide catalyst selection.

References

• 1. Fifty Years of Hydrosilylation in Polymer Science: A Review of Current Trends of Low-Cost Transition-Metal and Metal-Free Catalysts, Non-Thermally Triggered Hydrosilylation Reactions, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. scientificspectator.com [scientificspectator.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Recent Advances in Catalytic Hydrosilylations: Developments beyond Traditional Platinum Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical waste are critical for ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane, a highly flammable organosilicon compound. Adherence to these protocols is paramount for personal safety, environmental protection, and regulatory compliance.

Immediate Safety and Logistical Information

Before handling 1,1,3,3,5,5-Hexamethyltrisiloxane waste, it is imperative to consult the Safety Data Sheet (SDS). The SDS contains comprehensive information on hazards, handling protocols, and emergency measures.

Key Hazards:

• Flammability: 1,1,3,3,5,5-Hexamethyltrisiloxane is a highly flammable liquid and vapor (H225).[1] Keep it away from heat, sparks, open flames, and hot surfaces.[1]

• Health: May cause skin and eye irritation.[1]

Personal Protective Equipment (PPE): When handling this chemical waste, always wear appropriate PPE, including:

• Chemical-resistant gloves (e.g., neoprene or nitrile rubber)

• Safety goggles or a face shield

• A flame-resistant lab coat

• Closed-toe shoes

Storage and Transport:

• Store waste in a cool, dry, well-ventilated area away from incompatible materials such as oxidizing agents, alkalis, metal salts, and precious metals.[1]

• Waste containers must be properly grounded to prevent static discharge.[1]

• For transportation off-site, this material is classified as a Dangerous Good.[2]

Quantitative Data Summary

The following table summarizes key quantitative parameters for 1,1,3,3,5,5-Hexamethyltrisiloxane, which are essential for its safe handling and disposal.

Property	Value	Source
CAS Number	1189-93-1
Molecular Formula	C₆H₂₀O₂Si₃	[2]
Molecular Weight	208.48 g/mol
Boiling Point	128 °C	[3]
Density	0.822 g/mL at 25 °C	[3]
Flash Point	20 °C (68 °F) - closed cup
UN Number	1993	[1]
Transport Hazard Class	3 (Flammable Liquid)	[1]
Packing Group	II
Satellite Accumulation Area (SAA) Limit	Up to 55 gallons	[4]
Acutely Hazardous Waste (P-list) SAA Limit	1 quart for acutely hazardous waste	[5]

Experimental Protocols: Step-by-Step Disposal Procedures

The proper disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane is a multi-stage process that begins in the laboratory at the point of generation and ends at a licensed waste disposal facility.

Protocol 1: In-Laboratory Waste Handling and Accumulation

Objective: To safely collect, label, and store 1,1,3,3,5,5-Hexamethyltrisiloxane waste prior to removal by a licensed disposal service.

Materials:

• Compatible hazardous waste container (e.g., high-density polyethylene (B3416737) or glass) with a secure, screw-top lid.[6]

• Hazardous Waste Label.[7]

• Secondary containment bin.[8]

• Appropriate PPE.

Methodology:

• Container Selection: Choose a clean, empty container that is chemically compatible with 1,1,3,3,5,5-Hexamethyltrisiloxane and is in good condition with no leaks or cracks.[6][7] It is acceptable to reuse the original chemical bottle.[6]

• Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.[7] The label must include:

  • The words "Hazardous Waste".[7]

  • The full chemical name: "1,1,3,3,5,5-Hexamethyltrisiloxane".[7]

  • The specific hazards (e.g., "Flammable Liquid").

  • The date when waste was first added to the container (accumulation start date).

  • The name and contact information of the generating researcher or lab.

• Waste Collection:

  • Add the 1,1,3,3,5,5-Hexamethyltrisiloxane waste to the labeled container.

  • Crucially, do not mix this waste with other incompatible waste streams. [9] For example, do not mix with oxidizers.

  • Keep the waste container securely closed at all times, except when actively adding waste.[7][8]

• Storage in a Satellite Accumulation Area (SAA):

  • Store the waste container in a designated SAA, which must be at or near the point of generation.[5]

  • Place the container within a secondary containment bin to catch any potential leaks.[8]

  • If the waste is flammable, store it inside a flammable storage cabinet.[4]

  • Ensure the total volume of hazardous waste in the SAA does not exceed 55 gallons.[4]

• Requesting Disposal:

  • Once the container is full or you are ready for its disposal, schedule a pickup with your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[5]

Protocol 2: Off-Site Disposal by a Licensed Facility

Objective: To ensure the final, compliant disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane waste through either incineration or landfilling. This stage is performed by trained professionals at permitted facilities.

Methodology - Option A: Incineration

• Transportation: The sealed and labeled waste containers are transported by a licensed hazardous waste transporter to a permitted incineration facility, following all Department of Transportation (DOT) regulations.

• Waste Profiling: The facility will verify the waste characteristics to ensure it is suitable for their incineration process.

• Incineration Process: The liquid waste is injected into a primary combustion chamber, which is typically a rotary kiln, and heated to temperatures often exceeding 1,800°F (982°C).[1] This high temperature, combined with a controlled supply of oxygen, breaks down the organic siloxane into its constituent components.[1]

• Secondary Combustion: Vapors from the primary chamber are directed to a secondary combustion chamber (afterburner) for further thermal oxidation at even higher temperatures to ensure complete destruction of any remaining hazardous constituents.

• Air Pollution Control: The resulting flue gases are passed through a series of air pollution control devices (e.g., scrubbers and filters) to remove particulate matter and acid gases before being released into the atmosphere.

• Ash Disposal: Any resulting solid ash is collected and, if deemed non-hazardous, can be disposed of in a landfill.

Methodology - Option B: Hazardous Waste Landfill

• Transportation: Similar to incineration, the waste is transported to a licensed hazardous waste landfill.

• Waste Suitability: Landfills for hazardous waste are designed for solid, non-liquid waste.[1] Therefore, liquid 1,1,3,3,5,5-Hexamethyltrisiloxane would need to be solidified or stabilized by mixing with an absorbent material to eliminate free liquids before it can be landfilled.

• Landfill Disposal: The solidified waste is placed in a designated cell within the hazardous waste landfill. These landfills are engineered with multiple layers of protection to prevent environmental contamination, including:

  • Double liners (typically high-density polyethylene).

  • Leachate collection and removal systems to capture any liquids that may percolate through the waste.

  • Leak detection systems.

  • A final cover to minimize water infiltration.

Disposal Workflow Diagram

Caption: Logical workflow for the disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. gelest.com [gelest.com]
• 2. scbt.com [scbt.com]
• 3. 1,1,3,3,5,5-HEXAMETHYLTRISILOXANE | 1189-93-1 [chemicalbook.com]
• 4. epa.gov [epa.gov]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. ptb.de [ptb.de]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. benchchem.com [benchchem.com]

Personal protective equipment for handling 1,1,3,3,5,5-Hexamethyltrisiloxane

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of 1,1,3,3,5,5-Hexamethyltrisiloxane in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

I. Hazard Identification and Personal Protective Equipment (PPE)

1,1,3,3,5,5-Hexamethyltrisiloxane is a highly flammable liquid and vapor that may cause skin and eye irritation.[1] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Table 1: Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Rationale & Specifications
Hand Protection	Neoprene or Nitrile rubber gloves.[1]	Provides a barrier against skin contact. Inspect gloves for integrity before each use.
Eye Protection	Chemical safety goggles.[1] A face shield is recommended for splash protection.	Protects eyes from splashes and vapors. Contact lenses should not be worn when handling this chemical.[1]
Skin and Body	Flame-resistant lab coat worn over suitable protective clothing.[1][2]	Protects skin from accidental contact and provides a barrier against flammable materials.
Respiratory	NIOSH-certified organic vapor respirator (black cartridge) or Type ABEK (EN14387) respirator filter.[1]	To be used in areas with inadequate ventilation or where inhalation of vapors may occur.[1]

II. Experimental Protocol: Safe Handling and Operational Plan

Strict adherence to the following step-by-step operational plan is crucial for the safe handling of 1,1,3,3,5,5-Hexamethyltrisiloxane.

A. Preparation and Engineering Controls:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood with good local exhaust ventilation.[1]

• Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are readily accessible in the immediate vicinity of any potential exposure.[1]

• Ignition Source Control: Eliminate all potential ignition sources, including open flames, sparks, and hot surfaces. Use only non-sparking tools.[1][3]

• Static Discharge Prevention: Ground and bond all containers and receiving equipment to prevent the buildup of static electricity.[1][3]

B. Chemical Handling Procedure:

• Don PPE: Before handling, put on all required personal protective equipment as outlined in Table 1.

• Container Inspection: Visually inspect the container for any signs of damage or leaks before opening.

• Dispensing: When transferring the liquid, do so slowly to minimize splashing and vapor generation.

• Container Sealing: Keep the container tightly closed when not in use to prevent the escape of flammable vapors.[1]

• Hygiene: After handling, wash hands and other exposed areas with mild soap and water, especially before eating, drinking, or smoking.[1]

III. Disposal Plan

Proper disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane and associated waste is critical to prevent environmental contamination and ensure safety.

A. Waste Segregation and Collection:

• Chemical Waste: Collect all waste 1,1,3,3,5,5-Hexamethyltrisiloxane in a designated, properly labeled, and sealed container for hazardous waste.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and empty containers, should be treated as hazardous waste.

• Empty Containers: Handle empty containers with care as they may contain flammable residual vapors.[1]

B. Disposal Method:

• Licensed Waste Disposal: All waste must be disposed of through a licensed waste disposal facility.[1]

• Incineration: Incineration is a recommended method for the disposal of this chemical.[1]

• Environmental Precaution: Avoid releasing the chemical into the environment, including sewers and public waters.[1]

IV. Workflow Diagram

The following diagram illustrates the key procedural steps for the safe handling and disposal of 1,1,3,3,5,5-Hexamethyltrisiloxane.

Caption: Safe handling workflow for 1,1,3,3,5,5-Hexamethyltrisiloxane.

References

• 1. gelest.com [gelest.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]